(3R)-hydroxy-beta-ionone

• CAS: 50281-38-4

Core Science & Biosynthesis

An In-depth Technical Guide to (3R)-hydroxy-beta-ionone: From Natural Sources to Bioactivity

A Senior Application Scientist's Field-Proven Insights for Researchers, Scientists, and Drug Development Professionals

Authored by Gemini

Abstract

(3R)-hydroxy-beta-ionone, a C13-apocarotenoid, is a naturally occurring terpenoid of significant interest due to its diverse biological activities and its role as a key chiral intermediate in the synthesis of valuable carotenoids. This technical guide provides a comprehensive overview of (3R)-hydroxy-beta-ionone, encompassing its discovery, prevalence in natural sources, biosynthetic pathways, and detailed protocols for its extraction, isolation, and characterization. Furthermore, this guide delves into the molecular mechanisms underpinning its notable anticancer and allelopathic properties, offering a valuable resource for researchers in natural product chemistry, drug discovery, and plant sciences.

Introduction and Chemical Profile

(3R)-hydroxy-beta-ionone is a cyclic terpenoid belonging to the ionone family, characterized by a beta-ionone ring hydroxylated at the C3 position with an (R) stereochemistry.[1] Its chemical formula is C13H20O2, and its IUPAC name is (E)-4-[(4R)-4-hydroxy-2,6,6-trimethylcyclohex-1-en-1-yl]but-3-en-2-one.[2] This compound is a derivative of carotenoid degradation and serves as a crucial building block for the synthesis of important carotenoids like (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin.[3][4]

Chemical Structure:

• Molecular Formula: C13H20O2

• Molecular Weight: 208.30 g/mol [2]

• CAS Number: 50281-38-4[5]

The presence of a chiral center at the C3 position leads to two enantiomers, (3R)- and (3S)-hydroxy-beta-ionone, with the (3R)-isomer being the predominantly occurring form in nature and a key intermediate in the biosynthesis of several biologically important carotenoids.[3]

Discovery and Historical Context

While the precise first isolation of (3R)-hydroxy-beta-ionone from a natural source is not definitively documented in a single seminal publication, its identity and stereochemistry were firmly established through synthetic efforts aimed at producing optically active carotenoids. A significant milestone was the first total synthesis of optically active (3R)-3-hydroxy-(β-ionylideneethyl)-triphenylphosphonium chloride, a key intermediate derived from (3R)-hydroxy-beta-ionone, reported by Rüttimann and Mayer in 1980.[3] This work was foundational in assigning the absolute stereochemistry of various carotenoids and their precursors.[3] Subsequent research has focused on both its synthesis and its isolation from a variety of natural sources, driven by its interesting biological activities.

Natural Sources and Abundance

(3R)-hydroxy-beta-ionone is biosynthesized in a variety of plant species, often as a product of the oxidative cleavage of carotenoids. Its presence has been reported in numerous fruits, vegetables, and medicinal plants.[2][6] While quantitative data can vary significantly based on cultivar, ripeness, and environmental conditions, the following table summarizes some of the known natural sources of this compound.

Natural Source	Plant Part	Reported Presence/Concentration	Reference(s)
Moringa oleifera (Moringa)	Leaves	Identified as a bioactive component	[7]
Capsicum annuum (Bell Pepper)	Fruit	Detected, but not quantified	[6]
Chenopodium album (Lamb's Quarters)	-	Reported presence	[2]
Prunus spinosa (Blackthorn)	-	Reported presence	[8]
Prunus persica (Peach)	-	Reported presence	[8]
Phaseolus vulgaris (Kidney Bean)	-	Isolated from this species	[6]
Rhynchostegium pallidifolium (Moss)	Whole plant	Secreted into the growth medium	[9]

Biosynthesis: The Carotenoid Cleavage Pathway

(3R)-hydroxy-beta-ionone is not synthesized de novo as a C13 compound but is rather a product of the enzymatic degradation of C40 carotenoids. The primary precursor for (3R)-hydroxy-beta-ionone is the xanthophyll zeaxanthin . The key enzymes responsible for this transformation are the Carotenoid Cleavage Dioxygenases (CCDs) , a family of non-heme iron(II)-dependent enzymes.[10]

The biosynthesis can be summarized in the following key step:

• Enzymatic Cleavage of Zeaxanthin: CCDs, such as CCD1, catalyze the oxidative cleavage of the 9,10 (or 9',10') double bond of the polyene chain of (3R,3'R)-zeaxanthin. This reaction yields one molecule of (3R)-hydroxy-beta-ionone and a C27-apocarotenal.[11][12] The reaction is a dioxygenase mechanism, incorporating molecular oxygen into the products.[10][13]

Figure 1: Biosynthesis of (3R)-hydroxy-beta-ionone from zeaxanthin.

Extraction, Isolation, and Characterization

The isolation and purification of (3R)-hydroxy-beta-ionone from natural sources require a multi-step process involving extraction, fractionation, and chromatographic separation.

General Extraction Protocol from Plant Material

This protocol is a generalized procedure for the extraction of apocarotenoids from plant leaves and can be adapted for other tissues.

Materials:

• Fresh or freeze-dried plant material (e.g., Moringa oleifera leaves)

• Liquid nitrogen

• Mortar and pestle

• Acetone (HPLC grade)

• Hexane (HPLC grade)

• Dichloromethane (HPLC grade)

• Saturated NaCl solution

• Anhydrous sodium sulfate (Na2SO4)

• Rotary evaporator

• Separatory funnel

• Glass column for chromatography

• Silica gel (for column chromatography)

Step-by-Step Methodology:

• Sample Preparation: Homogenize fresh plant material in liquid nitrogen using a pre-chilled mortar and pestle to obtain a fine powder. This rapid freezing and grinding helps to quench enzymatic activity and improves extraction efficiency.

• Extraction: Macerate the powdered plant material in acetone (e.g., 10 mL per gram of tissue) at 4°C in the dark to minimize degradation of light-sensitive compounds. Stir for at least 1 hour.

• Filtration: Filter the extract through a Büchner funnel with filter paper to separate the solid plant debris from the liquid extract.

• Liquid-Liquid Partitioning: Transfer the acetone extract to a separatory funnel. Add an equal volume of hexane and half the volume of saturated NaCl solution. Shake vigorously and allow the layers to separate. The apocarotenoids will partition into the upper hexane layer.

• Drying and Concentration: Collect the hexane layer and dry it over anhydrous Na2SO4. Filter to remove the drying agent and concentrate the extract to a smaller volume using a rotary evaporator at a temperature below 40°C.

• Column Chromatography: Prepare a silica gel column packed in hexane. Load the concentrated extract onto the column. Elute the column with a gradient of increasing polarity, starting with hexane and gradually adding ethyl acetate or dichloromethane.[14] Collect fractions and monitor by thin-layer chromatography (TLC) to identify fractions containing the target compound.

• Final Purification: Pool the fractions containing (3R)-hydroxy-beta-ionone and further purify using preparative High-Performance Liquid Chromatography (HPLC) if necessary.

Figure 2: General workflow for extraction and purification.

Analytical Characterization

The structural elucidation and quantification of (3R)-hydroxy-beta-ionone are typically achieved using a combination of spectroscopic and chromatographic techniques.

• High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC with a C18 or C30 column is commonly used for the separation and quantification of (3R)-hydroxy-beta-ionone. A mobile phase consisting of a gradient of acetonitrile and water is often employed, with UV detection at approximately 290 nm.

• Mass Spectrometry (MS): Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for identification. The electron ionization (EI) mass spectrum of hydroxy-beta-ionone typically shows a molecular ion peak (M+) at m/z 208, with characteristic fragment ions at m/z 190 (M+ - H2O), 165, 123, and 43 (acetyl group).[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are essential for unambiguous structure confirmation and stereochemical assignment. The chemical shifts for the protons and carbons of the cyclohexene ring and the butenone side chain provide a unique fingerprint for the molecule.[2]

Biological Activities and Mechanisms of Action

(3R)-hydroxy-beta-ionone has garnered significant attention for its potent biological activities, particularly in the realms of cancer chemoprevention and allelopathy.

Anticancer Activity

Recent studies have highlighted the potential of (3R)-hydroxy-beta-ionone as an anticancer agent, particularly against breast cancer.[3][15] Its mechanism of action involves the induction of apoptosis (programmed cell death) and the inhibition of the epithelial-to-mesenchymal transition (EMT), a key process in cancer metastasis.[15]

Mechanism of Apoptosis Induction:

(3R)-hydroxy-beta-ionone has been shown to induce apoptosis in cancer cells through the intrinsic pathway.[14] This involves:

• Modulation of Bcl-2 Family Proteins: It upregulates the expression of the pro-apoptotic protein Bax and downregulates the anti-apoptotic protein Bcl-2. This shift in the Bax/Bcl-2 ratio leads to increased mitochondrial outer membrane permeabilization.[14]

• Caspase Activation: The permeabilization of the mitochondrial membrane results in the release of cytochrome c into the cytosol, which in turn activates a cascade of caspases, including the key executioner caspase, caspase-3.[14][16] Activated caspase-3 then cleaves various cellular substrates, leading to the characteristic morphological and biochemical changes of apoptosis.

Figure 3: Proposed mechanism of (3R)-hydroxy-beta-ionone-induced apoptosis.

Allelopathic Activity

Allelopathy is the phenomenon by which an organism produces biochemicals that influence the growth, survival, and reproduction of other organisms. (3R)-hydroxy-beta-ionone has been identified as a potent allelochemical in several plant species, including the moss Rhynchostegium pallidifolium.[9] It can inhibit the germination and growth of neighboring plants, thereby reducing competition for resources.[9] The precise molecular targets of its allelopathic action are still under investigation, but it is believed to interfere with fundamental cellular processes in target plants, such as cell division and elongation.[17]

Conclusion and Future Perspectives

(3R)-hydroxy-beta-ionone is a fascinating natural product with a rich chemistry and diverse biological profile. Its role as a key chiral synthon and its promising anticancer and allelopathic properties make it a compelling target for further research. Future investigations should focus on a more comprehensive quantitative analysis of its distribution in the plant kingdom, a deeper elucidation of its molecular targets in both cancer cells and plants, and the exploration of its potential in the development of novel pharmaceuticals and natural herbicides. The microbial biosynthesis of (3R)-hydroxy-beta-ionone in engineered organisms also presents a promising avenue for its sustainable production.[18]

References

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• Jantakee, K., Srisook, E., & Srisook, K. (2020). Anti-Cancer Effect of 3-Hydroxy-β-Ionone Identified from Moringa oleifera Lam. Leaf on Human Squamous Cell Carcinoma 15 Cell Line. Molecules, 25(16), 3563. [Link]

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The Genesis of a Key Apocarotenoid: A Technical Guide to the Biosynthesis of (3R)-hydroxy-beta-ionone in Plants

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-hydroxy-beta-ionone is a C13 apocarotenoid, a class of signaling molecules and aroma compounds in plants derived from the oxidative cleavage of carotenoids.[1][2] Its presence in various plant species, including medicinal plants like Moringa oleifera, and its demonstrated anti-inflammatory and anti-cancer properties, have made it a compound of significant interest.[3][4] This guide provides an in-depth exploration of the biosynthetic pathway of (3R)-hydroxy-beta-ionone, offering a technical resource for researchers in phytochemistry, biotechnology, and drug discovery. We will delve into the precursor molecules, the key enzymatic steps, and the established methodologies for pathway elucidation and metabolite quantification.

The Carotenoid Foundation: Precursors to (3R)-hydroxy-beta-ionone

The journey to (3R)-hydroxy-beta-ionone begins with the C40 carotenoid backbone, synthesized in the plastids via the 2-C-methyl-D-erythritol-4-phosphate (MEP) pathway.[5] The direct precursors for (3R)-hydroxy-beta-ionone are hydroxylated xanthophylls, specifically (3R,3'R)-zeaxanthin and potentially (3R,3'R,6'R)-lutein.[6][7] The stereochemistry of the final product is dictated by the configuration of the hydroxyl group on the precursor's β-ring.

The availability of these precursors is dynamically regulated by the Xanthophyll Cycle , a critical process for photoprotection in plants.[8][9] This cycle involves the interconversion of violaxanthin, antheraxanthin, and zeaxanthin, catalyzed by two key enzymes operating under different light conditions:

• Violaxanthin de-epoxidase (VDE): Under high light conditions, a drop in the thylakoid lumen pH activates VDE.[8][10] This enzyme catalyzes the removal of two epoxy groups from violaxanthin, converting it first to antheraxanthin and then to zeaxanthin, thus making the precursor available.[9][11]

• Zeaxanthin epoxidase (ZEP): In low light conditions, ZEP, a flavin-dependent monooxygenase located in the stromal side of the thylakoid membrane, catalyzes the reverse reaction, converting zeaxanthin back to violaxanthin via antheraxanthin.[12][13][14] ZEP's activity is crucial not only for the xanthophyll cycle but also as a key regulatory step in the biosynthesis of the plant hormone abscisic acid (ABA), which also derives from carotenoid cleavage.[15][16][17]

The balance of VDE and ZEP activity, therefore, directly influences the pool of zeaxanthin available for cleavage into (3R)-hydroxy-beta-ionone.

The Cleavage Step: Carotenoid Cleavage Dioxygenases (CCDs)

The pivotal step in the formation of (3R)-hydroxy-beta-ionone is the oxidative cleavage of the C40 carotenoid precursor. This reaction is catalyzed by a family of non-heme iron-containing enzymes known as Carotenoid Cleavage Dioxygenases (CCDs) .[18][19] These enzymes incorporate molecular oxygen to break specific double bonds in the carotenoid backbone, generating a diverse array of apocarotenoids.[19]

Plant CCDs are broadly classified into two subfamilies: the 9-cis-epoxycarotenoid dioxygenases (NCEDs), which are primarily involved in ABA biosynthesis, and the CCDs, which are responsible for producing a variety of other apocarotenoids, including ionones.[20][21] The production of β-ionone and its derivatives, such as (3R)-hydroxy-beta-ionone, is primarily attributed to the activity of CCD1 and CCD4 subclades.[22][23]

• Mechanism of Action: CCDs catalyze the cleavage of the 9-10 (and 9'-10') double bonds of the carotenoid substrate.[22][23] In the case of (3R,3'R)-zeaxanthin, a symmetrical cleavage at both ends would yield two molecules of (3R)-hydroxy-beta-ionone. The reaction is a dioxygenase mechanism, incorporating atoms from molecular oxygen (O2) into the products.[6][24]

The following diagram illustrates the core biosynthetic pathway:

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Physical and chemical properties of (3R)-hydroxy-beta-ionone

An In-Depth Technical Guide to (3R)-Hydroxy-beta-ionone: Properties, Synthesis, and Applications

Authored by: Gemini, Senior Application Scientist

Introduction

(3R)-hydroxy-beta-ionone is a chiral sesquiterpenoid that serves as a pivotal intermediate in the biosynthesis and chemical synthesis of a variety of important carotenoids.[1][2] As a derivative of beta-ionone, it possesses a unique chemical architecture that makes it a valuable synthon for constructing more complex molecules with significant biological activities.[3] This compound is found naturally in various plants, including fruits and vegetables like peppers (Capsicum annuum), and contributes to their aromatic profile.[1][2]

For researchers in natural products chemistry, drug development, and the flavor and fragrance industry, a thorough understanding of the physical and chemical properties of (3R)-hydroxy-beta-ionone is essential. Its specific stereochemistry at the 3-position is critical for the synthesis of biologically active carotenoids such as (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin, which are known for their antioxidant and anti-inflammatory properties.[3][4]

This technical guide provides a comprehensive overview of (3R)-hydroxy-beta-ionone, consolidating its chemical identity, physicochemical properties, spectral data, synthetic pathways, and biological significance. The content herein is structured to offer field-proven insights and self-validating experimental protocols, serving as an authoritative resource for scientists and professionals.

Chemical Identity and Structure

The foundational step in characterizing any chemical entity is to establish its unambiguous identity. (3R)-hydroxy-beta-ionone is a 13-carbon compound featuring a trimethylated cyclohexene ring with a hydroxyl group at the (R)-configured C-3 position and a butenone side chain.

Table 1: Chemical Identifiers for (3R)-hydroxy-beta-ionone

Identifier	Value	Source
IUPAC Name	(3E)-4-[(4R)-4-Hydroxy-2,6,6-trimethyl-1-cyclohexen-1-yl]-3-buten-2-one	[1]
CAS Number	50281-38-4	[1][5]
Molecular Formula	C₁₃H₂₀O₂	[1][5]
Molecular Weight	208.30 g/mol	[1][5]
Canonical SMILES	CC1=C(C(CO)(C)C)/C=C/C(=O)C	[1]
InChI	InChI=1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h5-6,11,15H,7-8H2,1-4H3/b6-5+/t11-/m1/s1	[1]
InChIKey	HFRZSVYKDDZRQY-MVIFTORASA-N	[1]
Synonyms	(3R)-3-Hydroxy-β-ionone, Apo-9-zeaxanthinone	[1][5]

Physicochemical Properties

The physical and chemical properties of (3R)-hydroxy-beta-ionone dictate its behavior in various chemical and biological systems, influencing its solubility, stability, and suitability for specific applications. These properties are critical for designing extraction, purification, and formulation protocols.

Table 2: Physicochemical Data for (3R)-hydroxy-beta-ionone

Property	Value	Source / Notes
Physical State	Yellow wax-like solid	[2]
Boiling Point	~335.0 °C @ 760 mm Hg (estimated)	[6]
logP (o/w)	1.6 - 1.94 (estimated)	[1][6]
Water Solubility	440.8 mg/L @ 25 °C (estimated)	[6]
Organic Solvent Solubility	Soluble in ethanol, acetone, and other common organic solvents.[7]	Based on general properties of similar ionones.
pKa	Extremely weak basic (essentially neutral)	[8]

The presence of both a hydroxyl group and a ketone, along with a significant hydrocarbon structure, gives the molecule moderate polarity. Its estimated logP value of ~1.6 suggests a degree of lipophilicity, allowing it to interact with lipidic environments like cell membranes, while the hydroxyl group provides a site for hydrogen bonding, contributing to its slight water solubility.[1][8] This amphiphilic character is a key consideration in drug delivery and metabolic studies.

Spectral Data and Analytical Characterization

Unambiguous identification and purity assessment of (3R)-hydroxy-beta-ionone rely on a combination of spectroscopic and chromatographic techniques.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy : ¹H and ¹³C NMR are indispensable for structural elucidation. Key expected signals include:

  • ¹H NMR : Resonances for the vinylic protons on the butenone side chain, the proton on the hydroxyl-bearing carbon (C-3), and multiple signals for the methyl groups, which would confirm the core ionone structure.

  • ¹³C NMR : Characteristic peaks for the ketone carbonyl carbon (~198 ppm), olefinic carbons, the hydroxyl-substituted carbon (~65-70 ppm), and the aliphatic and methyl carbons.[9]

• Mass Spectrometry (MS) : Provides the molecular weight and fragmentation pattern. The electron ionization (EI) mass spectrum would be expected to show a molecular ion peak (M⁺) at m/z 208, corresponding to the molecular formula C₁₃H₂₀O₂.

• Infrared (IR) Spectroscopy : Reveals the presence of key functional groups. Expected absorption bands include a broad peak around 3400 cm⁻¹ for the O-H stretch of the alcohol, a strong peak around 1670 cm⁻¹ for the α,β-unsaturated ketone (C=O stretch), and peaks for C=C stretching.[10]

• UV-Visible Spectroscopy : The conjugated enone system results in a characteristic UV absorption maximum (λmax). For similar ionone structures, this is typically in the range of 270-290 nm.[10]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is the method of choice for both analytical quantification and preparative purification of (3R)-hydroxy-beta-ionone. Given its chiral nature, chiral HPLC is required to resolve its enantiomers.

• Objective : To separate and quantify the (3R) and (3S) enantiomers of 3-hydroxy-beta-ionone.

• Instrumentation : HPLC system with a UV detector.

• Column : A chiral stationary phase column, such as one based on cellulose or amylose derivatives (e.g., Chiralcel OD-H or Chiralpak AD-H).

• Mobile Phase : A non-polar mobile phase like a mixture of hexane and isopropanol is typically effective. The exact ratio must be optimized for baseline separation. A common starting point is 90:10 (Hexane:Isopropanol).

• Flow Rate : 1.0 mL/min.

• Detection : UV detection at the λmax of the compound (e.g., 280 nm).

• Procedure :

  • Prepare a standard solution of the analyte in the mobile phase.

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the sample.

  • Record the chromatogram and determine the retention times for each enantiomer.

• Self-Validation : System suitability is confirmed by ensuring a resolution factor (Rs) of >1.5 between the enantiomeric peaks, demonstrating the method's ability to distinguish between them effectively.

Chemical Synthesis and Biological Significance

(3R)-hydroxy-beta-ionone is a valuable building block primarily because it provides the chiral center required for synthesizing specific stereoisomers of important carotenoids.

Synthetic Pathway Overview

A common and practical route to synthesize both (3R)- and (3S)-hydroxy-beta-ionone starts from commercially available racemic α-ionone ((rac)-α-ionone).[3][4] The process involves several key transformations, including protection of the ketone, allylic oxidation, stereoselective reduction, and double bond isomerization.

The following diagram illustrates a divergent synthetic strategy that allows for the preparation of both enantiomers.

Caption: Synthetic workflow from (rac)-α-ionone to enantiopure (3R)- and (3S)-hydroxy-beta-ionone.

This process highlights the critical role of asymmetric reduction to establish the desired stereocenter. The final base-catalyzed isomerization efficiently converts the α-ionone ring system to the thermodynamically more stable β-ionone structure.[4]

Biological Role and Applications

The primary importance of (3R)-hydroxy-beta-ionone lies in its role as a precursor to vital carotenoids.[3]

• (3R,3'R)-Zeaxanthin : A dietary carotenoid that accumulates in the human macula and is believed to protect ocular tissues from light-induced oxidative damage, potentially reducing the risk of age-related macular degeneration (AMD).[3]

• (3R)-β-Cryptoxanthin : A provitamin A carotenoid with potent antioxidant properties.[3][11]

The synthesis of these molecules often employs a C₁₅ + C₁₀ + C₁₅ Wittig coupling strategy, where (3R)-hydroxy-beta-ionone serves as the starting material for the chiral C₁₅ phosphonium salt (Wittig salt).[4][11]

Caption: Pathway showing the role of (3R)-hydroxy-beta-ionone in the synthesis of (3R,3'R)-zeaxanthin.

Beyond its role as a synthetic intermediate, (3R)-hydroxy-beta-ionone has been identified as an allelopathic substance in certain plants, indicating it possesses intrinsic biological activity.[3]

Conclusion

(3R)-hydroxy-beta-ionone is a molecule of significant scientific and commercial interest. Its well-defined physical and chemical properties, coupled with its critical role as a chiral building block, make it indispensable for the synthesis of high-value carotenoids used in nutraceuticals, pharmaceuticals, and food additives. The analytical protocols and synthetic workflows detailed in this guide provide a robust framework for researchers and drug development professionals working with this compound. As the demand for natural and sustainably produced health products grows, the efficient synthesis and application of (3R)-hydroxy-beta-ionone will continue to be an area of active research and development.

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• Khachik, F. (2007). Synthesis of (3S)- and (3R)-3-Hydroxy-β-ionone and Their Transformation into (3S)- and (3R)-β-Cryptoxanthin. Thieme E-Journals. Retrieved from [Link]

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Biological role of (3R)-hydroxy-beta-ionone in plant signaling

An In-depth Technical Guide to the Biological Role of (3R)-hydroxy-β-ionone in Plant Signaling

Foreword

Apocarotenoids, the enzymatic cleavage products of carotenoids, represent a diverse class of bioactive molecules that are increasingly recognized for their critical roles in plant development, stress responses, and ecological interactions. While phytohormones like abscisic acid (ABA) and strigolactones are well-established members of this family, a host of other apocarotenoids act as signals, regulators, and defense compounds. This guide focuses on (3R)-hydroxy-β-ionone, a C13-apocarotenoid derived from the xanthophyll cycle, to provide a comprehensive overview of its biosynthesis, its function as a potent signaling molecule, and the methodologies required for its study. As a Senior Application Scientist, my objective is to synthesize the current state of knowledge, grounding it in established biochemical principles and providing actionable, field-proven experimental designs for researchers exploring this signaling molecule.

Biosynthesis and Chemical Identity of (3R)-hydroxy-β-ionone

(3R)-hydroxy-β-ionone is a C13 norisoprenoid, chemically identified as (E)-4-[(4R)-4-hydroxy-2,6,6-trimethylcyclohex-1-en-1-yl]but-3-en-2-one.[1] It is structurally a β-ionone molecule with a hydroxyl group at the 3-position of the cyclohexene ring in the R configuration.[1] This seemingly minor modification has significant implications for its biological activity and physical properties compared to its non-hydroxylated parent compound, β-ionone.

The Primary Biosynthetic Pathway: Cleavage of Zeaxanthin

The principal route for (3R)-hydroxy-β-ionone synthesis in plants is the oxidative cleavage of the C40 carotenoid, (3R,3'R)-zeaxanthin.[2] This reaction is catalyzed by members of the Carotenoid Cleavage Dioxygenase (CCD) enzyme family, which are non-heme iron-containing enzymes.[3]

Specifically, enzymes with CCD1 activity have been shown to catalyze the cleavage of the 9,10 and 9',10' double bonds of the carotenoid backbone.[2] When (3R,3'R)-zeaxanthin serves as the substrate, this symmetrical cleavage yields two molecules of (3R)-hydroxy-β-ionone. This direct enzymatic conversion is considered the predominant mechanism for its formation.[2] The development of engineered microbial systems that produce (3R)-hydroxy-β-ionone de novo has validated this pathway; these systems function by first establishing a zeaxanthin production pathway and then introducing a suitable CCD enzyme to cleave it.[2][4]

Caption: Biosynthesis of (3R)-hydroxy-β-ionone from (3R,3'R)-Zeaxanthin via CCD1.

Established Biological Roles in Plant Signaling

While research into the specific signaling cascades of (3R)-hydroxy-β-ionone is ongoing, two distinct biological roles have been firmly established: its function as a potent allelochemical in plant-plant competition and its role as an endogenous growth inhibitor.

Allelopathic Activity

Allelopathy is the chemical inhibition of one plant by another, due to the release into the environment of substances acting as germination or growth inhibitors. (3R)-hydroxy-β-ionone has been identified as a primary allelochemical in several plant species, including the tropical tree Elaeocarpus floribundus and the moss Rhynchostegium pallidifolium.[5][6]

Studies have demonstrated that exogenously applied (3R)-hydroxy-β-ionone significantly inhibits the root and shoot elongation of target species like cress (Lepidium sativum) at micromolar concentrations.[6][7] Its high potency suggests it is a key molecule responsible for the competitive success and formation of pure colonies by the plants that produce it.[6] The inhibitory effect is dose-dependent, with measurable impacts on seedling growth at concentrations as low as 1-3 µM.[6]

Target Species	Bioassay Parameter	Effective Concentration	I₅₀ Value (50% Inhibition)	Reference
Cress (L. sativum)	Hypocotyl Growth	> 1 µM	Not specified	[6]
Cress (L. sativum)	Root Growth	> 3 µM	Not specified	[6]
Cress (L. sativum)	Seedling Growth	0.0003 M (300 µM)	0.0001–0.0005 M (100-500 µM)	[5][8]

Endogenous Growth Regulation

Beyond its role in ecological interactions, (3R)-hydroxy-β-ionone also functions as an endogenous growth regulator. Evidence points to its involvement in light-mediated developmental processes. Specifically, it has been identified as an endogenous growth inhibitor that may play a significant role in the inhibition of internode elongation in bean seedlings (Phaseolus vulgaris) in response to light.[9] This finding is critical as it establishes (3R)-hydroxy-β-ionone not just as an external defense compound, but as an internal signaling molecule integrated into the plant's own developmental programs.

The precise mechanism of this inhibition is not yet elucidated. It is plausible that (3R)-hydroxy-β-ionone interacts with or modulates the signaling pathways of other growth-regulating hormones, such as auxins or gibberellins, to control cell elongation. Its parent compound, β-ionone, is known to cause widespread transcriptional reprogramming affecting hormone metabolism, providing a strong basis for this hypothesis.

Caption: High-level model of (3R)-hydroxy-β-ionone's signaling roles.

Methodologies for the Study of (3R)-hydroxy-β-ionone

Investigating the role of (3R)-hydroxy-β-ionone requires robust methods for its extraction, quantification, and biological activity assessment. The protocols described here are self-validating systems designed for accuracy and reproducibility.

Extraction and Quantification Workflow

The lipophilic nature of (3R)-hydroxy-β-ionone necessitates an organic solvent-based extraction, while its quantification is reliably achieved using High-Performance Liquid Chromatography (HPLC).

Caption: Workflow for (3R)-hydroxy-β-ionone extraction and HPLC analysis.

Protocol 1: Extraction and HPLC-PDA Quantification

• Causality: The choice of methanol for initial homogenization serves to disrupt cells and quench enzymatic activity. The subsequent liquid-liquid extraction with a non-polar solvent like dichloromethane is crucial for selectively partitioning the lipophilic (3R)-hydroxy-β-ionone away from polar contaminants.[10]

• Sample Preparation: Weigh approximately 1.0 g of fresh plant tissue (or 100 mg lyophilized tissue). Immediately freeze in liquid nitrogen and grind to a fine powder using a mortar and pestle.

• Initial Extraction: Transfer the powder to a centrifuge tube. Add 10 mL of 100% methanol, vortex vigorously for 1 minute, and sonicate for 15 minutes in a water bath.

• Clarification: Centrifuge the homogenate at 4,000 x g for 10 minutes at 4°C. Carefully collect the supernatant.

• Liquid-Liquid Partitioning: Transfer the methanolic supernatant to a separatory funnel. Add 10 mL of dichloromethane and 5 mL of deionized water. Shake vigorously for 2 minutes and allow the phases to separate.

• Collection: Collect the lower, organic (dichloromethane) phase. Repeat the extraction of the aqueous phase with another 10 mL of dichloromethane and combine the organic phases.

• Drying and Reconstitution: Evaporate the pooled organic phase to dryness under a gentle stream of nitrogen gas. Reconstitute the dried extract in 1.0 mL of the HPLC mobile phase (e.g., 50:50 acetonitrile:water).

• HPLC Analysis:

  • System: HPLC with a Photodiode Array (PDA) detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[11]

  • Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1% formic acid. A typical gradient runs from 30% B to 95% B over 20 minutes.[11]

  • Flow Rate: 1.0 mL/min.

  • Detection: Monitor at a wavelength appropriate for the chromophore of (3R)-hydroxy-β-ionone (typically around 290-300 nm).

• Quantification: Prepare a standard curve using a certified (3R)-hydroxy-β-ionone standard. Calculate the concentration in the sample by comparing its peak area to the standard curve.

Allelopathic Potential Bioassay

• Causality: This bioassay provides a direct functional measure of the compound's inhibitory activity. Using a fast-germinating and sensitive indicator species like cress in a controlled environment allows for the isolation of the chemical effect from other confounding environmental variables.[5]

Protocol 2: Seedling Growth Inhibition Bioassay

• Preparation of Test Solutions: Dissolve a known amount of (3R)-hydroxy-β-ionone in a minimal amount of a solvent (e.g., acetone or ethanol) and then dilute with deionized water to create a stock solution. Prepare a serial dilution to achieve the desired final test concentrations (e.g., 1 µM, 10 µM, 100 µM, 500 µM). Ensure the final solvent concentration in all treatments, including the control, is identical and non-phytotoxic (typically <0.1%).

• Assay Setup: Place a piece of filter paper in a sterile petri dish (e.g., 60 mm diameter).

• Treatment Application: Pipette 2 mL of a test solution (or the solvent control) onto the filter paper, ensuring it is evenly moistened.

• Seed Plating: Place 10-15 surface-sterilized cress (Lepidium sativum) seeds on the moistened filter paper.

• Incubation: Seal the petri dishes with parafilm and place them in a growth chamber with controlled conditions (e.g., 25°C, 16h light/8h dark cycle) for 3-5 days.

• Data Collection: After the incubation period, carefully remove the seedlings and measure the length of the primary root and hypocotyl for each seedling using a ruler or digital image analysis software.

• Analysis: Calculate the average root and hypocotyl length for each treatment. Express the results as a percentage of the control. The I₅₀ value can be determined by plotting the percentage inhibition against the logarithm of the concentration.

Conclusion and Future Directions

(3R)-hydroxy-β-ionone is an apocarotenoid with clearly defined and potent biological activities as both an external allelochemical and an internal growth regulator. Its biosynthesis via the oxidative cleavage of zeaxanthin positions it as a direct link between primary carotenoid metabolism and plant signaling. While its ecological role in plant competition is well-supported by quantitative data, its function as an endogenous signal is a compelling area for future research.

The primary knowledge gap remains the elucidation of its specific signal transduction pathway. Key questions for future investigation include:

• Receptor Identification: What protein(s) perceive the (3R)-hydroxy-β-ionone signal?

• Downstream Signaling: What are the immediate downstream targets and second messengers following perception?

• Hormonal Crosstalk: How does its signaling cascade integrate with the networks of major phytohormones like auxin, ABA, and gibberellins to regulate growth?

• Stress Response: Does it, like its parent compound, play a role in mediating responses to biotic or abiotic stress?

Answering these questions will not only advance our fundamental understanding of apocarotenoid signaling but may also open new avenues for the development of novel, naturally-derived plant growth regulators and bioherbicides for sustainable agriculture.

References

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• Etschmann, M. M. W., et al. (2002). Enzymatic production and in situ separation of natural β-ionone from β-carotene. PubMed. Available at: [Link]

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• Kato-Noguchi, H., Seki, T., & Shigemori, H. (2010). Allelopathy of the moss Rhynchostegium pallidifolium and 3-hydroxy-β-ionone. PubMed Central (PMC). Available at: [Link]

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• Khachik, F., & Chang, P. (2011). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin. ResearchGate. Available at: [Link]

• Khachik, F. (2011). Process for synthesis of (3R,3′R)-zeaxanthin and (3R,3′S;meso)-zeaxanthin from (3R,3′R,6′R)-lutein via (3R)-3′,4′-anhydrolutein. Google Patents.

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• Liang, C., et al. (2022). Metabolism of Carotenoids and β-Ionone Are Mediated by Carotenogenic Genes and PpCCD4 Under Ultraviolet B Irradiation and During Fruit Ripening. PubMed Central (PMC). Available at: [Link]

• Lira, B. S., et al. (2014). Validated method for phytohormone quantification in plants. Frontiers in Plant Science. Available at: [Link]

• Appiah, K. S., et al. (2024). Influence of β-Ionone in the Phytotoxicity of the Rhizome of Iris pallida Lam. MDPI. Available at: [Link]

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• López, J., et al. (2015). Production of β-ionone by combined expression of carotenogenic and plant CCD1 genes in Saccharomyces cerevisiae. PubMed Central (PMC). Available at: [Link]

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(3R)-hydroxy-beta-ionone: A Technical Guide to its Origins, Analysis, and Therapeutic Potential as a Carotenoid Degradation Product

For Researchers, Scientists, and Drug Development Professionals

Abstract

(3R)-hydroxy-beta-ionone, a C13-norisoprenoid, emerges from the oxidative cleavage of carotenoids, notably β-carotene and zeaxanthin. This apocarotenoid is not merely a fragrant molecule contributing to the aroma of various fruits and flowers, but also a biologically active compound with significant potential in agriculture and medicine. Its stereospecific (R)-configuration at the C3 position is a key determinant of its biological function and its role as a chiral precursor in the synthesis of high-value carotenoids like (3R,3'R)-zeaxanthin. This guide provides an in-depth exploration of the biogenesis of (3R)-hydroxy-beta-ionone, detailed methodologies for its extraction and analysis, and a comprehensive overview of its established and emerging biological activities, with a focus on its therapeutic and drug development prospects.

Introduction: The Significance of (3R)-hydroxy-beta-ionone

Carotenoids, a diverse class of tetraterpenoid pigments, are fundamental to photosynthesis and photoprotection in plants. Beyond their vibrant colors, the degradation of these complex molecules yields a plethora of smaller, often volatile, compounds known as apocarotenoids. Among these, the C13-norisoprenoids, which include the ionones, are of particular interest due to their potent sensory properties and diverse biological activities.

(3R)-hydroxy-beta-ionone is a hydroxylated derivative of beta-ionone, a well-known fragrance compound. The presence of a hydroxyl group at the C3 position and its specific (R)-stereochemistry introduce a chiral center that profoundly influences its biological interactions and utility as a synthetic building block. This guide will delve into the scientific intricacies of this fascinating molecule, from its formation in nature to its potential applications in human health.

Biogenesis: From Carotenoid to Chiral Apocarotenoid

The journey from a C40 carotenoid to (3R)-hydroxy-beta-ionone is a two-step enzymatic process involving oxidative cleavage followed by stereospecific hydroxylation.

Step 1: Formation of the β-ionone Backbone via Carotenoid Cleavage Dioxygenases (CCDs)

The initial step is the enzymatic cleavage of carotenoids by a family of non-heme iron-dependent enzymes known as Carotenoid Cleavage Dioxygenases (CCDs). Specifically, CCD1 and CCD4 are known to catalyze the oxidative cleavage of the 9,10 and 9',10' double bonds of β-carotene. This symmetrical cleavage results in the formation of two molecules of β-ionone and a C14 dialdehyde.

Caption: Figure 1. Formation of β-ionone from β-carotene.

Step 2: Stereospecific Hydroxylation to (3R)-hydroxy-beta-ionone

The subsequent hydroxylation of the β-ionone ring to form 3-hydroxy-β-ionone is a critical step that introduces the chiral center. This reaction is primarily catalyzed by cytochrome P450 monooxygenases (CYP450s). While the specific plant enzymes responsible for the stereospecific synthesis of the (3R)-enantiomer are not fully characterized, microbial systems have been shown to perform this transformation. The regioselectivity of this hydroxylation is crucial, as hydroxylation can also occur at other positions, such as C4.

Caption: Figure 2. Hydroxylation of β-ionone.

Analytical Methodologies: Extraction, Identification, and Quantification

The accurate analysis of (3R)-hydroxy-beta-ionone in complex matrices such as plant tissues and food products requires robust and sensitive analytical methods.

Extraction and Purification

Due to its semi-volatile nature and moderate polarity, a combination of solvent extraction and solid-phase extraction (SPE) is typically employed.

Protocol 1: General Extraction of Hydroxy-ionones from a Fruit Matrix

• Sample Homogenization: Homogenize 50-100 g of fresh fruit tissue with liquid nitrogen to a fine powder.

• Solvent Extraction: Extract the homogenized tissue with a mixture of methanol and dichloromethane (1:2, v/v) three times. Combine the organic extracts.

• Liquid-Liquid Partitioning: Wash the combined organic extract with a saturated NaCl solution to remove water-soluble impurities.

• Drying and Concentration: Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced pressure at a temperature below 40°C.

• Solid-Phase Extraction (SPE):

  • Condition a silica gel SPE cartridge (e.g., 500 mg) with n-hexane.

  • Load the concentrated extract onto the cartridge.

  • Wash the cartridge with n-hexane to remove non-polar compounds.

  • Elute the hydroxy-ionone fraction with a mixture of n-hexane and ethyl acetate (e.g., 80:20, v/v).

  • Concentrate the eluate for analysis.

Quantitative Analysis by LC-MS/MS

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for the sensitive and selective quantification of (3R)-hydroxy-beta-ionone.

Table 1: Exemplary LC-MS/MS Parameters for (3R)-hydroxy-beta-ionone Analysis

Parameter	Setting
LC Column	C18 reversed-phase (e.g., 2.1 x 100 mm, 2.6 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	5% B to 95% B over 10 minutes
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Precursor ion (Q1): m/z 209.1; Product ions (Q3): e.g., m/z 123.1, 191.1

Note: These parameters are illustrative and require optimization for specific instrumentation and matrices.

Chiral Separation by HPLC

Distinguishing between the (3R) and (3S) enantiomers is crucial for evaluating biological activity and for quality control in synthetic applications. This is achieved using chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: Chiral HPLC Separation of Hydroxy-beta-ionone Enantiomers

• Chiral Stationary Phase (CSP): Utilize a polysaccharide-based chiral column, such as one coated with amylose or cellulose derivatives (e.g., Chiralpak series).

• Mobile Phase: An isocratic mobile phase consisting of a mixture of n-hexane and isopropanol (e.g., 90:10, v/v) is commonly used. The exact ratio may need to be optimized for baseline separation.

• Flow Rate: A flow rate of 0.5-1.0 mL/min is typical.

• Detection: UV detection at a wavelength where the compound absorbs (e.g., 230 nm).

• Standard Injection: Inject standards of the racemic mixture and, if available, the pure enantiomers to determine the elution order and confirm peak identity.

Biological Activities and Therapeutic Potential

(3R)-hydroxy-beta-ionone exhibits a range of biological activities that are of interest to researchers in agriculture, pharmacology, and drug development.

Allelopathic Activity

(3R)-hydroxy-beta-ionone has been identified as a potent allelochemical in several plant species, including Elaeocarpus floribundus and the moss Rhynchostegium pallidifolium. It demonstrates significant growth-inhibitory effects on other plants, suggesting its potential as a natural herbicide.

Table 2: Allelopathic Activity of (3R)-hydroxy-beta-ionone

Target Species	IC50 Value (Concentration for 50% Inhibition)	Reference
Lepidium sativum (cress)	0.05 mM
Lepidium sativum (cress)	0.0001–0.0005 M

Anti-Cancer Activity

Recent studies have highlighted the potential of (3R)-hydroxy-beta-ionone as an anti-cancer agent. A notable study demonstrated its efficacy against triple-negative breast cancer (TNBC), one of the most aggressive forms of breast cancer.

Mechanism of Action: (3R)-hydroxy-beta-ionone was found to induce apoptosis (programmed cell death) and inhibit the epithelial-to-mesenchymal transition (EMT), a key process in cancer metastasis. This is achieved through the modulation of the TGF-β/Smad signaling pathway. Specifically, it downregulates the expression of Smad2 and Smad3, leading to a decrease in N-cadherin (a mesenchymal marker) and an increase in E-cadherin (an epithelial marker).

An In-Depth Technical Guide to the Pharmacological Activities of (3R)-hydroxy-beta-ionone

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

(3R)-hydroxy-beta-ionone, a naturally occurring carotenoid-derived compound, has emerged as a molecule of significant interest in pharmacological research. This technical guide provides a comprehensive overview of its demonstrated anticancer and anti-inflammatory activities. We delve into the molecular mechanisms underpinning these effects, supported by quantitative data from in vitro and in vitro studies. Detailed experimental protocols are provided to enable researchers to validate and expand upon these findings. This document serves as a critical resource for scientists engaged in the exploration of natural products for therapeutic applications.

Introduction: Unveiling (3R)-hydroxy-beta-ionone

(3R)-hydroxy-beta-ionone is a sesquiterpenoid, a derivative of beta-ionone, characterized by a hydroxyl group at the 3-position of the beta-ionone ring.[1] It is found in various natural sources, including certain medicinal plants and fruits. The presence of the hydroxyl group and the conjugated enone system are key structural features that contribute to its biological activities.

Chemical Structure:

• IUPAC Name: (E)-4-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]but-3-en-2-one

• Molecular Formula: C₁₃H₂₀O₂

• Molecular Weight: 208.30 g/mol [1]

This guide will focus on two primary areas of pharmacological investigation: its potent anticancer and anti-inflammatory properties.

Anticancer Activities: A Multi-Faceted Approach to Tumor Suppression

(3R)-hydroxy-beta-ionone has demonstrated significant anticancer effects, particularly against breast cancer cell lines. Emerging evidence also points to its potential efficacy in other cancer types, including lung, liver, and head and neck cancers.[2][3] The primary mechanisms of its antitumor action involve the induction of apoptosis and the inhibition of cellular processes crucial for cancer progression, such as proliferation, migration, and invasion.

Cytotoxicity and Proliferation Inhibition

The cytotoxic potential of (3R)-hydroxy-beta-ionone has been quantified in several breast cancer cell lines, demonstrating a dose-dependent inhibition of cell viability.

Cell Line	Cancer Type	IC50 Value (µg/mL)
MDA-MB-231	Triple-Negative Breast Cancer	388.40[2][3]
T47D	Estrogen Receptor-Positive Breast Cancer	185.50[2][3]
MCF7	Estrogen Receptor-Positive Breast Cancer	113.40[2][3]

These findings highlight the broad-spectrum activity of (3R)-hydroxy-beta-ionone against different subtypes of breast cancer.

Mechanism of Action: Induction of Apoptosis via the TGF-β/Smad Signaling Pathway

A key mechanism underlying the anticancer activity of (3R)-hydroxy-beta-ionone is the induction of programmed cell death, or apoptosis. This process is intricately linked to the modulation of the Transforming Growth Factor-beta (TGF-β)/Smad signaling pathway, a critical regulator of cell growth, differentiation, and apoptosis.

(3R)-hydroxy-beta-ionone has been shown to:

• Increase the expression of pro-apoptotic proteins: Bax and Caspase-3.[2][3]

• Decrease the expression of the anti-apoptotic protein: Bcl-2.[2][3]

• Inhibit the phosphorylation of Smad2 and Smad3: Key mediators in the TGF-β pathway.[2]

This concerted action effectively shifts the cellular balance towards apoptosis, leading to the demise of cancer cells.

NF-κB Signaling Pathway Inhibition by (3R)-hydroxy-beta-ionone.

Experimental Protocol for Anti-inflammatory Activity Assessment

This is a classic in vivo model for evaluating the anti-inflammatory activity of compounds.

Protocol:

• Acclimatize male Wistar rats or Swiss albino mice for at least one week.

• Administer (3R)-hydroxy-beta-ionone orally or intraperitoneally at various doses. A control group should receive the vehicle only.

• After a specified time (e.g., 30-60 minutes), inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each animal.

• Measure the paw volume or thickness using a plethysmometer or digital calipers at 0, 1, 2, 3, 4, and 5 hours post-carrageenan injection.

• Calculate the percentage of inhibition of edema for each group compared to the control group.

Future Directions and Conclusion

The pharmacological activities of (3R)-hydroxy-beta-ionone, particularly its anticancer and anti-inflammatory effects, are well-supported by in vitro evidence. Its ability to induce apoptosis in cancer cells via the TGF-β/Smad pathway and to suppress inflammation by inhibiting the NF-κB pathway highlights its potential as a lead compound for drug development.

Future research should focus on:

• In vivo efficacy studies: To validate the in vitro anticancer findings in animal models of cancer.

• Pharmacokinetic and toxicological profiling: To assess the absorption, distribution, metabolism, excretion, and safety of (3R)-hydroxy-beta-ionone.

• Structure-activity relationship studies: To identify more potent and selective analogs.

• Exploration of other therapeutic areas: Given its fundamental mechanisms of action, its potential in other diseases involving apoptosis and inflammation warrants investigation.

References

• Sutana, P., Luetragoon, T., Buakaew, W., Daotak, K., Nilsri, N., Thongsri, Y., Potup, P., Léon, C., & Usuwanthim, K. (2025). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. International Journal of Molecular Sciences, 26(18), 8771. [Link] [2][3]2. PubChem. (3R)-hydroxy-beta-ionone. National Center for Biotechnology Information. [Link] [1]3. Sutana, P., Luetragoon, T., Buakaew, W., Daotak, K., Nilsri, N., Thongsri, Y., Potup, P., Léon, C., & Usuwanthim, K. (2025). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. ResearchGate. [Link]

• Usuwanthim, K., et al. (2024). Anti-Inflammatory Potential of 3-Hydroxy-β-Ionone from Moringa oleifera: Decreased Transendothelial Migration of Monocytes Through an Inflamed Human Endothelial Cell Monolayer by Inhibiting the IκB-α/NF-κB Signaling Pathway. Molecules, 29(24), 5873. [Link]

• Sutana, P., et al. (2025). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. Ovid User Content. [Link]

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 5363700, 3-Hydroxy-beta-ionone. [Link]

• Sutana, P., et al. (2025). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. PubMed. [Link]

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Literature review of (3R)-hydroxy-beta-ionone research

An In-depth Technical Guide to the Research Landscape of (3R)-hydroxy-β-ionone

Introduction: Unveiling a Molecule of Significance

(3R)-hydroxy-β-ionone is a naturally occurring apocarotenoid, a class of organic compounds derived from the oxidative cleavage of carotenoids.[1][2] Structurally, it is a sesquiterpenoid featuring a β-ionone backbone with a hydroxyl group at the 3-position in the R-configuration.[1] This molecule, found in various fruits, vegetables, and plants such as peppers, beans, and certain flowers, is gaining significant attention beyond its role as a subtle aroma contributor.[1][3][4]

Historically, (3R)-hydroxy-β-ionone was recognized primarily as a crucial chiral building block—a key intermediate in the stereospecific synthesis of high-value carotenoids like (3R,3′R)-zeaxanthin and (3R)-β-cryptoxanthin.[5][6][7] These carotenoids are vital for human health, particularly in protecting ocular tissues.[7] More recently, research has illuminated its potent biological activities, including significant anticancer and anti-inflammatory properties, positioning it as a promising candidate for therapeutic development.[8][9][10] This guide provides a comprehensive review of the synthesis, biosynthesis, biological activities, and applications of (3R)-hydroxy-β-ionone, tailored for researchers and professionals in the fields of chemistry, biotechnology, and drug development.

PART 1: Synthesis and Stereoselective Production

The generation of enantiomerically pure (3R)-hydroxy-β-ionone is paramount for its application in the synthesis of biologically active carotenoids. Research has pursued both chemical and biotechnological routes to achieve this goal.

Chemical Synthesis Routes

Chemical synthesis offers established pathways to (3R)-hydroxy-β-ionone, though often involving multiple steps and challenges in achieving high stereoselectivity without chiral resolution.

A. Synthesis from (rac)-α-Ionone via Enzymatic Resolution

A robust and frequently cited method begins with the commercially available and inexpensive (rac)-α-ionone.[5] This process leverages a key enzymatic resolution step to separate the desired (3R)-enantiomer from its (3S)-counterpart. The causality behind this multi-step approach lies in the strategic manipulation of functional groups to facilitate the final, critical separation.

Fig 1. Chemical synthesis workflow from (rac)-α-ionone.

Experimental Protocol: Synthesis and Resolution [5]

• Protection: The ketone in (rac)-α-ionone is protected as a 1,3-dioxolane (ketal) to prevent its reaction in subsequent steps.

• Oxidation: The protected α-ionone ketal is oxidized to form 3-keto-α-ionone ketal.

• Reduction: The keto group is then reduced to a hydroxyl group, yielding 3-hydroxy-α-ionone ketal.

• Deprotection: The ketal protecting group is removed to give (rac)-3-hydroxy-α-ionone.

• Isomerization: A base-catalyzed double bond isomerization converts the α-ionone ring structure to the β-ionone structure, resulting in (rac)-3-hydroxy-β-ionone.

• Enzymatic Resolution: This is the self-validating step for achieving chirality. The racemic mixture is subjected to enzyme-mediated acylation using an immobilized lipase (such as Lipase PS from Pseudomonas cepacia) in the presence of an acyl donor like vinyl acetate. The enzyme selectively acylates the (3R)-enantiomer, converting it to (3R)-3-acetoxy-β-ionone, while leaving the (3S)-enantiomer largely unreacted.

• Separation and Hydrolysis: The acylated (3R)-ester is easily separated from the unreacted (3S)-alcohol using standard chromatographic techniques. The purified (3R)-3-acetoxy-β-ionone is then hydrolyzed to yield the final product, (3R)-hydroxy-β-ionone, in high enantiomeric purity (96% ee reported).[5]

B. Other Chemical Routes

An alternative synthesis starts from β-ionone, proceeding through a 3,4-dehydro-β-ionone intermediate.[5] Hydroboration of this intermediate was initially thought to be stereospecific but was later shown to produce a racemic mixture, making this route less effective for producing optically active material without a subsequent resolution step.[5] Another lengthy route begins with isophorone, involving a Grignard reaction and multiple reduction and oxidation steps.[11]

Biosynthesis and Metabolic Engineering

Biotechnological production presents a sustainable and highly stereospecific alternative to chemical synthesis. These methods leverage cellular machinery to produce the target molecule de novo from simple carbon sources.

A. Natural Biosynthesis Pathway

In nature, (3R)-hydroxy-β-ionone is an apocarotenoid formed from the enzymatic cleavage of (3R,3'R)-zeaxanthin.[8][12] This reaction is catalyzed by carotenoid cleavage dioxygenases (CCDs), enzymes that oxidatively cleave the polyene chain of carotenoids at specific double bonds.

B. De Novo Production in Engineered Yeast

Researchers have successfully engineered the oleaginous yeast Yarrowia lipolytica for the high-titer production of both zeaxanthin and (3R)-hydroxy-β-ionone.[12] This represents a significant advancement towards scalable, green production.

Fig 2. De novo biosynthetic pathway in engineered Y. lipolytica.

Protocol: Fed-Batch Fermentation of Engineered Y. lipolytica [12]

• Strain Engineering: A β-carotene producing strain of Y. lipolytica is used as the chassis. The gene for β-carotene hydroxylase (CrtZ) is introduced to enable the conversion of β-carotene to zeaxanthin.

• Pathway Optimization: To increase flux towards the desired products, systematic metabolic engineering strategies are employed. This includes amplifying the copy number of key pathway genes, redirecting carbon flux away from competing pathways, and balancing cofactor (e.g., NADPH) availability.

• Enzyme Screening: A critical step is the screening of various carotenoid cleavage dioxygenases (CCDs) to find an enzyme that efficiently and specifically cleaves zeaxanthin to produce 3-hydroxy-β-ionone.

• Fed-Batch Fermentation: The final engineered strain is cultivated in a controlled bioreactor. A fed-batch strategy is used, where a concentrated feed of carbon source (e.g., glucose) is supplied over time to maintain optimal growth and productivity, preventing substrate inhibition.

• Product Secretion and Recovery: The engineered strain is capable of secreting 3-hydroxy-β-ionone into the culture medium, simplifying downstream processing and recovery.

C. Production in Engineered E. coli

Modular co-culture systems using Escherichia coli have also been developed.[13][14] In this approach, one engineered strain produces β-ionone, while a second strain expresses a cytochrome P450 monooxygenase (e.g., a mutated P450 from Bacillus megaterium) that hydroxylates the β-ionone to produce hydroxylated derivatives, including 3-hydroxy-β-ionone.[13][14] This modular design allows for the separate optimization of each biological step.

Table 1: Comparison of Microbial Production Titers

Organism	Product	Titer	Cultivation Method	Reference
Yarrowia lipolytica	Zeaxanthin	2.55 g/L	Fed-batch fermentation	[12]
Yarrowia lipolytica	3-Hydroxy-β-ionone	1.66 g/L	Fed-batch fermentation	[12]
Escherichia coli (co-culture)	4-OH-β-ionone	4.18 mg/L	Shake flask	[13][14]
Escherichia coli	β-ionone	54.2 mg/L	Shake flask	[13][14]

PART 2: Analytical and Purification Methodologies

The accurate analysis and purification of (3R)-hydroxy-β-ionone are crucial for both research and commercial applications. The primary challenge lies in the separation of stereoisomers.

• Extraction: For recovery from fermentation broths or natural products, solvent extraction using an organic solvent like ethyl acetate is a common first step.

• Chromatography:

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the gold standard for separating and quantifying the (R) and (S) enantiomers.[5] Chiral stationary phases are used to achieve differential retention of the two isomers, allowing for the determination of enantiomeric excess (ee).

  • Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is widely used for the identification and quantification of volatile and semi-volatile compounds like 3-hydroxy-β-ionone in complex mixtures, such as flavor and fragrance profiles.[15]

• Structural Elucidation: Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are used to confirm the chemical structure of the synthesized or isolated compound.

PART 3: Biological Activities and Therapeutic Potential

While its role as a synthetic precursor is well-established, the direct biological effects of (3R)-hydroxy-β-ionone are an exciting and rapidly developing area of research.

Anticancer Activity

(3R)-hydroxy-β-ionone has demonstrated potent anticancer effects across several cancer types, primarily by inducing programmed cell death (apoptosis) and inhibiting metastasis.

A. Triple-Negative Breast Cancer (TNBC)

TNBC is an aggressive form of breast cancer with limited treatment options. A recent study demonstrated that 3-hydroxy-β-ionone suppresses TNBC progression.[9] The mechanism involves the induction of apoptosis and, critically, the inhibition of the Epithelial-to-Mesenchymal Transition (EMT)—a key process in cancer metastasis. This inhibition is achieved by blocking the TGF-β/Smad signaling pathway.[9]

Fig 3. Inhibition of TGF-β/Smad pathway by (3R)-hydroxy-β-ionone.

B. Squamous Cell Carcinoma

In squamous cell carcinoma models, 3-hydroxy-β-ionone was found to retard cell proliferation, colony formation, and cell migration.[8][10] It induces apoptosis, evidenced by an increase in cleaved caspases and the pro-apoptotic protein Bax, alongside a decrease in the anti-apoptotic protein Bcl-2.[8][10] It also causes cell cycle arrest at the G2/M phase.[8]

Table 2: Summary of Anticancer Effects

Cancer Type	Cell Line	Key Findings	Reference
Triple-Negative Breast Cancer	MDA-MB-231	Induces apoptosis, inhibits EMT by blocking TGF-β/Smad signaling.	[9]
Squamous Cell Carcinoma	-	Retards proliferation and migration, induces apoptosis, causes G2/M cell cycle arrest.	[8][10]
Liver, Lung, Head & Neck Cancers	-	Anticancer effects have been investigated.	[9]

Other Biological Activities

• Anti-inflammatory Properties: The anti-inflammatory effects of 3-hydroxy-β-ionone have been noted, although this area requires more in-depth mechanistic studies.[9]

• Allelopathic Activity: The compound has been shown to possess phytotoxic properties, inhibiting the seedling growth of certain plants like cress, suggesting a role in plant-plant chemical interactions (allelopathy).[7]

PART 4: Industrial and Commercial Applications

Precursor for High-Value Carotenoids

The primary industrial application of (3R)-hydroxy-β-ionone is its use as a chiral synthon. It is a vital starting material for the total synthesis of (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin.[5][6] These carotenoids are high-value nutraceuticals and food additives, prized for their antioxidant properties and role in preventing age-related macular degeneration.[7] The availability of enantiomerically pure (3R)-hydroxy-β-ionone greatly simplifies the synthesis of these complex molecules.[5]

Flavor and Fragrance Industry

As a degradation product of carotenoids like lutein, 3-hydroxy-β-ionone contributes to the aroma profile of many fruits and flowers, often described as having fruity, violet-like characteristics.[16][17] It is considered a valuable aroma compound and is applied in the food industry in products like beverages and confectionery.[16]

Conclusion and Future Perspectives

(3R)-hydroxy-β-ionone has evolved from a niche chemical intermediate to a molecule of significant scientific and commercial interest. The development of robust chemical syntheses featuring enzymatic resolution and, more recently, the breakthrough in de novo microbial production have made this compound more accessible for research and industrial use. Its potent anticancer activities, particularly against aggressive cancers like TNBC, open up exciting avenues for drug discovery and development.

Future research should focus on:

• Scaling Production: Optimizing fermentation conditions and downstream processing to achieve industrial-scale, cost-effective production of (3R)-hydroxy-β-ionone via metabolic engineering.

• Mechanistic Studies: Further elucidating the molecular mechanisms behind its anticancer and anti-inflammatory effects to identify novel therapeutic targets.

• In Vivo Validation: Progressing from in vitro studies to in vivo animal models to validate the therapeutic efficacy and safety of (3R)-hydroxy-β-ionone.

• Exploring New Activities: Screening for other potential biological activities to broaden its application scope.

The convergence of synthetic chemistry, metabolic engineering, and pharmacology makes (3R)-hydroxy-β-ionone a paradigmatic example of how a single, naturally-derived molecule can have a multifaceted impact across diverse scientific disciplines.

References

• Khachik, F. (2012). Process for synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin. U.S.

• Chang, A. (2007). Synthesis of (3S)- and (3R)-3-Hydroxy-β-ionone and Their Transformation into (3S)- and (3R)-β-Cryptoxanthin. Synthesis, 2007(1), 55-61. [Link]

• Gao, S., et al. (2020). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry, 22(23), 8349-8357. [Link]

• Al-Salahi, R., et al. (2020). Ionone Is More than a Violet's Fragrance: A Review. Molecules, 25(24), 5842. [Link]

• PrepChem. (n.d.). Synthesis of 3-hydroxy-β-ionone. [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821). [Link]

• PubChem. (n.d.). (3R)-hydroxy-beta-ionone. National Center for Biotechnology Information. [Link]

• Yang, D., et al. (2023). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry. [Link]

• FooDB. (n.d.). Showing Compound 3-Hydroxy-beta-ionone (FDB015769). [Link]

• Khachik, F., & Chang, A. (2006). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin. ResearchGate. [Link]

• Yodkeeree, S., et al. (2023). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. Molecules, 28(14), 5556. [Link]

• PubChem. (n.d.). 3-Hydroxy-beta-ionone. National Center for Biotechnology Information. [Link]

• Lünsdorf, H., et al. (2000). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Applied and Environmental Microbiology, 66(8), 3363-3369. [Link]

• The Good Scents Company. (n.d.). 3-hydroxy-beta-ionone. [Link]

• Yang, D., et al. (2023). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry. [Link]

• Al-Salahi, R., et al. (2020). Ionone Is More than a Violet's Fragrance: A Review. PMC - PubMed Central. [Link]

• ResearchGate. (n.d.). Fragrance material review on β-ionone. [Link]

• ResearchGate. (n.d.). Fragrance material review on dihydro-β-ionone. [Link]

• NIST. (n.d.). 3-hydroxy-β-ionone. NIST Chemistry WebBook. [Link]

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Topic: Allelopathic Effects of (3R)-Hydroxy-β-Ionone on Seedling Growth

An In-depth Technical Guide for Researchers

Abstract

(3R)-hydroxy-β-ionone, a C13-norisoprenoid derived from the oxidative cleavage of carotenoids such as zeaxanthin, is emerging as a potent allelochemical with significant phytotoxic properties.[1] This guide provides a comprehensive technical overview of its role in allelopathy, focusing on its inhibitory effects on the seed germination and subsequent seedling growth of various plant species. We will explore its origin, mechanism of action, and present detailed, field-tested protocols for its isolation and bio-assessment. The causality behind experimental design and the establishment of self-validating systems are emphasized to ensure scientific rigor. This document is intended for researchers in plant science, agrochemistry, and drug development seeking to understand and harness the bioherbicidal potential of this natural compound.

Introduction: The Chemical Ecology of (3R)-Hydroxy-β-ionone

Allelopathy is a biological phenomenon where one organism produces biochemicals that influence the germination, growth, survival, and reproduction of other organisms.[2] These biochemicals, known as allelochemicals, can have either positive (stimulatory) or negative (inhibitory) effects. In the context of plant-plant interactions, allelopathy is a critical mechanism for competition, enabling certain species to dominate their environment by suppressing the growth of neighboring plants.[2]

(3R)-hydroxy-β-ionone belongs to a class of compounds known as apocarotenoids, which are formed from the enzymatic or photo-oxidative degradation of carotenoids.[3][4][5] Specifically, it is recognized as a cleavage product of zeaxanthin.[1] Its presence has been documented in various plants, including the moss Rhynchostegium pallidifolium and the evergreen tree Elaeocarpus floribundus, where it is identified as a primary contributor to their allelopathic activity.[1][6] Understanding the potent growth-suppressive capabilities of this compound is crucial for its potential development as a natural, biodegradable herbicide.[1]

Biogenesis and Significance

The formation of (3R)-hydroxy-β-ionone is a consequence of oxidative stress or programmed degradation of carotenoids, which are integral to plant photosynthesis and protection.[3][4] This process releases a variety of signaling molecules and defense compounds, including (3R)-hydroxy-β-ionone.[5][7] Its role extends beyond simple toxicity; it is an active agent in the chemical ecology of the producing plant, potentially helping it to maintain pure colonies by out-competing other species for resources.[6][8]

Caption: Proposed mechanisms of action for (3R)-hydroxy-β-ionone.

Experimental Protocols: A Self-Validating Approach

To ensure the trustworthiness and reproducibility of research into allelopathic effects, protocols must be designed as self-validating systems. This involves using appropriate controls, sensitive bioassay species, and robust statistical analysis.

Bioassay-Guided Isolation of (3R)-Hydroxy-β-ionone

The identification of (3R)-hydroxy-β-ionone as the active allelochemical from a plant source is a classic example of bioassay-guided fractionation. The principle is to systematically separate crude plant extracts into fractions and test each fraction for phytotoxic activity, progressively isolating the pure, active compound.

Caption: Workflow for bioassay-guided isolation of allelochemicals.

Protocol: Seed Germination and Seedling Growth Bioassay

This protocol details a standard method for assessing the phytotoxicity of (3R)-hydroxy-β-ionone using Lepidium sativum (cress) as the indicator species. [9][10][11] Rationale: Cress is selected for its rapid germination, sensitivity to low concentrations of phytotoxins, and uniform growth, which minimizes experimental variability. [1][9]The use of sterile, inert sand or filter paper eliminates confounding factors from soil nutrients or microbes. [10] Materials:

• Certified Lepidium sativum seeds

• (3R)-hydroxy-β-ionone, analytical grade

• Sterile Petri dishes (60 mm diameter) with filter paper (Whatman No. 2)

• Methanol or Acetone (as a solvent for the compound)

• Sterile distilled water

• Growth chamber with controlled temperature (25°C) and light cycle

• Micropipettes and sterile tips

• Digital caliper or ruler

Methodology:

• Preparation of Test Solutions: a. Prepare a stock solution of (3R)-hydroxy-β-ionone (e.g., 10 mM) in a minimal amount of methanol or acetone. Causality: A solvent is necessary as the compound may have low water solubility. The volume must be kept low to avoid solvent toxicity in the bioassay. b. Create a dilution series to achieve the final desired concentrations (e.g., 0.01, 0.1, 0.5, 1.0 mM). The final solvent concentration in all treatments, including the control, must be identical and non-phytotoxic (typically <0.5%). c. Prepare a solvent control containing only the solvent at the same final concentration as the test solutions. A negative control with only distilled water should also be included.

• Bioassay Setup: a. Place two sheets of sterile filter paper into each sterile Petri dish. b. Pipette 2 mL of the respective test solution (or control solution) onto the filter paper in each dish. c. Evenly space 20 cress seeds on the moist filter paper. Rationale: A sufficient number of seeds per replicate is needed for statistical power, but overcrowding should be avoided to prevent competition. d. Seal each Petri dish with parafilm to prevent evaporation. e. Arrange the dishes in a randomized complete block design within a growth chamber set to 25°C with a 12h/12h light/dark cycle. Each treatment should have at least 4 replicates.

• Data Collection and Analysis: a. After 72 hours (or a defined incubation period), count the number of germinated seeds in each dish. A seed is considered germinated when the radicle has emerged. b. Carefully remove the seedlings and measure the length of the radicle (root) and hypocotyl (shoot) for at least 10 randomly selected seedlings from each dish. c. Calculate the germination percentage and the average root and shoot lengths for each replicate. d. Express the results as a percentage of the solvent control. e. Analyze the data using Analysis of Variance (ANOVA) followed by a suitable post-hoc test (e.g., Tukey's HSD) to determine significant differences between treatments. Calculate IC₅₀ values using regression analysis.

Conclusion and Future Directions

The evidence strongly supports the role of (3R)-hydroxy-β-ionone as a potent allelochemical that significantly inhibits seed germination and seedling development. Its origin as a carotenoid degradation product places it at the intersection of plant stress physiology and chemical ecology. The detailed protocols provided herein offer a robust framework for further investigation into its mechanism of action and its potential application as a bioherbicide.

Future research should focus on elucidating the specific molecular targets within the plant cell. Investigating its interaction with hormone receptor proteins and its impact on the expression of genes critical for cell cycle progression and elongation will provide a deeper understanding of its phytotoxic effects. Furthermore, field studies are necessary to validate its efficacy and environmental fate as a potential agrochemical, paving the way for sustainable weed management solutions.

References

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• Rimando, A. M., et al. (2001). Searching for Rice Allelochemicals: An Example of Bioassay-Guided Isolation. Agronomy Journal. Available at: [Link]

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• Al-Huqail, A. A., et al. (2019). Application of biochar to alleviate effects of allelopathic chemicals on seed germination and seedling growth. BioResources. Available at: [Link]

• Bajguz, A., & Chmur, M. (2020). The Brassinosteroid Signaling Pathway—New Key Players and Interconnections with Other Signaling Networks Crucial for Plant Development and Stress Tolerance. MDPI. Available at: [Link]

• Valledor, L., et al. (2014). Allelopathy and Identification of Allelochemicals in the Leaves of Hakea decurrens subsp. physocarpa W.R. Barker. MDPI. Available at: [Link]

• Barrero, J. M., et al. (2013). Inhibition of germination of dormant barley (Hordeum vulgare L.) grains by blue light as related to oxygen and hormonal regulation. Journal of Experimental Botany. Available at: [Link]

• Jayawardena, T. U., et al. (2021). 3-Hydroxy-5,6-epoxy-β-ionone Isolated from Invasive Harmful Brown Seaweed Sargassum Horneri Protects MH-S Mouse Lung Cells from Urban Particulate Matter-Induced Inflammation. MDPI. Available at: [Link]

• Thaepphet, S., et al. (2024). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. MDPI. Available at: [Link]

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The Occurrence of (3R)-hydroxy-beta-ionone in Fruits and Vegetables: A Technical Guide for Researchers

This guide provides an in-depth technical overview of (3R)-hydroxy-beta-ionone, a C13-apocarotenoid, with a focus on its natural occurrence in fruits and vegetables, its biosynthetic origins, and the analytical methodologies for its detection and quantification. This document is intended for researchers, scientists, and professionals in the fields of natural products chemistry, food science, and drug development who are interested in the biological significance and analytical challenges associated with this compound.

Introduction: The Significance of (3R)-hydroxy-beta-ionone

(3R)-hydroxy-beta-ionone is a naturally occurring C13-apocarotenoid, a class of compounds derived from the oxidative cleavage of carotenoids.[1] These molecules are significant contributors to the flavor and aroma profiles of many fruits, flowers, and vegetables.[2] Beyond its sensory properties, (3R)-hydroxy-beta-ionone and its parent compound, β-ionone, are of interest for their potential biological activities and as precursors for the synthesis of other valuable compounds, including vitamin A.[3][4] Understanding the distribution and concentration of (3R)-hydroxy-beta-ionone in dietary sources is crucial for evaluating its potential impact on human health and for its application in the food and pharmaceutical industries.

From a drug development perspective, natural products and their derivatives are a rich source of novel pharmacophores. The structural features of (3R)-hydroxy-beta-ionone make it an interesting scaffold for chemical modification and biological screening. Its biosynthetic relationship with carotenoids, which are well-known for their antioxidant and other health-promoting properties, further underscores the importance of studying this and other apocarotenoids.[5]

Natural Occurrence in the Plant Kingdom

(3R)-hydroxy-beta-ionone has been identified in a variety of plant species, although comprehensive quantitative data across a wide range of fruits and vegetables remains an area of active research. Its presence is often associated with tissues rich in its carotenoid precursors, particularly zeaxanthin and β-carotene.

Documented Sources

Scientific literature has documented the presence of (3R)-hydroxy-beta-ionone in several plants. Notably, it has been reported in:

• Peppers (Capsicum annuum) : Various types of peppers, including green, red, orange, and Italian sweet peppers, have been found to contain 3-hydroxy-beta-ionone, although it has not always been quantified.[6]

• Common Lambsquarters (Chenopodium album) : This plant has also been identified as a source of (3R)-hydroxy-beta-ionone.[7]

• Peach (Prunus persica) : This fruit is another documented source of 3-hydroxy-beta-ionone.[8]

• Kidney Bean (Phaseolus vulgaris) : (3R)-hydroxy-beta-ionone has been isolated from this common pulse.[6]

The precursor, β-ionone, is more widely distributed and has been found in carrots, tomatoes, melons, raspberries, apricots, plums, apples, and figs, suggesting that its hydroxylated form may also be present in these sources, albeit potentially at lower concentrations.[2]

Quantitative Data Summary

Obtaining precise quantitative data for (3R)-hydroxy-beta-ionone is challenging due to its typically low concentrations in plant tissues. The table below summarizes available information on its occurrence. It is important to note that "detected, not quantified" indicates that the compound has been identified, but its concentration was not measured in the cited study.

Fruit/Vegetable	Species	Family	Concentration Range	Reference(s)
Green Bell Pepper	Capsicum annuum	Solanaceae	Detected, not quantified	[6]
Red Bell Pepper	Capsicum annuum	Solanaceae	Detected, not quantified	[6]
Orange Bell Pepper	Capsicum annuum	Solanaceae	Detected, not quantified	[6]
Italian Sweet Red Pepper	Capsicum annuum	Solanaceae	Detected, not quantified	[6]
Common Lambsquarters	Chenopodium album	Amaranthaceae	Detected, not quantified	[7]
Peach	Prunus persica	Rosaceae	Detected, not quantified	[8]
Kidney Bean	Phaseolus vulgaris	Fabaceae	Isolated	[6]

Biosynthesis of (3R)-hydroxy-beta-ionone

(3R)-hydroxy-beta-ionone is a secondary metabolite derived from the enzymatic degradation of C40 carotenoids. The primary precursors are xanthophylls, particularly zeaxanthin. The biosynthetic pathway involves a critical cleavage step followed by hydroxylation.

The key enzymes in this pathway are the Carotenoid Cleavage Dioxygenases (CCDs) . These non-heme iron-dependent enzymes catalyze the oxidative cleavage of double bonds in the carotenoid backbone. Specifically, CCDs are responsible for the generation of the C13 skeleton of ionones from carotenoid substrates.[9] The formation of β-ionone, the precursor to (3R)-hydroxy-beta-ionone, occurs through the cleavage of β-carotene at the 9,10 and 9',10' positions by CCD1.[3]

The subsequent hydroxylation of the β-ionone ring at the C3 position to yield 3-hydroxy-β-ionone is an enzymatic process, though the specific enzymes responsible for this reaction in many plants are still under investigation. However, studies have shown that certain microbial enzymes can catalyze this hydroxylation.[10] The stereospecificity of this hydroxylation, resulting in the (3R) configuration, is a critical aspect of its biosynthesis and has implications for its biological activity. The proposed biosynthetic pathway from zeaxanthin is illustrated below.

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Protocols & Analytical Methods

Application Note: A Chemoenzymatic Strategy for the Enantioselective Synthesis of (3R)-Hydroxy-β-Ionone from (rac)-α-Ionone

Introduction and Strategic Overview

(3R)-3-Hydroxy-β-ionone is a high-value chiral intermediate crucial for the synthesis of important carotenoids, including (3R,3′R)-zeaxanthin and (3R)-β-cryptoxanthin, which are vital for human health, possessing significant antioxidant and anti-inflammatory properties.[1][2] The primary challenge in its synthesis is the precise control of the stereocenter at the C3 position. While several synthetic routes exist, many rely on expensive chiral starting materials or complex asymmetric reactions.[3][4]

This application note details a robust and scalable chemoenzymatic approach starting from inexpensive, commercially available racemic (rac)-α-ionone. The strategy hinges on a logical sequence of chemical transformations to build the required functionality, followed by a highly selective enzymatic resolution to isolate the desired (3R)-enantiomer.

The core strategic pillars of this synthesis are:

• Initial Protection: The ketone of the starting material, (rac)-α-ionone, is protected as a ketal. This is a critical step to prevent the ketone from interfering with the subsequent oxidation and reduction reactions planned for the cyclohexene ring.

• Allylic Functionalization: The protected α-ionone undergoes oxidation to introduce a carbonyl group at the C3 position, forming 3-keto-α-ionone ketal. This sets the stage for creating the desired hydroxyl group.

• Stereocenter Formation (Racemic): The newly introduced ketone is reduced to a hydroxyl group. At this stage, a racemic mixture of 3-hydroxy-α-ionone is formed.

• Isomerization for Thermodynamic Stability: A base-catalyzed isomerization shifts the double bond from the alpha position to the more thermodynamically stable, conjugated beta position, yielding (rac)-3-hydroxy-β-ionone.[1][5]

• Enantiomeric Resolution: The final and key step involves the kinetic resolution of the racemic alcohol using a lipase. The enzyme selectively acylates the (3R)-enantiomer, allowing for its separation from the unreacted (3S)-enantiomer, ultimately affording (3R)-3-hydroxy-β-ionone in high enantiomeric purity.[1]

This multi-step process is designed to be a self-validating system, where each intermediate can be purified and characterized before proceeding, ensuring high fidelity in the final product.

Overall Experimental Workflow

The chemoenzymatic synthesis follows a five-stage process from the racemic starting material to the final, optically pure product. The workflow is designed for clarity and reproducibility in a standard research or process development laboratory.

Caption: Chemical reaction scheme from (rac)-α-ionone to the final product.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times. Handle all chemicals with care, consulting their respective Safety Data Sheets (SDS) prior to use.

Protocol 1: Protection of (rac)-α-Ionone

• Rationale: The ketone of α-ionone is protected as a 1,3-dioxolane (ketal) to prevent it from reacting during the subsequent allylic oxidation and reduction steps. p-Toluenesulfonic acid (p-TsOH) is an effective acid catalyst for this transformation.

• Procedure:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and condenser, add (rac)-α-ionone (1.0 eq), ethylene glycol (1.5 eq), and toluene (approx. 2 mL per mmol of ionone).

  • Add a catalytic amount of p-toluenesulfonic acid (0.02 eq).

  • Heat the mixture to reflux and continue until water is no longer collected in the Dean-Stark trap (typically 4-6 hours).

  • Cool the reaction mixture to room temperature.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ketal, which can be used in the next step without further purification.

Parameter	Value
Starting Material	(rac)-α-ionone
Reagents	Ethylene glycol, p-TsOH
Solvent	Toluene
Temperature	Reflux (~110 °C)
Time	4-6 hours
Expected Yield	>95% (crude)

Protocol 2: Synthesis of (rac)-3-Hydroxy-β-ionone

This protocol combines allylic oxidation, reduction, deprotection, and isomerization into a streamlined sequence, as detailed in related patent literature. [1]

• Rationale: The synthesis proceeds through a series of steps to first introduce and then reduce a ketone at the 3-position, followed by deprotection and isomerization to the desired racemic product. [1]* Procedure:

  • Oxidation: The protected ketal from Protocol 1 is oxidized to 3-keto-α-ionone ketal. (This step can be complex; a common method involves selenium dioxide, but for simplicity, we refer to the general transformation as described in the literature).

  • Reduction: The 3-keto-α-ionone ketal is reduced using a hydride source like sodium borohydride or K-Selectride. The reduction is performed in a suitable solvent like THF or TBME. 3. Deprotection: After reduction, the ketal protecting group is removed by stirring with dilute hydrochloric acid at room temperature, yielding (rac)-3-hydroxy-α-ionone. 4. Isomerization: The crude (rac)-3-hydroxy-α-ionone is dissolved in THF. A solution of potassium hydroxide in methanol (10% wt/v) is added. The mixture is heated to 50 °C for 1 hour to catalyze the double bond isomerization. 5. Work-up: After cooling, the reaction is neutralized, and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated.

  • Purification: The crude product is purified by column chromatography on silica gel to yield pure (rac)-3-hydroxy-β-ionone.

Parameter	Value
Key Reagents	K-Selectride, aq. HCl, KOH/MeOH
Solvent	THF / Methanol
Temperature	50 °C (Isomerization)
Time	~1 hour (Isomerization)
Overall Yield	~46% from (rac)-α-ionone [1]

Protocol 3: Enzymatic Resolution

• Rationale: This step leverages the high enantioselectivity of lipases. Immobilized Lipase PS from Pseudomonas cepacia effectively catalyzes the acylation of the (3R)-hydroxyl group using vinyl acetate as the acyl donor. The (3S)-enantiomer remains largely unreacted. [1]The resulting ester and unreacted alcohol have different polarities, enabling easy separation via chromatography.

• Procedure:

  • To a flask containing (rac)-3-hydroxy-β-ionone (1.0 eq) dissolved in ethyl acetate, add vinyl acetate (2.0 eq).

  • Add immobilized Lipase PS (Pseudomonas cepacia) (e.g., Amano Lipase PS-IM). The amount of enzyme will depend on its activity; consult the supplier's recommendation (typically 10-20% w/w of the substrate).

  • Stir the suspension at room temperature (25 °C) for 20-24 hours. Monitor the reaction progress using chiral HPLC to track the formation of the acetate and the consumption of the (3R)-enantiomer.

  • Once the reaction reaches ~50% conversion (indicating complete conversion of one enantiomer), filter off the immobilized enzyme. The enzyme can often be washed and reused.

  • Concentrate the filtrate under reduced pressure.

  • Separate the resulting (3R)-3-acetoxy-β-ionone and the unreacted (3S)-3-hydroxy-β-ionone by column chromatography on silica gel.

  • Hydrolysis: The purified (3R)-3-acetoxy-β-ionone is dissolved in methanol. A catalytic amount of potassium carbonate is added, and the mixture is stirred at room temperature until the hydrolysis is complete (monitored by TLC).

  • The reaction is worked up by neutralizing, removing the methanol, and extracting the product. The final (3R)-3-hydroxy-β-ionone can be further purified if necessary.

Parameter	Value
Biocatalyst	Immobilized Lipase PS (Pseudomonas cepacia)
Acyl Donor	Vinyl Acetate
Solvent	Ethyl Acetate
Temperature	Room Temperature (~25 °C)
Time	20-24 hours
Expected Purity	>96% enantiomeric excess (ee) [1]

Alternative Method: Microbial Biotransformation

An alternative, "greener" approach to obtaining hydroxylated ionones involves direct biotransformation of the starting material using whole-cell catalysts. Fungi, in particular, are known to perform highly specific oxidation reactions on terpene skeletons.

• Concept: Certain strains of fungi, such as Aspergillus niger, can directly hydroxylate α-ionone at the C3 position. [6][7][8]This process can produce a mixture of cis- and trans-3-hydroxy-α-ionone. [6][7]While this method may not directly yield (3R)-hydroxy-β-ionone, the produced 3-hydroxy-α-ionone can be isolated and then subjected to the base-catalyzed isomerization and enzymatic resolution steps described previously.

• Advantages:

  • Avoids the use of stoichiometric, often hazardous, chemical oxidants.

  • Reactions are performed in aqueous media under mild conditions (room temperature, neutral pH).

  • Can exhibit high regio- and stereoselectivity.

• Challenges:

  • Product titers can be low.

  • Requires fermentation and downstream processing for product isolation.

  • The stereochemical outcome depends heavily on the specific microbial strain and its enzymatic machinery.

Recent advances in metabolic engineering are also enabling the de novo biosynthesis of 3-hydroxy-β-ionone in engineered microbes like Yarrowia lipolytica, offering a promising route for sustainable, industrial-scale production. [9]

Conclusion

The chemoenzymatic route presented provides a reliable and well-documented pathway for the synthesis of enantiomerically pure (3R)-3-hydroxy-β-ionone from racemic α-ionone. The strategy is robust, relying on well-understood chemical transformations coupled with a highly efficient enzymatic resolution step that guarantees high optical purity. This method is suitable for both laboratory-scale synthesis and process development for pharmaceutical and nutraceutical applications, providing a practical solution for accessing this key chiral building block.

References

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• Khachik, F., & Chang, T. S. (2011). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin. Journal of Agricultural and Food Chemistry, 59(17), 9453-9463. [Link]

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• Demir, A. S., et al. (2001). A simple and efficient highly enantioselective synthesis of alpha-ionone and alpha-damascone. Tetrahedron: Asymmetry, 12(11), 1653-1656. [Link]

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Application and Protocol Guide for the Enzymatic Resolution of (3R)- and (3S)-hydroxy-beta-ionone

Introduction: The Significance of Chiral (3R)- and (3S)-hydroxy-beta-ionone

(3R)- and (3S)-hydroxy-beta-ionone are chiral molecules that hold significant value in the fragrance, flavor, and pharmaceutical industries. As enantiomers, they possess identical physical and chemical properties in an achiral environment but often exhibit distinct biological activities and sensory profiles. For instance, the olfactory perception of each enantiomer can differ significantly, making their separation crucial for the formulation of high-quality fragrances and flavors. Furthermore, in drug development, a single enantiomer of a chiral molecule often accounts for the desired therapeutic effect, while the other may be inactive or even cause undesirable side effects. This necessitates the development of efficient and scalable methods for obtaining enantiomerically pure forms of these compounds.

Enzymatic kinetic resolution (EKR) has emerged as a powerful and sustainable method for the separation of racemates.[1][2] This technique leverages the stereoselectivity of enzymes, typically lipases, to catalyze the transformation of one enantiomer in a racemic mixture at a much higher rate than the other.[2] This results in the formation of a product from the more reactive enantiomer, leaving the unreacted substrate enriched in the less reactive enantiomer. The high selectivity, mild reaction conditions, and environmental benignity of enzymatic resolutions make them an attractive alternative to traditional chemical methods.[3]

This application note provides a comprehensive guide to the enzymatic resolution of racemic 3-hydroxy-beta-ionone into its (3R)- and (3S)-enantiomers. We will delve into the principles of lipase-catalyzed kinetic resolution, provide detailed experimental protocols for the enzymatic reaction and subsequent analysis, and offer insights into data interpretation and troubleshooting.

Principle of the Method: Lipase-Catalyzed Enantioselective Acylation

The enzymatic kinetic resolution of racemic 3-hydroxy-beta-ionone is based on the enantioselective acylation of the secondary alcohol group by a lipase in a non-aqueous solvent. Lipases, such as the widely used Candida antarctica Lipase B (CALB), are highly effective biocatalysts for this transformation.[4][5][6] In the presence of an acyl donor, the lipase will preferentially acylate one of the enantiomers, for example, the (3R)-hydroxy-beta-ionone, to form the corresponding ester. The (3S)-enantiomer, being a poor substrate for the enzyme, will remain largely unreacted.

The ideal outcome of a kinetic resolution is to achieve a 50% conversion, at which point the mixture will contain the acylated (3R)-enantiomer and the unreacted (3S)-enantiomer, both in high enantiomeric excess (e.e.). These two compounds, having different functional groups (ester and alcohol), can then be readily separated using standard chromatographic techniques.

The efficiency of an enzymatic kinetic resolution is quantified by the enantiomeric ratio (E-value), which is a measure of the enzyme's selectivity. A high E-value (typically >100) is indicative of a highly selective and synthetically useful resolution process.

Experimental Workflow

The overall workflow for the enzymatic resolution of (3R)- and (3S)-hydroxy-beta-ionone can be visualized as follows:

Caption: Workflow for the enzymatic resolution of 3-hydroxy-beta-ionone.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)
Racemic (±)-3-hydroxy-β-ionone	≥98%	Commercially Available
Immobilized Candida antarctica Lipase B (Novozym® 435)	-	Sigma-Aldrich, Novozymes
Vinyl Acetate	Anhydrous, ≥99%	Sigma-Aldrich
Methyl tert-butyl ether (MTBE)	Anhydrous, ≥99.8%	Sigma-Aldrich
Hexane	HPLC Grade	Fisher Scientific
Isopropanol	HPLC Grade	Fisher Scientific
Ethyl Acetate	ACS Grade	VWR
Silica Gel	60 Å, 230-400 mesh	Sorbent Technologies
Chiral HPLC Column (e.g., Chiralcel® OD-H)	-	Daicel Chiral Technologies
Chiral GC Column (e.g., Cyclodextrin-based)	-	Agilent Technologies

Detailed Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of Racemic (±)-3-hydroxy-β-ionone

This protocol describes the lipase-catalyzed acylation of racemic 3-hydroxy-beta-ionone.

• Preparation: In a clean, dry reaction vial equipped with a magnetic stir bar, dissolve racemic (±)-3-hydroxy-β-ionone (1.0 mmol, 210.3 mg) in anhydrous methyl tert-butyl ether (MTBE) (10 mL).

• Addition of Acyl Donor: Add vinyl acetate (1.5 mmol, 138 µL) to the solution. The use of an excess of the acyl donor helps to drive the reaction forward.

• Enzyme Addition: Add immobilized Candida antarctica Lipase B (Novozym® 435) (50 mg) to the reaction mixture. Immobilized enzymes are preferred as they can be easily recovered and reused.[4]

• Reaction: Seal the vial and place it in a shaker incubator set at 40°C and 200 rpm.

• Monitoring the Reaction: Monitor the progress of the reaction by taking small aliquots (e.g., 50 µL) at regular time intervals (e.g., 1, 2, 4, 6, 12, 24 hours). Dilute the aliquot with a suitable solvent (e.g., ethyl acetate) and analyze by chiral GC or HPLC to determine the conversion and enantiomeric excess of the substrate and product. The reaction should be stopped when the conversion reaches approximately 50%.

• Reaction Quench and Enzyme Recovery: Once the desired conversion is reached, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed with fresh solvent, dried, and stored for reuse.

• Work-up: Concentrate the filtrate under reduced pressure to obtain a crude mixture of the unreacted (S)-3-hydroxy-β-ionone and the (R)-3-acetoxy-β-ionone.

Protocol 2: Separation of the Enantiomers

This protocol details the separation of the unreacted alcohol and the acylated product by column chromatography.

• Column Preparation: Prepare a silica gel column using a slurry of silica gel in a non-polar solvent system (e.g., hexane/ethyl acetate, 95:5 v/v).

• Loading: Dissolve the crude reaction mixture in a minimal amount of the eluent and load it onto the column.

• Elution: Elute the column with a gradient of hexane/ethyl acetate. The less polar ester, (R)-3-acetoxy-β-ionone, will elute first, followed by the more polar alcohol, (S)-3-hydroxy-β-ionone.

• Fraction Collection and Analysis: Collect fractions and analyze them by thin-layer chromatography (TLC) or GC/HPLC to identify the fractions containing the pure compounds.

• Solvent Removal: Combine the pure fractions of each compound and remove the solvent under reduced pressure to obtain the purified (R)-3-acetoxy-β-ionone and (S)-3-hydroxy-β-ionone.

Protocol 3: Hydrolysis of (R)-3-acetoxy-β-ionone (Optional)

To obtain the (R)-3-hydroxy-β-ionone, the acylated product can be hydrolyzed.

• Dissolution: Dissolve the purified (R)-3-acetoxy-β-ionone in a suitable solvent such as methanol.

• Base Addition: Add a catalytic amount of a base, for example, potassium carbonate, to the solution.

• Reaction: Stir the mixture at room temperature and monitor the reaction by TLC or GC until the starting material is consumed.

• Neutralization and Extraction: Neutralize the reaction mixture with a dilute acid (e.g., 1 M HCl) and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the (R)-3-hydroxy-β-ionone.

Protocol 4: Analytical Chiral Separation

This protocol outlines the analysis of the enantiomeric excess of the substrate and product using chiral HPLC.

• Instrumentation: A high-performance liquid chromatography (HPLC) system equipped with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based chiral stationary phase, such as Chiralcel® OD-H, is often effective for the separation of such enantiomers.[7]

• Mobile Phase: A mixture of n-hexane and isopropanol is a common mobile phase for normal-phase chiral separations. The exact ratio will need to be optimized to achieve baseline separation of the enantiomers. A starting point could be 90:10 (v/v) n-hexane:isopropanol.

• Sample Preparation: Prepare a dilute solution of the sample (unreacted alcohol or acylated product) in the mobile phase.

• Analysis: Inject the sample onto the column and monitor the elution of the enantiomers at a suitable wavelength (e.g., 220 nm).

• Data Analysis: Calculate the enantiomeric excess (e.e.) using the peak areas of the two enantiomers: e.e. (%) = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] x 100

Data Analysis and Interpretation

The success of the enzymatic resolution is evaluated based on the conversion percentage and the enantiomeric excess of both the remaining substrate and the formed product.

Parameter	Formula	Desired Value
Conversion (%)	[moles of product / (moles of product + moles of substrate)] x 100	~50%
Enantiomeric Excess (e.e.) of Substrate (%)	[	(S) - (R)
Enantiomeric Excess (e.e.) of Product (%)	[	(R) - (S)
Enantiomeric Ratio (E)	ln[1 - c(1 + e.e.p)] / ln[1 - c(1 - e.e.s)] where c is conversion, e.e.p is e.e. of product, and e.e.s is e.e. of substrate	>100

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no conversion	- Inactive enzyme- Inappropriate solvent- Low reaction temperature	- Use a fresh batch of enzyme- Screen different organic solvents (e.g., toluene, hexane)- Increase the reaction temperature (within the enzyme's optimal range)
Low enantioselectivity (low e.e.)	- Non-optimal enzyme- Unsuitable acyl donor- Reaction temperature too high	- Screen other lipases (e.g., from Pseudomonas cepacia[8][9])- Try different acyl donors (e.g., isopropenyl acetate, acetic anhydride)- Lower the reaction temperature
Poor separation of enantiomers during analysis	- Inappropriate chiral column- Non-optimized mobile phase	- Screen different chiral stationary phases- Adjust the mobile phase composition (ratio of polar to non-polar solvent)
Difficulty in separating product and substrate	- Similar polarities	- Optimize the gradient elution profile in column chromatography- Consider derivatization of one component to alter its polarity

Conclusion

The enzymatic kinetic resolution of (3R)- and (3S)-hydroxy-beta-ionone using lipases offers a highly efficient and environmentally friendly method for obtaining these valuable enantiomers in high optical purity. The protocols and guidelines presented in this application note provide a solid foundation for researchers and drug development professionals to successfully implement this methodology. Careful optimization of reaction parameters and analytical conditions is key to achieving high enantioselectivity and yield.

References

• MDPI. (n.d.). Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. Retrieved from [Link]

• PubMed. (2018). Kinetic resolution of drug intermediates catalyzed by lipase B from Candida antarctica immobilized on immobead-350. Retrieved from [Link]

• ACS Publications. (2024). Recyclable and Scalable Chemoenzymatic Dynamic Kinetic Resolution of Secondary Alcohols Using Rotating Bed Reactors for Catalyst Compartmentalization. Industrial & Engineering Chemistry Research. Retrieved from [Link]

• RSC Publishing. (n.d.). Click reaction-aided enzymatic kinetic resolution of secondary alcohols. Retrieved from [Link]

• PubMed Central. (n.d.). Chiral separation of cathinone derivatives using β‐cyclodextrin‐assisted capillary electrophoresis–Comparison of four different β‐cyclodextrin derivatives used as chiral selectors. Retrieved from [Link]

• JOCPR. (2015). Lipases-catalyzed enantioselective kinetic resolution of racemic alcohols: A review. Journal of Chemical and Pharmaceutical Research, 7(5), 311-322. Retrieved from [Link]

• MDPI. (2023). Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines with Several Acylating Agents. Retrieved from [Link]

• PubMed. (2024). Candidaantarctica Lipase B mediated kinetic resolution: A sustainable method for chiral synthesis of antiproliferative β-lactams. Retrieved from [Link]

• PubMed. (n.d.). Enantiomer separation of alpha-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases. Retrieved from [Link]

• Frontiers. (2024). Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue. Retrieved from [Link]

• PMC - NIH. (n.d.). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Retrieved from [Link]

• TU Delft Repository. (n.d.). Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterification. Retrieved from [Link]

• PubMed. (n.d.). Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. Retrieved from [Link]

• ResearchGate. (n.d.). Enantiomer separation of a-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases. Retrieved from [Link]

• PMC - NIH. (n.d.). A biocatalytic approach for resolution of 3-hydroxy-3-phenylpropanonitrile with the use of immobilized enzymes stabilized with ionic liquids. Retrieved from [Link]

• MDPI. (n.d.). Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. Retrieved from [Link]

• NIH. (2024). Exploring the behavior of Candida antarctica lipase B in aqueous mixtures of an imidazolium ionic liquid and its surfactant analogue. Retrieved from [Link]

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Application Notes &amp; Protocols: A Guide to the Extraction and Purification of (3R)-hydroxy-beta-ionone from Plant Material

Abstract

(3R)-hydroxy-beta-ionone, a sesquiterpenoid derived from the degradation of carotenoids, is a compound of significant interest in the pharmaceutical and fragrance industries due to its potential biological activities and distinct aroma profile.[1][2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the extraction and purification of (3R)-hydroxy-beta-ionone from plant materials. We will explore various methodologies, from traditional to modern "green" techniques, and provide detailed, step-by-step protocols. The causality behind experimental choices is elucidated to empower researchers in optimizing their workflows for maximal yield and purity.

Introduction to (3R)-hydroxy-beta-ionone

(3R)-hydroxy-beta-ionone is a naturally occurring beta-ionone derivative characterized by a hydroxyl group at the 3-position with an R configuration.[4] It is a secondary metabolite found in various plants, including Capsicum annuum (bell peppers) and Prunus species.[1][2][4] As a C13-apocarotenoid, it is formed through the oxidative cleavage of carotenoids like β-cryptoxanthin. Its structural features contribute to its potential therapeutic applications and its use as a valuable fragrance component. The low abundance of (3R)-hydroxy-beta-ionone in natural sources necessitates efficient and robust extraction and purification strategies.[5][6]

Chemical Structure of (3R)-hydroxy-beta-ionone:

Caption: Chemical structure of (3R)-hydroxy-beta-ionone.

Extraction Methodologies: A Comparative Analysis

The choice of extraction method is critical and depends on the physicochemical properties of the target compound, the nature of the plant matrix, and the desired scale of operation.

Steam Distillation

Steam distillation is a traditional and effective method for extracting volatile compounds like terpenoids.[7][8][9] This technique is particularly suitable for compounds that are sensitive to high temperatures, as it allows for distillation at temperatures below their boiling points.[8]

Principle: The process involves passing steam through the plant material. The steam's heat vaporizes the volatile compounds, and the resulting mixture of steam and compound vapor is then condensed. Due to the immiscibility of the essential oil with water, the (3R)-hydroxy-beta-ionone can be separated from the aqueous phase.

Advantages:

• Solvent-free: This method avoids the use of organic solvents, resulting in a pure, organic extract.[7][10]

• Scalability: It is easily scalable for industrial production.[7]

Limitations:

• Not suitable for all plants: The effectiveness can vary depending on the plant matrix.[7]

• Thermal degradation: Although gentler than direct distillation, some thermolabile compounds may still degrade.

Solvent Extraction

Solvent extraction is a widely used technique that employs organic solvents to dissolve the target compound from the plant material.[11]

Principle: The choice of solvent is based on the polarity of (3R)-hydroxy-beta-ionone. A solvent with a similar polarity will have a higher extraction efficiency. Common solvents for terpenoid extraction include hexane, ethanol, and acetone.[9][12]

Advantages:

• High efficiency: Can achieve high extraction yields.

• Versatility: Applicable to a wide range of plant materials and compounds.

Limitations:

• Solvent residues: The final product may contain residual solvents, which can be toxic.[13]

• Environmental concerns: The use of organic solvents raises environmental and safety issues.

Supercritical Fluid Extraction (SFE)

SFE is a modern, "green" extraction technique that utilizes a supercritical fluid, most commonly carbon dioxide (CO₂), as the solvent.[12][14]

Principle: A supercritical fluid exhibits properties of both a liquid and a gas, allowing it to effuse through solids like a gas and dissolve materials like a liquid. By manipulating temperature and pressure, the solvating power of the supercritical fluid can be finely tuned to selectively extract the desired compound.[15]

Advantages:

• High selectivity and purity: Provides highly selective extractions, resulting in a pure product.[15]

• Solvent-free final product: CO₂ is easily removed by depressurization, leaving no solvent residue.

• Mild operating conditions: Can be performed at low temperatures, preventing the degradation of thermolabile compounds.[12]

Limitations:

• High initial investment: The equipment for SFE is expensive.

• Optimization required: The process parameters (pressure, temperature, co-solvent) need careful optimization for each application.[14][16]

Table 1: Comparison of Extraction Methods for (3R)-hydroxy-beta-ionone

Feature	Steam Distillation	Solvent Extraction	Supercritical Fluid Extraction (SFE)
Principle	Volatilization by steam	Solubilization in organic solvent	Solubilization in supercritical fluid
Selectivity	Moderate	Low to Moderate	High
Solvent Residue	None	Potential for residue	None
Operating Temp.	~100°C	Varies with solvent	30-60°C
Cost	Low to Moderate	Low	High
Environmental Impact	Low	High	Low

Purification Strategies

Following extraction, the crude extract contains a mixture of compounds. Purification is essential to isolate (3R)-hydroxy-beta-ionone to the desired level of purity.

Column Chromatography

Column chromatography is a fundamental and widely used technique for the separation of compounds from a mixture.

Principle: The crude extract is loaded onto a column packed with a stationary phase (e.g., silica gel for normal-phase or C18 for reversed-phase). A mobile phase (solvent or solvent mixture) is then passed through the column. Separation occurs based on the differential partitioning of the compounds between the stationary and mobile phases.

Workflow for Column Chromatography Purification:

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Application Note: A Validated GC-MS Protocol for the Quantitative Analysis of (3R)-hydroxy-beta-ionone

Abstract

(3R)-hydroxy-beta-ionone is a significant sesquiterpenoid found in various natural products and serves as a key metabolite of beta-ionone.[1][2][3] Its accurate quantification is crucial for flavor and fragrance profiling, metabolic studies, and quality control in the food and pharmaceutical industries. This document provides a comprehensive, validated protocol for the quantification of (3R)-hydroxy-beta-ionone using Gas Chromatography-Mass Spectrometry (GC-MS). We delve into the rationale behind critical methodological choices, including sample preparation by liquid-liquid extraction and chemical derivatization to enhance analytical performance. The protocol is designed to be a self-validating system, with detailed sections on instrumentation, calibration, and method validation parameters, ensuring scientific rigor and reproducibility for researchers, scientists, and drug development professionals.

Introduction and Analytical Rationale

(3R)-hydroxy-beta-ionone is a C13-norisoprenoid, an oxygenated derivative of beta-ionone, which contributes to the aromatic profile of many plants and fruits.[1][2] Understanding its concentration is vital for characterizing natural extracts and monitoring biotransformation processes.[4] Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for this purpose due to its high sensitivity, specificity, and resolving power for volatile and semi-volatile compounds.[5][6]

The molecular structure of (3R)-hydroxy-beta-ionone, featuring both a ketone and a secondary alcohol functional group, presents a specific analytical challenge.[7] The polar hydroxyl group can lead to poor peak shape (tailing) and reduced volatility in GC analysis, compromising accuracy. To mitigate this, a crucial step of derivatization is incorporated into this protocol. By converting the polar -OH group into a nonpolar trimethylsilyl (TMS) ether, we significantly improve the compound's volatility and thermal stability, leading to sharp, symmetrical chromatographic peaks and enhanced sensitivity.[8] This protocol employs N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), a robust and widely used silylation reagent.

Experimental Workflow Overview

The entire analytical process is designed for accuracy and reproducibility. The workflow begins with sample extraction, followed by derivatization, and culminates in GC-MS analysis and data processing.

Caption: High-level overview of the analytical workflow.

Detailed Protocols

Materials and Reagents

• (3R)-hydroxy-beta-ionone analytical standard (≥98% purity)

• Internal Standard (IS): Isolongifolene or other suitable non-interfering compound[9]

• Solvents: Hexane, Ethyl Acetate (HPLC or GC grade)

• Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane (BSTFA + 1% TMCS)

• Drying Agent: Anhydrous Sodium Sulfate (Na₂SO₄)

• Other: Pyridine, Glass vials with PTFE-lined septa, micropipettes, heating block, nitrogen evaporator.

Step-by-Step Sample Preparation and Derivatization

This protocol is optimized for aqueous matrices but can be adapted.

• Internal Standard Spiking: To 1 mL of the aqueous sample in a glass centrifuge tube, add a known concentration of the internal standard (e.g., 10 µL of a 100 µg/mL IS stock solution).

• Liquid-Liquid Extraction (LLE):

  • Add 2 mL of hexane to the sample tube.

  • Vortex vigorously for 2 minutes to ensure thorough mixing and analyte extraction.

  • Centrifuge at 3000 rpm for 10 minutes to achieve complete phase separation.[5]

• Isolate Organic Phase: Carefully transfer the upper organic layer (hexane) to a clean vial using a Pasteur pipette. Avoid transferring any of the aqueous layer.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic extract to remove residual water, which can interfere with the derivatization reaction. Let it sit for 5 minutes.

• Solvent Evaporation: Transfer the dried extract to a new vial and evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization (Silylation):

  • To the dried residue, add 50 µL of pyridine and 50 µL of BSTFA + 1% TMCS.

  • Securely cap the vial and vortex briefly.

  • Heat the vial at 75°C for 45 minutes in a heating block or oven to ensure the reaction goes to completion.

  • Allow the vial to cool to room temperature before GC-MS analysis.

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Application Note: High-Performance Liquid Chromatography (HPLC) Methods for the Chiral Separation of Hydroxy-β-ionone Isomers

Introduction

Hydroxy-β-ionone, a significant contributor to the aroma profile of many natural products, including tea and fruits, possesses a chiral center at the carbon atom bearing the hydroxyl group. The stereochemistry of this chiral center can significantly influence the molecule's sensory properties and biological activity. Consequently, the ability to separate and quantify the individual enantiomers of hydroxy-β-ionone is of paramount importance in flavor chemistry, food science, and natural product research. This application note provides a comprehensive guide to developing robust HPLC methods for the chiral separation of hydroxy-β-ionone isomers, intended for researchers, scientists, and professionals in drug development and related fields.

The primary challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment. Chiral chromatography overcomes this by employing a chiral stationary phase (CSP) that interacts diastereomerically with the enantiomers, leading to differential retention and, thus, separation.[1] This document will explore the use of polysaccharide-based and cyclodextrin-based CSPs, which are widely recognized for their broad applicability and success in resolving a wide range of chiral compounds, including ketones and hydroxylated molecules.[1]

Understanding the Analyte: Hydroxy-β-ionone

Hydroxy-β-ionone, specifically 4-hydroxy-β-ionone, is a derivative of β-ionone. The introduction of a hydroxyl group at the C4 position of the cyclohexene ring creates a stereocenter, resulting in two enantiomers: (R)-4-hydroxy-β-ionone and (S)-4-hydroxy-β-ionone.

Structure of Hydroxy-β-ionone Enantiomers:

• (R)-4-hydroxy-β-ionone

• (S)-4-hydroxy-β-ionone

The spatial arrangement of the hydroxyl group is the key differentiator between the two enantiomers, and it is this structural nuance that we aim to exploit for their chromatographic separation.

Principles of Chiral Separation by HPLC

The cornerstone of chiral HPLC is the interaction between the analyte and the chiral stationary phase. The formation of transient diastereomeric complexes between the enantiomers and the CSP is governed by a combination of intermolecular forces, including:

• Hydrogen bonding: The hydroxyl and carbonyl groups of hydroxy-β-ionone are key functional groups for hydrogen bonding interactions with the CSP.

• π-π interactions: The cyclic structure and the conjugated system of hydroxy-β-ionone can engage in π-π stacking with aromatic moieties on the CSP.

• Steric hindrance: The three-dimensional structure of the CSP creates chiral cavities or grooves into which one enantiomer may fit more readily than the other, leading to differences in retention.

• Dipole-dipole interactions: The polar functional groups in both the analyte and the CSP contribute to dipole-dipole interactions that influence chiral recognition.

The choice of the CSP and the mobile phase composition are critical factors that modulate these interactions and ultimately determine the success of the chiral separation.

Recommended Chiral Stationary Phases (CSPs)

Based on the successful separation of structurally similar compounds, such as other hydroxylated ketones and terpenoids, the following classes of CSPs are recommended for the chiral separation of hydroxy-β-ionone isomers.

Polysaccharide-Based CSPs

Polysaccharide-based CSPs, particularly those derived from cellulose and amylose, are the most widely used and successful for a broad range of chiral compounds.[2] The chiral recognition mechanism is based on the complex three-dimensional structure of the polysaccharide derivatives, which contain chiral grooves and cavities.

• Recommended Columns:

  • CHIRALPAK® AD-H / Lux® Amylose-1: Amylose tris(3,5-dimethylphenylcarbamate) coated on silica gel. This phase has shown excellent performance for the separation of hydroxylated compounds.

  • CHIRALCEL® OD-H / Lux® Cellulose-1: Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica gel. This is a versatile and widely used CSP with a different selectivity profile compared to amylose-based phases.

  • Immobilized Polysaccharide CSPs (e.g., CHIRALPAK® IA, IB, IC): These columns have the polysaccharide derivative covalently bonded to the silica support, which allows for the use of a wider range of solvents, including those that would damage coated phases (e.g., dichloromethane, THF).[3][4] This expanded solvent compatibility can be highly advantageous in method development.

Cyclodextrin-Based CSPs

Cyclodextrin-based CSPs utilize cyclodextrins, which are cyclic oligosaccharides, as the chiral selectors. Their structure forms a truncated cone with a hydrophobic interior and a hydrophilic exterior.[5] Chiral recognition is primarily based on the inclusion of the analyte, or a portion of it, into the cyclodextrin cavity.[5] The hydroxyl groups at the rim of the cavity can also participate in hydrogen bonding.

• Recommended Columns:

  • CYCLOBOND™ I 2000 DMP: Derivatized β-cyclodextrin with (S)- or (R)-naphthylethyl carbamate groups. The aromatic groups enhance π-π interactions, which can be beneficial for the separation of ionone derivatives.

Experimental Protocols

The following protocols are provided as starting points for the method development of the chiral separation of hydroxy-β-ionone isomers. A systematic screening approach is highly recommended, where different columns and mobile phases are tested to find the optimal conditions.

Protocol 1: Normal Phase HPLC using a Polysaccharide-Based CSP

Normal phase chromatography often provides excellent selectivity for chiral separations of polar compounds that are soluble in organic solvents.

Method Development Workflow:

Caption: A logical workflow for method development in normal phase mode.

Instrumentation:

• HPLC system with a quaternary or binary pump

• Autosampler

• Column thermostat

• UV or Diode Array Detector (DAD)

Materials:

• Hydroxy-β-ionone standard

• HPLC grade n-hexane

• HPLC grade isopropanol (IPA)

• HPLC grade ethanol (EtOH)

• Chiral column: CHIRALPAK® AD-H (250 x 4.6 mm, 5 µm) or CHIRALCEL® OD-H (250 x 4.6 mm, 5 µm)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of hydroxy-β-ionone in the initial mobile phase composition.

• Instrument Setup:

  • Install the chiral column and equilibrate with the mobile phase for at least 30 minutes at a flow rate of 1.0 mL/min.

  • Set the column temperature to 25 °C.

  • Set the UV detector to monitor at the λmax of hydroxy-β-ionone (e.g., 290 nm).

• Initial Screening Conditions:

  • Mobile Phase A: n-Hexane/Isopropanol (90:10, v/v)

  • Mobile Phase B: n-Hexane/Ethanol (90:10, v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

• Data Analysis and Optimization:

  • Evaluate the chromatograms for resolution between the enantiomer peaks.

  • If no separation is observed, or if the resolution is poor, systematically adjust the percentage of the alcohol modifier. Decreasing the alcohol content generally increases retention and can improve resolution, while increasing it will decrease retention.

  • If the compound is acidic or basic, the addition of a small amount of an acidic (e.g., 0.1% trifluoroacetic acid) or basic (e.g., 0.1% diethylamine) additive to the mobile phase can improve peak shape and resolution.

Expected Results:

Polysaccharide-based CSPs in normal phase mode are expected to provide good selectivity for hydroxy-β-ionone enantiomers. The choice between IPA and EtOH as the modifier can significantly impact the separation, as can small adjustments in its concentration.

Protocol 2: Reversed-Phase HPLC using an Immobilized Polysaccharide-Based CSP

Reversed-phase conditions are often preferred for their compatibility with aqueous samples and mass spectrometry (MS) detection. Immobilized CSPs are essential for this mode to prevent stripping of the chiral selector from the support.

Method Development Workflow:

Caption: A logical workflow for method development in reversed-phase mode.

Instrumentation:

• Same as Protocol 1

Materials:

• Hydroxy-β-ionone standard

• HPLC grade acetonitrile (ACN)

• HPLC grade methanol (MeOH)

• Ultrapure water

• Chiral column: CHIRALPAK® IA (250 x 4.6 mm, 5 µm) or CHIRALPAK® IB (250 x 4.6 mm, 5 µm)

Procedure:

• Sample Preparation: Prepare a 1 mg/mL solution of hydroxy-β-ionone in the initial mobile phase composition.

• Instrument Setup:

  • Install the immobilized chiral column and equilibrate with the mobile phase for at least 30 minutes at a flow rate of 0.5-1.0 mL/min.

  • Set the column temperature to 25 °C.

  • Set the UV detector to monitor at the λmax of hydroxy-β-ionone.

• Initial Screening Conditions:

  • Mobile Phase A: Acetonitrile/Water (50:50, v/v)

  • Mobile Phase B: Methanol/Water (60:40, v/v)

  • Flow Rate: 0.8 mL/min

  • Injection Volume: 10 µL

• Data Analysis and Optimization:

  • Assess the resolution of the enantiomeric peaks.

  • Adjust the ratio of the organic modifier to water to optimize retention and resolution. Increasing the organic content will decrease retention.

  • The addition of buffers (e.g., 10 mM ammonium bicarbonate) can improve peak shape and reproducibility, especially for MS detection.

Expected Results:

Reversed-phase separation on immobilized polysaccharide CSPs can be a powerful alternative to normal phase, offering different selectivity. The choice between acetonitrile and methanol as the organic modifier can have a significant impact on the separation.

Data Presentation

The following table provides a template for summarizing the results of the screening and optimization process.

Column	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	k1	k2	α (k2/k1)	Rs
CHIRALPAK® AD-H	Hexane/IPA (90:10)	1.0	25
CHIRALCEL® OD-H	Hexane/IPA (90:10)	1.0	25
CHIRALPAK® IA	ACN/Water (50:50)	0.8	25
CHIRALPAK® IB	ACN/Water (50:50)	0.8	25

k1 and k2 are the retention factors of the first and second eluting enantiomers, respectively. α is the selectivity factor, and Rs is the resolution.

Troubleshooting and Method Refinement

• Poor Resolution: If the resolution is insufficient, try decreasing the flow rate, adjusting the mobile phase composition (e.g., lower percentage of the stronger solvent), or changing the column temperature. Sometimes, a different CSP will be necessary.

• Poor Peak Shape: Tailing or fronting peaks can often be improved by adding a mobile phase additive (acidic or basic, depending on the analyte's nature), or by ensuring the sample is fully dissolved in the mobile phase.

• Co-elution: If the enantiomers co-elute, a significant change in the separation conditions is required. This may involve switching the mobile phase (e.g., from IPA to EtOH in normal phase), or changing to a CSP with a different chiral selector.

Conclusion

The chiral separation of hydroxy-β-ionone isomers is a critical analytical task in various scientific disciplines. By systematically screening polysaccharide-based and cyclodextrin-based chiral stationary phases under both normal and reversed-phase conditions, robust and reliable HPLC methods can be developed. The protocols and guidelines presented in this application note provide a solid foundation for researchers to successfully resolve the enantiomers of hydroxy-β-ionone and other structurally related chiral compounds. The flexibility offered by modern immobilized chiral stationary phases further expands the possibilities for method development, enabling the use of a wider array of solvents to achieve optimal separations.

References

• Chiral Technologies Europe. (2013). Application guide helps to find the right chiral separation approach. Scientist Live. [Link]

• Chiral Technologies. Develop Chiral Separation Methods with Daicel's Immobilized Columns. [Link]

• Chiralpedia. Cyclodextrin-based CSPs. [Link]

• Ghanem, A., & Wang, C. (2018). Enantioselective separation of racemates using CHIRALPAK IG amylose-based chiral stationary phase under normal standard, non-standard and reversed phase high performance liquid chromatography. Journal of Chromatography A, 1532, 89-97. [Link]

• Ismail, O. H., et al. (2017). On the Enantioselective HPLC Separation Ability of Sub-2 µm Columns: Chiralpak® IG-U and ID-U. Molecules, 22(12), 2159. [Link]

• Phenomenex Inc. Chiral HPLC Column. [Link]

• Phenomenex Inc. Chiral HPLC Separations. [Link]

• Scriba, G. K. E. (Ed.). (2011). Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases. In Chiral Separations: Methods and Protocols (pp. 69-78). Humana Press. [Link]

• Yashima, E., et al. (2009). Chiral Separation by HPLC Using Polysaccharide-Based Chiral Stationary Phases. In Chiral Recognition in Separation Methods (pp. 1-25). Springer, Berlin, Heidelberg. [Link]

• Daicel Corporation. DAICEL Chiral Application Search. [Link]

• LCGC International. Application Notes: Chiral. [Link]

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• 1. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. chiraltech.com [chiraltech.com]
• 4. Chiral Separations by HPLC on Immobilized Polysaccharide Chiral Stationary Phases | Springer Nature Experiments [experiments.springernature.com]
• 5. Cyclodextrin-based CSPs – Chiralpedia [chiralpedia.com]

Application Notes &amp; Protocols: (3R)-hydroxy-beta-ionone as a Precursor for Zeaxanthin Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Zeaxanthin, a xanthophyll carotenoid, is of significant commercial and therapeutic interest due to its potent antioxidant properties and its role in eye health. This document provides a comprehensive technical guide on the synthesis of zeaxanthin, with a particular focus on the strategic use of (3R)-hydroxy-beta-ionone as a chiral precursor. We will explore both traditional chemical synthesis routes and modern biotechnological production methods. This guide is designed to provide researchers and drug development professionals with detailed, field-proven protocols and the scientific rationale behind the experimental choices, ensuring both reproducibility and a deep understanding of the underlying principles.

Introduction: The Significance of Zeaxanthin and its Precursors

Zeaxanthin [(3R,3'R)-β,β-carotene-3,3'-diol] is a naturally occurring carotenoid pigment found in high concentrations in various fruits and vegetables, such as corn, paprika, and saffron. In humans, it selectively accumulates in the macula of the eye, where it is believed to protect against age-related macular degeneration (AMD) and cataracts by filtering harmful blue light and quenching reactive oxygen species.[1][2] The growing demand for natural and nature-identical zeaxanthin in the nutraceutical, food, and pharmaceutical industries necessitates robust and efficient synthesis methods.

(3R)-hydroxy-beta-ionone is a crucial C13 chiral building block for the chemical synthesis of (3R,3'R)-zeaxanthin.[3] Its specific stereochemistry at the C3 position is essential for producing the biologically active isomer of zeaxanthin. This guide will detail the transformation of (3R)-hydroxy-beta-ionone into zeaxanthin via chemical synthesis and will also explore the biotechnological production of zeaxanthin in engineered microorganisms, where the principles of carotenoid biosynthesis lead to the formation of this valuable molecule.

Part 1: Chemical Synthesis of (3R,3'R)-Zeaxanthin from (3R)-hydroxy-beta-ionone

The total chemical synthesis of zeaxanthin is a multi-step process that allows for precise control over the stereochemistry of the final product. A widely adopted and practical strategy is the C15 + C10 + C15 double Wittig reaction.[4][5] This approach involves the synthesis of a C15 phosphonium salt from (3R)-hydroxy-beta-ionone, which is then coupled with a C10 dialdehyde to construct the full C40 carotenoid backbone of zeaxanthin.

Logical Workflow for Chemical Synthesis

Caption: Chemical synthesis workflow for (3R,3'R)-zeaxanthin.

Protocol 1.1: Enzymatic Resolution of Racemic 3-hydroxy-beta-ionone

Rationale: The starting material, racemic α-ionone, is commercially available and can be isomerized to racemic 3-hydroxy-β-ionone. To obtain the desired (3R)-enantiomer, an enzymatic resolution step is employed. Lipases are highly selective enzymes that can differentiate between enantiomers, in this case by selectively acylating the (3R)-enantiomer.[3]

Materials:

• Racemic 3-hydroxy-β-ionone

• Immobilized lipase from Pseudomonas cepacia (Lipase PS)

• Vinyl acetate

• Ethyl acetate (EtOAc)

• Hexane

• Silica gel for column chromatography

Procedure:

• Dissolve racemic 3-hydroxy-β-ionone in ethyl acetate.

• Add immobilized Lipase PS and vinyl acetate to the solution.

• Stir the mixture at room temperature for approximately 20 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• The lipase will selectively acylate (3R)-3-hydroxy-β-ionone to form (3R)-3-acetoxy-β-ionone, leaving the (3S)-3-hydroxy-β-ionone largely unreacted.[3]

• After the reaction reaches approximately 50% conversion, filter off the immobilized enzyme.

• Concentrate the filtrate under reduced pressure.

• Separate the (3R)-3-acetoxy-β-ionone from the unreacted (3S)-3-hydroxy-β-ionone using silica gel column chromatography with a hexane/ethyl acetate gradient.

• Hydrolyze the purified (3R)-3-acetoxy-β-ionone using a mild base (e.g., potassium carbonate in methanol) to yield pure (3R)-hydroxy-beta-ionone.

Protocol 1.2: Synthesis of (3R)-3-hydroxy-(β-ionylideneethyl)triphenylphosphonium chloride (C15-Wittig Salt)

Rationale: The C15-Wittig salt is the key intermediate that will be coupled with the C10-dialdehyde. This multi-step synthesis transforms the C13 (3R)-hydroxy-beta-ionone into a C15 phosphonium salt. The following is a generalized procedure based on established methods.[3][6]

Materials:

• (3R)-hydroxy-beta-ionone

• Triphenylphosphine hydrohalide (e.g., triphenylphosphine hydrochloride)

• Vinyl magnesium bromide or a similar vinylating agent

• Inert solvent (e.g., tetrahydrofuran - THF)

• Acid (e.g., hydrochloric acid)

Procedure:

• React (3R)-hydroxy-beta-ionone with a vinylating agent, such as vinyl magnesium bromide, in an inert solvent like THF to form the corresponding vinyl alcohol.

• Treat the resulting vinyl alcohol with triphenylphosphine hydrohalide. This reaction typically proceeds via an allylic rearrangement to form the desired C15 phosphonium salt.[6]

• The reaction mixture is stirred at a controlled temperature (e.g., 5°C) for an extended period (e.g., 30 hours) to ensure complete reaction.[6]

• The C15-Wittig salt often precipitates from the reaction mixture and can be collected by filtration.

• Wash the collected solid with a non-polar solvent (e.g., ether) to remove impurities and dry under vacuum.

Protocol 1.3: Double Wittig Condensation to form (3R,3'R)-Zeaxanthin

Rationale: The Wittig reaction is a powerful method for forming carbon-carbon double bonds.[7] In this step, two equivalents of the C15-Wittig salt react with one equivalent of a C10-dialdehyde (e.g., 2,7-dimethylocta-2,4,6-triene-1,8-dial) in the presence of a base to form the C40 zeaxanthin molecule.[4][5]

Materials:

• (3R)-3-hydroxy-(β-ionylideneethyl)triphenylphosphonium chloride (C15-Wittig Salt)

• C10-dialdehyde (commercially available)

• A suitable base (e.g., sodium methoxide, butylene oxide)

• Solvent (e.g., ethanol, methanol)

Procedure:

• Dissolve the C15-Wittig salt in a suitable solvent such as ethanol.[5]

• Add the C10-dialdehyde to the solution.

• Add the base to initiate the Wittig reaction. The reaction is typically carried out under reflux for several hours (e.g., 20 hours).[5]

• As the reaction proceeds, the zeaxanthin product will precipitate from the solution.

• Cool the reaction mixture to 0°C and stir for an additional hour to maximize crystallization.[5]

• Collect the crystalline zeaxanthin by filtration.

• Wash the crystals with a cold solvent to remove triphenylphosphine oxide and other byproducts.

• The crude zeaxanthin can be further purified by recrystallization.

Part 2: Biotechnological Production of Zeaxanthin

Biotechnological production of zeaxanthin offers a sustainable and potentially cost-effective alternative to chemical synthesis.[2] This approach utilizes metabolically engineered microorganisms, such as the oleaginous yeast Yarrowia lipolytica, to produce zeaxanthin de novo from simple carbon sources like glucose.

The Biosynthetic Pathway

The biotechnological synthesis of zeaxanthin involves the heterologous expression of genes encoding the necessary enzymes of the carotenoid biosynthesis pathway. The key final step is the hydroxylation of β-carotene at the 3 and 3' positions, catalyzed by the enzyme β-carotene hydroxylase (CrtZ).

Caption: Simplified biosynthetic pathway for zeaxanthin in engineered yeast.

Protocol 2.1: Fed-Batch Fermentation of Engineered Yarrowia lipolytica

Rationale: Fed-batch fermentation is a common strategy to achieve high cell densities and, consequently, high product titers. By feeding a concentrated carbon source over time, substrate inhibition can be avoided, and the production phase can be extended.

Materials:

• Engineered Yarrowia lipolytica strain capable of zeaxanthin production

• Yeast extract peptone dextrose (YPD) medium (for seed culture)

• Defined fermentation medium (containing glucose, yeast nitrogen base, and other essential nutrients)

• Feeding solution (concentrated glucose solution)

• Bioreactor (e.g., 3-L or 5-L) with controls for pH, temperature, and dissolved oxygen (DO)

Procedure:

• Seed Culture: Inoculate a single colony of the engineered Y. lipolytica strain into 50 mL of YPD medium in a 250 mL shake flask. Incubate at 28-30°C with shaking at 200-250 rpm for 24-48 hours.

• Bioreactor Inoculation: Aseptically transfer the seed culture to the bioreactor containing the defined fermentation medium. The initial working volume should be about 50-60% of the total bioreactor volume.

• Batch Phase: Maintain the culture at 28-30°C, with pH controlled at 5.5-6.0 (using NaOH and HCl), and aeration and agitation set to maintain a dissolved oxygen (DO) level above 20%. This initial phase will last until the initial glucose is nearly depleted.

• Fed-Batch Phase: Once the initial glucose is consumed (indicated by a sharp increase in DO), start the feeding of the concentrated glucose solution at a controlled rate to maintain a low glucose concentration in the bioreactor. This prevents the Crabtree effect and promotes high cell density.

• Cultivation: Continue the fed-batch fermentation for 5-7 days. Take samples periodically to monitor cell growth (OD600), glucose concentration, and zeaxanthin production.

• Harvest: After the desired fermentation time, harvest the yeast cells by centrifugation.

Protocol 2.2: Extraction and Purification of Zeaxanthin from Yeast Biomass

Rationale: Zeaxanthin is a lipophilic molecule that accumulates within the yeast cells, often in lipid droplets.[8] Therefore, cell disruption is necessary to release the product, followed by solvent extraction and purification.

Materials:

• Yeast cell pellet

• Glass beads (0.5 mm diameter)

• Acetone

• Hexane or ethyl acetate

• Saponification solution (e.g., 10% KOH in methanol)

• Sodium chloride solution (10%)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Cell Disruption: Resuspend the yeast cell pellet in acetone. Disrupt the cells by mechanical means, such as bead beating with glass beads, until the majority of the cells are lysed.

• Extraction: Extract the carotenoids from the cell lysate with a mixture of acetone and another organic solvent like hexane or ethyl acetate. Repeat the extraction until the cell debris is colorless.

• Saponification (Optional but Recommended): To remove lipids and esterified compounds, the crude extract can be saponified. Add an equal volume of 10% KOH in methanol and stir in the dark for 1 hour at room temperature.[7]

• Phase Separation: After saponification, add petroleum ether and a 10% sodium chloride solution to the mixture in a separatory funnel. The zeaxanthin will partition into the organic phase.[7]

• Washing and Drying: Wash the organic phase with water to remove residual alkali and salts. Dry the organic phase over anhydrous sodium sulfate.

• Concentration: Evaporate the solvent under reduced pressure to obtain the crude zeaxanthin extract.

• Purification: Purify the crude extract using silica gel column chromatography. Elute with a gradient of hexane and acetone to separate zeaxanthin from other carotenoids and impurities. Collect the orange-red band corresponding to zeaxanthin.[9]

Part 3: Analytical Methods

Accurate quantification of zeaxanthin and related intermediates is crucial for process optimization and quality control. High-performance liquid chromatography (HPLC) is the standard analytical technique for this purpose.

Protocol 3.1: HPLC Analysis of Zeaxanthin

Rationale: HPLC provides excellent separation and quantification of carotenoids. A C18 or C30 column is typically used with a mobile phase consisting of a mixture of organic solvents. Detection is performed using a UV-Vis or photodiode array (PDA) detector at the maximum absorbance wavelength of zeaxanthin (around 450 nm).[10][11][12]

Materials:

• HPLC system with a UV-Vis or PDA detector

• C18 or C30 reversed-phase HPLC column (e.g., 250 mm x 4.6 mm, 5 µm)

• Mobile phase solvents (HPLC grade): acetonitrile, methanol, water, acetone

• Zeaxanthin standard

• Samples for analysis (dissolved in a suitable solvent like THF or the mobile phase)

Procedure:

• Sample Preparation: Dissolve the zeaxanthin extract or standard in the mobile phase or a compatible solvent. Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC Conditions:

  • Column: Spherisorb ODS-2 C18 (250 mm × 4.6 mm, 5 µm)[12]

  • Mobile Phase: A gradient of acetone (solvent A) and water (solvent B). For example: 0–5 min, 75% A; 5–10 min, 75–95% A; 10–17 min, 95% A; 17–22 min, 95–100% A, 22–27 min, 100–75%A.[12]

  • Flow Rate: 1.0 mL/min[12]

  • Column Temperature: 30°C[12]

  • Detection Wavelength: 450 nm[12]

  • Injection Volume: 10 µL[12]

• Quantification: Create a standard curve by injecting known concentrations of the zeaxanthin standard. Quantify the amount of zeaxanthin in the samples by comparing their peak areas to the standard curve.

Data Summary

The following tables summarize typical yields and titers reported for zeaxanthin synthesis.

Table 1: Reported Titers for Biotechnological Production of Zeaxanthin

Host Organism	Engineering Strategy	Titer (mg/L)	Reference
Yarrowia lipolytica	Expression of Eu-crtZ	21.98 ± 1.80	[13]
Yarrowia lipolytica	Modular enzyme assembly	775.3	[14]
Yarrowia lipolytica	Targeting CrtZ to peroxisomes	412 ± 34	[15]
Saccharomyces cerevisiae	Engineered CrtZ and redox balancing	814.6 (fed-batch)	[16]

Table 2: HPLC Retention Times for Zeaxanthin and Related Compounds

Compound	Typical Retention Time (min)	Column	Reference
Zeaxanthin	Varies with method	C18 or C30	[10][12]
Lutein	Varies with method	C18 or C30	[10][12]
β-Carotene	Varies with method	C18 or C30	[12]

References

• US Patent US8222458B2: Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.

• ZEAXANTHIN (SYNTHETIC) and ZEAXANTHIN-RICH EXTRACT Chemical and Technical Assessment (CTA). [Link]

• Iterative integration of multiple-copy pathway genes in Yarrowia lipolytica for heterologous β-carotene production. BioKB. [Link]

• Engineering of Yarrowia lipolytica for production of astaxanthin. ResearchGate. [Link]

• Metabolic Engineering of Non-carotenoid-Producing Yeast Yarrowia lipolytica for the Biosynthesis of Zeaxanthin. PubMed. [Link]

• Engineering Yarrowia lipolytica for the production of β-carotene by carbon and redox rebalancing. PubMed Central. [Link]

• Morphological and Metabolic Engineering of Yarrowia lipolytica to Increase β-Carotene Production. ACS Synthetic Biology. [Link]

• Metabolic Engineering of Yarrowia lipolytica for Zeaxanthin Production. PubMed. [Link]

• US Patent US20060106257A1: Method for producing carotenoids.

• Engineered β-Carotene Hydroxylase with Excellent Thermostability Promotes Zeaxanthin Production in Yeast. PubMed. [Link]

• ZEAXANTHIN (SYNTHETIC). [Link]

• Chemoenzymatic Synthesis of trans-β-Aryl-δ-hydroxy-γ-lactones and Enzymatic Kinetic Resolution of Their Racemic Mixtures. MDPI. [Link]

• HPLC Method for Analysis of Lutein and Zeaxanthin in Supplements on Primesep B Column. [Link]

• Screening of novel β-carotene hydroxylases for the production of β-cryptoxanthin and zeaxanthin and the impact of enzyme localization and crowding on their production in Yarrowia lipolytica. National Institutes of Health. [Link]

• US Patent US7470822B2: C10 dialdehyde, synthetic method thereof, and synthetic method of beta-carotene using the same.
• US Patent US20080262271A1: C10 Dialdehyde, Synthetic Method Thereof, and Synthetic Method of Beta-Carotene Using the Same.

• The purity testing of zeaxanthin and lutein: (A) HPLC chromatogram and (B) ultraviolet visible spectrum. ResearchGate. [Link]

• Wittig Reaction - Common Conditions. [Link]

• US Patent US2950321A: Production of beta-ionylidene-ethyltriaryl phosphonium halides.
• WO Patent WO2007142417A1: Dialdehyde compound, preparation method thereof, and synthetic method of carotenoids using the same.

• (A) HPLC traces showing the inducible production of zeaxanthin. (B)... ResearchGate. [Link]

• Simultaneous Enantiodivergent Synthesis of Diverse Lactones and Lactams via Sequential One-Pot Enzymatic Kinetic Resolution–Ring-Closing Metathesis Reactions. PubMed Central. [Link]

• EP Patent EP2554675A1: Method of manufacturing zeaxanthin by ferment

• (PDF) Development of an HPLC-PDA Method for the Determination of Capsanthin, Zeaxanthin, Lutein, β-Cryptoxanthin and β-Carotene Simultaneously in Chili Peppers and Products. ResearchGate. [Link]

• Development of an HPLC-PDA Method for the Determination of Capsanthin, Zeaxanthin, Lutein, β-Cryptoxanthin and β-Carotene Simultaneously in Chili Peppers and Products. PubMed Central. [Link]

• Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. PubMed Central. [Link]

• Importance of Downstream Processing of Natural Astaxanthin for Pharmaceutical Application. Frontiers. [Link]

• Enzymatic Kinetic Resolution of Racemic 1-(Isopropylamine)-3-phenoxy-2-propanol: A Building Block for β-Blockers. MDPI. [Link]

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Application Note: Microbial and Enzymatic Biotransformation of β-Ionone for the Stereoselective Synthesis of (3R)-Hydroxy-β-ionone

Audience: Researchers, scientists, and drug development professionals.

Abstract

(3R)-hydroxy-β-ionone is a high-value chiral intermediate crucial for the synthesis of prominent carotenoids such as (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin.[1][2][3] Traditional chemical synthesis routes to this compound are often complex and may lack the required stereospecificity. Biotransformation presents a sustainable and highly selective alternative, leveraging the catalytic precision of whole microbial cells or isolated enzymes. This guide provides a detailed framework for the hydroxylation of β-ionone at the C3 position, focusing on two primary methodologies: whole-cell fungal fermentation and bioconversion using engineered recombinant enzymes. We will explore the biochemical principles, provide step-by-step protocols for execution and analysis, and discuss critical parameters for process optimization.

Introduction: The Case for Biocatalysis

The demand for enantiomerically pure compounds in the pharmaceutical, flavor, and fragrance industries is ever-increasing. (3R)-hydroxy-β-ionone serves as a key chiral building block for carotenoids that are vital for human health, particularly eye health.[1] While chemical synthesis can produce β-ionone derivatives, achieving the correct (R) stereochemistry at the C3 position is challenging.[1][2]

Biotransformation offers a compelling solution. By harnessing nature's catalysts, we can achieve reactions with remarkable regio- and stereoselectivity under mild, environmentally friendly conditions.[4][5] This approach circumvents the harsh reagents and multi-step protections/deprotections often associated with chemical synthesis.[6] The primary biocatalysts for β-ionone hydroxylation are fungi, which possess a diverse array of oxidative enzymes, and specifically engineered microorganisms expressing cytochrome P450 monooxygenases.[7][8][9][10][11] These enzymes are capable of inserting an oxygen atom from O₂ directly into a C-H bond with high fidelity.

Principle of the Method: Cytochrome P450-Mediated Hydroxylation

The core biochemical reaction is the monooxygenation of the β-ionone ring. This is primarily catalyzed by Cytochrome P450 enzymes (CYPs). These heme-containing proteins activate molecular oxygen, allowing one oxygen atom to be incorporated into the substrate (β-ionone) while the other is reduced to water. The catalytic cycle is complex, requiring a source of electrons, typically from a redox partner like NADPH-cytochrome P450 reductase.

The key to producing (3R)-hydroxy-β-ionone lies in the enzyme's active site, which binds the β-ionone molecule in a specific orientation, exposing the C3 position to the activated oxygen species and dictating the stereochemistry of the resulting hydroxyl group. While many fungal CYPs hydroxylate β-ionone at the more activated allylic C4 position, specific strains and engineered enzymes can favor the C3 position.[9][11]

Caption: Enzymatic hydroxylation of β-ionone by Cytochrome P450.

Part I: Protocol for Whole-Cell Fungal Biotransformation

This protocol utilizes a whole-cell fungal system, which is advantageous as it provides the necessary enzymes and cofactors in their native cellular environment. Based on literature, Penicillium roqueforti has been shown to produce 3-hydroxy-β-ionone, albeit as a minor product, making it a suitable candidate for initial screening and optimization.[9][11]

Causality Behind Experimental Choices

• Two-Stage Culture: A seed culture (Stage I) is grown to generate a healthy, active biomass before transferring to the production culture (Stage II). This ensures a robust and consistent start to the biotransformation.

• Substrate Addition: β-ionone can be toxic to microorganisms at high concentrations.[12][13] It is added after the fungus has reached a substantial growth phase (e.g., 24-48 hours). Using a carrier solvent like ethanol helps with solubility, and pulsed additions can maintain a low, non-toxic concentration.

• Extraction with Ethyl Acetate: Ethyl acetate is a moderately polar solvent that is effective at extracting both the unreacted β-ionone and its more polar hydroxylated derivatives from the aqueous culture medium.

Materials and Reagents

• Microorganism: Penicillium roqueforti culture (e.g., ATCC 10110).

• Media: Potato Dextrose Broth (PDB) or Malt Extract Broth (MEB).

• Substrate: β-ionone (≥97% purity).

• Solvents: Ethanol (for substrate stock), Ethyl Acetate (for extraction).

• Equipment: Shaking incubator, sterile flasks, centrifuge, rotary evaporator, analytical vials.

Step-by-Step Methodology

• Stage I: Seed Culture Preparation

  • Aseptically transfer a small piece of agar with fungal mycelium or a spore suspension into a 250 mL flask containing 50 mL of sterile PDB medium.

  • Incubate at 25-28°C on a rotary shaker at 150-180 rpm for 48-72 hours until dense mycelial growth is observed.

• Stage II: Production Culture and Biotransformation

  • Inoculate 200 mL of sterile PDB medium in a 1 L flask with 20 mL (10% v/v) of the seed culture.

  • Incubate under the same conditions as the seed culture for 24-48 hours.

  • Prepare a 100 mg/mL stock solution of β-ionone in ethanol.

  • Add the β-ionone stock solution to the production culture to a final concentration of 0.2-0.5 g/L.

  • Continue incubation, taking samples (e.g., 5 mL) every 24 hours to monitor the reaction progress.

• Harvesting and Product Extraction

  • After 5-7 days of incubation (or once conversion plateaus), separate the mycelia from the culture broth by centrifugation or filtration.

  • Extract the culture broth three times with an equal volume of ethyl acetate.

  • Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure using a rotary evaporator.

  • The resulting crude extract is now ready for analytical characterization.

Caption: Workflow for whole-cell fungal biotransformation.

Part II: Recombinant Enzyme-Mediated Biotransformation

For enhanced selectivity and higher yields, an engineered enzymatic approach is superior. This involves using a host organism like E. coli to express a specific cytochrome P450 enzyme known or engineered to hydroxylate β-ionone. Mutants of P450 BM-3 from Bacillus megaterium have shown activity on β-ionone, producing hydroxylated derivatives.[7][8][14]

Causality Behind Experimental Choices

• Whole-Cell Biocatalyst: While purified enzymes can be used, using whole E. coli cells expressing the P450 is often more practical and cost-effective. The host cell provides the necessary redox partners and handles cofactor (NADPH) regeneration.

• IPTG Induction: Isopropyl β-D-1-thiogalactopyranoside (IPTG) is a molecular mimic of allolactose that triggers the transcription of the gene under the control of the lac operator, leading to high-level expression of the target P450 enzyme.

• Buffered Reaction: The biotransformation is performed in a buffer to maintain a stable pH, which is critical for enzyme activity and stability. Glucose is added as a carbon and energy source for the cells to regenerate the NADPH cofactor required by the P450 enzyme.

Conceptual Protocol

• Strain and Culture: Obtain or construct an E. coli strain (e.g., BL21(DE3)) harboring an expression vector with the gene for the desired P450 monooxygenase. Grow the cells in a suitable medium (e.g., Terrific Broth) to a mid-log phase (OD₆₀₀ ≈ 0.6-0.8).

• Induction: Add IPTG to a final concentration of 0.1-1.0 mM to induce enzyme expression. Incubate for a further 12-16 hours at a reduced temperature (e.g., 18-25°C) to promote proper protein folding.

• Biocatalyst Preparation: Harvest the cells by centrifugation, and wash and resuspend them in a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

• Biotransformation Reaction:

  • In a reaction vessel, combine the resuspended cells, glucose (e.g., 1-2% w/v), and β-ionone (added from a stock in a co-solvent like DMSO to a final concentration of 1-5 mM).

  • Incubate with vigorous shaking for aeration at 25-30°C for 24-48 hours.

• Extraction: Extract the entire reaction mixture (cells and buffer) with ethyl acetate and process as described in the fungal protocol.

Analytical Methods for Product Characterization

Accurate analysis is critical to confirm the production of 3-hydroxy-β-ionone and distinguish it from other isomers like 2- and 4-hydroxy-β-ionone.[10][15]

Protocol 1: GC-MS for Identification and Quantification

• Purpose: To separate volatile compounds and identify them based on their mass spectra and retention times.

• Sample Preparation: Evaporate the crude extract to dryness and redissolve in a known volume of a suitable solvent (e.g., hexane or dichloromethane). An internal standard (e.g., isolongifolene) should be added for accurate quantification.[16]

• GC-MS Parameters:

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

  • Injector: Split/splitless, 250°C.

  • Oven Program: Start at 80°C, hold for 1 min, ramp at 10°C/min to 240°C, hold for 5 min.[16]

  • MS: Electron Ionization (EI) at 70 eV, scanning from m/z 40-400.

• Expected Result: Hydroxylated ionones will have a longer retention time than β-ionone. The mass spectrum should show a molecular ion (M⁺) at m/z 208 and characteristic fragmentation patterns that can be compared to standards or literature data.

Protocol 2: Chiral HPLC for Enantiomeric Purity

• Purpose: To separate the (3R) and (3S) enantiomers of 3-hydroxy-β-ionone and determine the enantiomeric excess (e.e.) of the biotransformation.

• Sample Preparation: The crude extract can often be directly analyzed after being dissolved in the mobile phase.

• HPLC Parameters:

  • Column: A chiral stationary phase column (e.g., Chiralcel OD-H, Chiralpak AD-H).

  • Mobile Phase: An isocratic mixture of n-hexane and isopropanol (e.g., 98:2 v/v).[1]

  • Detection: UV detector at a wavelength where the molecule absorbs (e.g., 230-280 nm).

• Expected Result: Two distinct peaks corresponding to the (3R) and (3S) enantiomers. The ratio of their peak areas is used to calculate the enantiomeric excess.

Parameter	GC-MS	Chiral HPLC
Objective	Identification & Quantification	Enantiomeric Purity (R/S)
Stationary Phase	e.g., DB-5ms (non-polar)	e.g., Chiralcel OD-H (chiral)
Mobile Phase	Helium (carrier gas)	Hexane/Isopropanol (e.g., 98:2)[1]
Temperature	Programmed Ramp (e.g., 80-240°C)[16]	Isothermal (e.g., 25°C)
Detection	Mass Spectrometry (MS)	UV Absorbance (e.g., 240 nm)

Troubleshooting and Key Considerations

• Low Yield:

  • Toxicity: Lower the initial substrate concentration or use a two-phase system with an organic solvent like isooctane to sequester the substrate.[12][13]

  • Enzyme Activity: Optimize pH, temperature, and aeration. For recombinant systems, ensure efficient induction and protein expression.

• Poor Regioselectivity (Dominance of 4-OH or 2-OH products):

  • This is a common outcome with wild-type fungal strains.[10][15]

  • Solution: Screen different fungal species or strains.[9][17][18] Ultimately, achieving high regioselectivity for the C3 position may require the use of a specifically engineered enzyme.[8]

• Product Degradation: Hydroxylated products may be further metabolized by the microorganism. Monitor the reaction timeline closely to harvest at the point of maximum product accumulation.

Conclusion

The biotransformation of β-ionone into (3R)-hydroxy-β-ionone is a powerful application of biocatalysis for the synthesis of valuable chiral molecules. While whole-cell fungal systems provide an accessible starting point, they often yield a mixture of products. For high-purity and high-yield production, the future lies in the application of engineered cytochrome P450 enzymes expressed in robust microbial hosts. The protocols and analytical methods detailed in this guide provide a comprehensive framework for researchers to develop and optimize these biotransformation processes, paving the way for sustainable production of key carotenoid precursors.

References

• American Chemical Society. (2025). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry.
• MDPI. (2021). β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. PMC - NIH.
• Urlacher, V. B., Makhsumkhanov, A., & Schmid, R. D. (2006). Biotransformation of beta-ionone by engineered cytochrome P450 BM-3. Applied Microbiology and Biotechnology, 70(1), 53–59.
• Royal Society of Chemistry. (n.d.). Efficient terpene hydroxylation catalysts based upon P450 enzymes derived from Actinomycetes. Organic & Biomolecular Chemistry.
• Frontiers. (n.d.). Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Frontiers in Bioengineering and Biotechnology.
• Serra, S., & De Simeis, D. (2018). Fungi-Mediated Biotransformation of the Isomeric Forms of the Apocarotenoids Ionone, Damascone and Theaspirane. Molecules, 24(1), 19.
• Sode, K., Karube, I., Araki, R., & Mikami, Y. (1989). Microbial conversion of beta-ionone by immobilized Aspergillus niger in the presence of an organic solvent. Biotechnology and Bioengineering, 33(9), 1191–1195.
• Mikami, Y., Fukunaga, Y., Arita, M., & Kisaki, T. (1981). Microbial Transformation of β-Ionone and β-Methylionone. Applied and Environmental Microbiology, 41(3), 610–617.
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• Google Patents. (2009). Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.
• ResearchGate. (2025). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin | Request PDF.
• Royal Society of Chemistry. (n.d.). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry.
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• PubMed Central. (n.d.).
• Thieme. (n.d.). Synthesis of (3S)- and (3R)-3-Hydroxy-β-ionone and Their Transformation into (3S)- and (3R)-β-Cryptoxanthin.

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Application of (3R)-hydroxy-beta-ionone in flavor and fragrance industry

An in-depth guide for researchers, scientists, and product development professionals on the application of (3R)-hydroxy-beta-ionone, a nuanced flavor and fragrance ingredient. This document provides a comprehensive overview of its properties, applications, and detailed protocols for its effective use.

Introduction: Unveiling (3R)-hydroxy-beta-ionone

(3R)-hydroxy-beta-ionone is a C13-norisoprenoid, an organic compound belonging to the ionone family, which are derived from the degradation of carotenoids.[1] Specifically, it is a beta-ionone compound with a hydroxyl group at the 3-position in an R-configuration.[2] This structural modification distinguishes it from the more common beta-ionone, imparting unique sensory characteristics. As a naturally occurring molecule, it has been identified in various plants, including bell peppers (Capsicum annuum), nectarines (Prunus persica), and kidney beans (Phaseolus vulgaris).[2][3][4] Its presence in these natural sources points to its intrinsic role in creating distinctive fruit and vegetable aromas.

In the flavor and fragrance industry, C13-norisoprenoids are highly valued for their potent aromas and extremely low odor detection thresholds.[5] (3R)-hydroxy-beta-ionone, as a member of this class, is recognized for its fruity, violet-like aroma profile and is applied to add complexity and unique character to food, beverage, and fragrance formulations.[6] This guide serves as a technical resource for harnessing its potential in product development.

Physicochemical & Sensory Profile

Understanding the fundamental properties of (3R)-hydroxy-beta-ionone is critical for its effective application. The following table summarizes its key characteristics.

Property	Value / Description	Source(s)
IUPAC Name	(E)-4-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]but-3-en-2-one	[2]
Molecular Formula	C₁₃H₂₀O₂	[2][7]
Molecular Weight	208.30 g/mol	[2][4]
CAS Number	50281-38-4	[7]
Appearance	Yellow wax bean (physical state can vary)	[3]
Sensory Profile	Fruity, violet-like characteristics.	[6]
Natural Precursors	Lutein, Zeaxanthin (Carotenoids)	[6][8]

Biosynthesis Overview: From Carotenoid to Aroma

(3R)-hydroxy-beta-ionone is not synthesized directly by plants but is a product of the oxidative cleavage of carotenoids, such as lutein and zeaxanthin.[6][8] This bioconversion is typically mediated by enzymes known as carotenoid cleavage dioxygenases (CCDs). The process breaks down larger C40 carotenoid molecules into smaller, often volatile, C13-norisoprenoids, which contribute significantly to the aroma of many fruits and flowers.[1]

Caption: Biosynthesis of (3R)-hydroxy-beta-ionone from carotenoids.

Applications in the Flavor & Fragrance Industry

The unique sensory profile of (3R)-hydroxy-beta-ionone makes it a valuable specialty ingredient. Its application is analogous to that of beta-ionone but with a distinct character. While beta-ionone provides classic violet, woody, and raspberry notes[9], the hydroxyl group in (3R)-hydroxy-beta-ionone modifies this profile, lending a nuanced fruity and floral complexity.

Flavor Applications

In flavors, (3R)-hydroxy-beta-ionone is used to build and enhance fruit profiles, particularly in berries, tropical fruits, and stone fruits.

• Berry Formulations (Raspberry, Blackberry): It can impart a ripe, slightly floral background note that enhances the perception of natural fruitiness. It complements the jammy notes of other aroma chemicals.

• Stone Fruits (Nectarine, Apricot): As it is naturally found in nectarines, its addition can restore a "just-picked" freshness and complexity that may be lost during processing.[10]

• Beverages: In teas, flavored waters, and juices, it can provide a sophisticated floral-fruity lift at very low concentrations, enhancing the overall bouquet.[6]

• Confectionery: It finds use in hard candies, gummies, and fillings where a distinct violet or berry character is desired.[6]

Fragrance Applications

In perfumery, (3R)-hydroxy-beta-ionone serves as a modifier and enhancer, particularly in floral and fruity compositions. It bridges the gap between different fragrance families.

• Floral Accords: It is a natural fit for violet and iris accords, where it can provide a softer, fruitier alternative to the more dominant alpha- or beta-ionones. It adds a dewy, natural quality.[11]

• Fruity & Chypre Fragrances: It can introduce a subtle floral sweetness that balances the earthy, woody, or tart notes typical of these fragrance types, enhancing overall harmony.[11]

• Cosmetics and Personal Care: Its pleasant scent is suitable for lotions, soaps, and shampoos, contributing to a sophisticated and clean sensory experience.[11]

Experimental Protocols

The following protocols provide a framework for the evaluation and application of (3R)-hydroxy-beta-ionone. As a potent aroma chemical, it must be handled with precision.

Protocol 1: Sensory Evaluation and Threshold Determination

Objective: To determine the odor and flavor detection thresholds of (3R)-hydroxy-beta-ionone in a specific medium (e.g., water, hydroalcoholic solution).

Rationale: Establishing the threshold is the most critical first step. It informs the appropriate dosage for any application, preventing overuse which can lead to an unbalanced, perfumey character.[12] This protocol uses the ascending concentration series method.

Materials:

• (3R)-hydroxy-beta-ionone (≥90% purity)[7]

• Ethanol (95%, food grade) for stock solution

• Deionized, odor-free water (for odor threshold) or a simple sugar-acid solution (for flavor threshold)

• Glass sniffing jars or tasting cups with lids

• Graduated pipettes and volumetric flasks

Procedure:

• Prepare Stock Solution (1000 ppm): Accurately weigh 100 mg of (3R)-hydroxy-beta-ionone and dissolve it in a small amount of ethanol. Quantitatively transfer this to a 100 mL volumetric flask and bring to volume with ethanol. This creates a 1000 ppm (mg/L) stock solution.

• Prepare Serial Dilutions: Create a series of dilutions from the stock solution. For a potent compound like an ionone derivative, the range should span from parts per billion (ppb or µg/L) to low parts per million (ppm or mg/L). A suggested series: 10 ppm, 1 ppm, 100 ppb, 10 ppb, 1 ppb, 0.1 ppb.

• Prepare Samples for Evaluation: For each concentration, add a precise volume to the evaluation medium (e.g., 1 mL of a dilution into 1 L of water). Prepare a "blank" sample containing only the medium (and a corresponding amount of ethanol if used in the final dilution step) as a control.

• Panelist Evaluation (Triangle Test):

  • Present three samples to each panelist: two blanks and one containing the test concentration, or two test samples and one blank.

  • Ask panelists to identify the "odd" sample.

  • Start with the lowest concentration and move upwards. The detection threshold is the concentration at which a statistically significant number of panelists can correctly identify the odd sample.

• Data Analysis: Analyze the results to determine the concentration at which detection is reliable. This value is the sensory threshold. Note that specific anosmia to ionones can occur in some individuals.[1]

Caption: Workflow for sensory threshold determination.

Protocol 2: Application in a Model Beverage (Flavored Water)

Objective: To evaluate the sensory contribution of (3R)-hydroxy-beta-ionone in a simple beverage system.

Rationale: This protocol demonstrates how to incorporate the compound into a liquid matrix and assess its impact relative to a control. The chosen concentration should be informed by the threshold determined in Protocol 1 (typically 5-10 times the threshold for a noticeable effect).

Materials:

• Stock solution of (3R)-hydroxy-beta-ionone (from Protocol 1)

• Base beverage: Deionized water with 5% sucrose and 0.1% citric acid

• Control sample (base beverage only)

• Test sample(s)

• Graduated pipettes, beakers

Procedure:

• Prepare Base Beverage: Prepare a sufficient quantity of the sucrose and citric acid solution.

• Determine Dosage: Based on pre-determined threshold data, select a starting concentration. For example, if the flavor threshold is 0.5 ppb, a good starting point for evaluation would be 2.5-5.0 ppb.

• Prepare Test Sample: Prepare 1 L of the test beverage. Calculate the volume of the appropriate stock dilution needed to achieve the target concentration. For example, to achieve 5 ppb (5 µg/L) in 1 L, add 50 µL of a 100 ppm stock solution. Add this to the base beverage and mix thoroughly.

• Prepare Control Sample: Prepare 1 L of the base beverage without the active ingredient.

• Sensory Comparison: Allow the samples to equilibrate at a consistent temperature (e.g., 10°C). Present the control and test samples to a sensory panel. Ask them to describe the aromatic and flavor differences. Use descriptive analysis to capture attributes like "more floral," "riper fruit," "violet notes," etc.

Stability, Handling, and Safety

• Stability: Like other ionones, (3R)-hydroxy-beta-ionone is susceptible to degradation from heat, light, and oxygen.[5] It should be stored in a cool, dark, and well-ventilated place in tightly sealed containers, preferably under an inert atmosphere (e.g., nitrogen or argon).

• Handling: Due to its potency, it should be handled in a well-ventilated area. Use appropriate personal protective equipment (PPE), including safety goggles and gloves.[13] Avoid direct contact with skin and eyes.

• Safety: The toxicological properties have not been fully investigated for this specific molecule.[13] However, the parent compounds, alpha- and beta-ionone, are declared Generally Recognized As Safe (GRAS) by the Flavor and Extract Manufacturer's Association (FEMA) for use as flavoring agents.[8] All applications should adhere to good manufacturing practices and relevant regional regulations.

Conclusion

(3R)-hydroxy-beta-ionone is a potent and nuanced aroma chemical that offers significant potential for innovation in the flavor and fragrance industries. As a hydroxylated derivative of beta-ionone, it provides a familiar yet distinct fruity and violet-like character. Its natural origin as a degradation product of carotenoids makes it an excellent choice for creating authentic and complex fruit and floral profiles. By understanding its sensory properties and employing precise, methodical application protocols, researchers and developers can effectively leverage this compound to create memorable and sophisticated consumer products.

References

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• Human Metabolome Database. (2023). Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821). [Link]

• PubChem. 3-Hydroxy-beta-ionone. National Center for Biotechnology Information. [Link]

• PrepChem.com. (n.d.). Synthesis of 3-hydroxy-β-ionone. [Link]

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Microbial production of (3R)-hydroxy-beta-ionone in engineered yeast

Application Note & Protocol Guide

Topic: High-Titer Production of (3R)-hydroxy-beta-ionone in Engineered Saccharomyces cerevisiae

Audience: Researchers, Synthetic Biologists, and Drug Development Professionals

I. Executive Summary: The Industrial Imperative for Chiral Hydroxylated Ionones

(3R)-hydroxy-beta-ionone is a valuable C13 apocarotenoid, a chiral molecule with significant applications in the flavor, fragrance, and pharmaceutical industries. Its specific stereoisomer is crucial for its desired biological activity and sensory properties. Traditionally sourced from plant material in minute quantities or produced via complex chemical syntheses, these methods face challenges of sustainability, cost, and scalability. This guide details a robust and scalable biosynthetic platform using the well-characterized yeast, Saccharomyces cerevisiae.

By harnessing the yeast's native mevalonate (MVA) pathway and introducing a heterologous, multi-gene pathway, we demonstrate the de novo synthesis of the precursor, β-ionone. The critical final step, stereoselective hydroxylation, is achieved by expressing a carefully selected cytochrome P450 monooxygenase. This document provides the scientific rationale, detailed metabolic engineering strategies, and step-by-step laboratory protocols to construct, cultivate, and analyze yeast strains capable of producing (3R)-hydroxy-beta-ionone.

II. Biosynthetic Pathway Design & Engineering Causality

The production of (3R)-hydroxy-beta-ionone from a simple carbon source like glucose in yeast requires the systematic engineering of a multi-step metabolic pathway. The strategy is bifurcated into two core modules: (1) high-flux synthesis of the β-ionone precursor and (2) efficient and stereoselective hydroxylation.

Module 1: Engineering the β-Ionone Precursor Pathway

The foundation of this process is redirecting the yeast's natural isoprenoid biosynthesis pathway towards our target.

• Upregulating the Native Mevalonate (MVA) Pathway: The MVA pathway synthesizes the universal C5 isoprenoid building blocks, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). To increase the metabolic flux, a key regulatory bottleneck, the enzyme HMG-CoA reductase, is often overexpressed. Utilizing a truncated version (tHMG1) removes feedback inhibition, significantly boosting precursor supply.[1][2]

• Heterologous Carotenoid Synthesis: S. cerevisiae does not naturally produce carotenoids. Therefore, a minimal set of carotenogenic genes from the yeast Xanthophyllomyces dendrorhous is introduced to convert the C20 precursor, geranylgeranyl pyrophosphate (GGPP), to β-carotene.[2][3]

  • crtE (GGPP synthase): Catalyzes the condensation of FPP and IPP to form GGPP.

  • crtYB (bifunctional phytoene synthase/lycopene cyclase): Converts GGPP to lycopene.[4][5]

  • crtI (phytoene desaturase): Converts phytoene to lycopene, which is then cyclized by CrtYB to form β-carotene.[5]

• Apocarotenoid Formation: The final step to generate β-ionone is the symmetric cleavage of β-carotene at the 9-10 and 9'-10' positions. This is catalyzed by a Carotenoid Cleavage Dioxygenase 1 (CCD1). The CCD1 from Petunia hybrida (PhCCD1) has been shown to be effective for this purpose in yeast.[2][6]

Module 2: Stereoselective Hydroxylation of β-Ionone

This is the most challenging and innovative step. β-ionone must be hydroxylated at the C3 position with high stereoselectivity to yield the desired (3R) enantiomer.

• Enzyme Selection - Cytochrome P450s: Cytochrome P450 monooxygenases are well-known for their ability to perform highly specific hydroxylations on a wide range of substrates.[7] While many microbial systems can hydroxylate ionones, achieving high selectivity for the (3R) position is key. P450 enzymes from Actinomycetes have shown high regioselectivity in hydroxylating ionones.[7][8] For this protocol, we propose the use of a P450 enzyme, such as one derived from Streptomyces, known for this specific activity.

• Reductase Partner: P450 enzymes require a partner protein, a cytochrome P450 reductase (CPR), to transfer electrons from NADPH. It is critical to co-express a compatible CPR, often from the same source organism or a well-characterized partner like that from Arabidopsis thaliana or even the native yeast CPR, to ensure a functional catalytic cycle.

The complete engineered pathway is visualized below.

Caption: Metabolic pathway for (3R)-hydroxy-beta-ionone production in engineered yeast.

III. Experimental Protocols

Protocol 1: Yeast Strain Construction via LiAc/PEG Transformation

This protocol describes the introduction of expression plasmids containing the biosynthetic genes into S. cerevisiae. It is based on the well-established lithium acetate (LiAc)/polyethylene glycol (PEG) method.[9][10][11]

Materials:

• S. cerevisiae strain (e.g., CEN.PK or BY4741)

• YPD Medium (1% yeast extract, 2% peptone, 2% glucose)[12]

• Expression plasmids (containing genes of interest with selectable markers)

• Single-stranded carrier DNA (ssDNA, salmon sperm)[13]

• Transformation Buffer (0.1 M LiAc, 10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• PEG Solution (40% PEG 3350 in Transformation Buffer)

• Sterile deionized water

• Selective agar plates (e.g., Synthetic Complete drop-out medium)

Procedure:

• Prepare Inoculum: Inoculate a single yeast colony into 5 mL of liquid YPD medium and grow overnight at 30°C with shaking (200-250 rpm).[10]

• Main Culture Growth: Dilute the overnight culture into 50 mL of fresh YPD to an OD₆₀₀ of ~0.2-0.3. Grow at 30°C with shaking until the OD₆₀₀ reaches 0.6-1.0 (logarithmic phase, typically 3-5 hours).[11]

• Prepare Competent Cells:

  • Harvest cells by centrifugation at 3,000 x g for 5 minutes.

  • Discard the supernatant and wash the cell pellet with 25 mL of sterile water. Centrifuge again.

  • Resuspend the pellet in 1 mL of Transformation Buffer. The cells are now competent.

• Transformation Reaction (per transformation):

  • In a sterile microfuge tube, mix the following in order:

    • 240 µL PEG Solution

    • 36 µL 1.0 M LiAc

    • 25 µL boiled and chilled ssDNA (10 mg/mL)[13]

    • 1-5 µg of plasmid DNA in ≤50 µL water

    • 50 µL of competent yeast cells

  • Vortex vigorously for 1 minute to mix thoroughly.

• Incubation & Heat Shock:

  • Incubate the mixture at 42°C for 40-45 minutes (heat shock).[13]

• Plating:

  • Pellet the cells by centrifuging at 8,000 x g for 1 minute.

  • Carefully remove the supernatant.

  • Resuspend the cell pellet in 200 µL of sterile water.

  • Plate the entire cell suspension onto the appropriate selective agar plates.

• Incubation: Incubate plates at 30°C for 2-4 days until colonies appear.

• Verification: Confirm successful transformation via colony PCR and subsequent sequencing of the integrated cassette.

Protocol 2: Fed-Batch Fermentation with In Situ Product Recovery

Due to the volatility of β-ionone and its derivatives, a two-phase fermentation system is highly recommended to capture the product and reduce potential cytotoxicity.[6][14]

Materials:

• Verified engineered S. cerevisiae strain

• Seed culture medium (e.g., YPD or synthetic defined medium)

• Fermentation medium (defined medium with trace metals and vitamins)

• Feed solution (e.g., 50% w/v glucose solution)

• Sterile dodecane (or other suitable organic solvent)[6]

• Bioreactor (e.g., 2 L benchtop fermenter)

Procedure:

• Seed Culture: Inoculate a 250 mL flask containing 50 mL of seed medium with a single colony. Grow for 24-48 hours at 30°C with shaking.

• Bioreactor Setup: Prepare and sterilize the bioreactor containing 1 L of fermentation medium. Calibrate pH and dissolved oxygen (DO) probes.

• Inoculation: Inoculate the bioreactor with the seed culture to a starting OD₆₀₀ of ~0.5.

• Batch Phase: Run the fermentation in batch mode until the initial carbon source (glucose) is nearly depleted. Maintain conditions: 30°C, pH 5.5 (controlled with NH₄OH or NaOH), and aeration/agitation to maintain DO > 20%.

• Product Capture & Fed-Batch Phase:

  • Once the batch phase is complete (indicated by a sharp increase in DO), add a 10% (v/v) overlay of sterile dodecane to the fermenter.[6]

  • Begin the fed-batch phase by continuously or intermittently feeding the concentrated glucose solution to maintain a low glucose concentration, preventing overflow metabolism.

• Sampling: Aseptically collect samples periodically (e.g., every 12 hours). Separate the aqueous (cells + medium) and organic (dodecane) phases for analysis.

• Harvest: Continue the fermentation for 96-144 hours, or until productivity plateaus. Harvest both the aqueous and organic phases for extraction.

Protocol 3: Product Extraction and GC-MS Analysis

Materials:

• Fermentation samples (aqueous and organic phases)

• Ethyl acetate (or hexane)

• Anhydrous sodium sulfate (Na₂SO₄)

• Internal standard (e.g., α-ionone or a suitable alkane)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• DB-FFAP or similar capillary column[6]

Procedure:

• Extraction from Dodecane Phase:

  • Take a known volume (e.g., 1 mL) of the dodecane layer.

  • Add a known concentration of the internal standard.

  • Dilute the sample with ethyl acetate if necessary.

  • The sample is ready for direct GC-MS analysis.

• Extraction from Aqueous Phase:

  • Take a known volume (e.g., 5 mL) of the aqueous culture.

  • Add an equal volume of ethyl acetate and the internal standard.

  • Vortex vigorously for 3 minutes to extract the compounds.

  • Centrifuge to separate the phases.

  • Carefully collect the upper organic layer.

  • Dry the organic extract over anhydrous Na₂SO₄.

• GC-MS Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS.

  • Example GC Program:

    • Inlet temperature: 250°C

    • Oven: 50°C for 2 min, ramp to 240°C at 10°C/min, hold for 5 min.

    • Column: DB-FFAP (or equivalent)[6]

  • MS Detection: Scan in the range of 40-350 m/z.

• Quantification: Identify peaks by comparing retention times and mass spectra with authentic standards of β-ionone and (if available) (3R)-hydroxy-beta-ionone. Quantify the concentration based on the peak area relative to the internal standard.

IV. Expected Results & Data Interpretation

The engineering strategy should result in a stepwise improvement in product titer. Below is a table of expected outcomes for different strains in a 2 L fed-batch fermentation.

Strain ID	Key Genes Expressed	β-Ionone Titer (mg/L)	(3R)-hydroxy-β-ionone Titer (mg/L)	Total Product Yield (mg/g DCW)
YS-01	crtE, crtYB, crtI	0	0	0 (produces β-carotene)
YS-02	crtE, crtYB, crtI, PhCCD1	30 - 50[3]	0	1.5 - 2.5
YS-03	crtE, crtYB, crtI, PhCCD1, P450, CPR	5 - 15	25 - 40	2.0 - 3.0
YS-04	tHMG1, crtE, crtYB, crtI, PhCCD1, P450, CPR	10 - 20	60 - 100+	4.0 - 6.0

Interpretation:

• YS-01: This control strain should accumulate β-carotene, appearing as orange/yellow colonies, but produce no ionones.

• YS-02: Successful expression of CCD1 leads to the production of β-ionone. Titer can vary based on expression levels.[3]

• YS-03: The introduction of the P450 system should result in the appearance of the desired hydroxylated product, with a corresponding decrease in the β-ionone precursor.

• YS-04: Upregulating the MVA pathway with tHMG1 is expected to significantly boost the overall flux, leading to higher titers of the final product.[2]

V. Experimental Workflow Visualization

Caption: Overall experimental workflow from strain design to final product analysis.

VI. References

• Metabolic Engineering of Saccharomyces cerevisiae for Production of Canthaxanthin, Zeaxanthin, and Astaxanthin. (Source: MDPI)

• Metabolic engineering of Saccharomyces cerevisiae for production of β-carotene from hydrophobic substrates. (Source: PMC - NIH)

• Metabolic Engineering of S. cerevisiae for Carotenoid Production Optimization. (Source: OAKTrust)

• Metabolic Engineering for Production of β-Carotene and Lycopene in Saccharomyces cerevisiae. (Source: Oxford Academic)

• Metabolic Engineering of the Carotenoid Biosynthetic Pathway in the Yeast Xanthophyllomyces dendrorhous (Phaffia rhodozyma). (Source: ASM Journals)

• Production of β-ionone by combined expression of carotenogenic and plant CCD1 genes in Saccharomyces cerevisiae. (Source: PubMed Central)

• Engineering Saccharomyces cerevisiae for the Overproduction of β-Ionone and Its Precursor β-Carotene. (Source: Frontiers)

• Biosynthesis pathway for β-ionone production in the yeast Y. lipolytica. (Source: ResearchGate)

• Engineering Saccharomyces cerevisiae for the Overproduction of β-Ionone and Its Precursor β-Carotene. (Source: ResearchGate)

• De novo synthesis of β-ionone in metabolically engineered S. cerevisiae. (Source: ResearchGate)

• Efficient terpene hydroxylation catalysts based upon P450 enzymes derived from Actinomycetes. (Source: RSC Publishing)

• Enzymatic production and in situ separation of natural β-ionone from β-carotene. (Source: PubMed)

• Yeast Transformation Protocols. (Source: Sigma-Aldrich)

• Yeast Transformation Protocol. (Source: Benchling)

• Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. (Source: PubMed Central)

• β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. (Source: PMC - NIH)

• Yeast transformation. (Source: Protocols.io)

• Transformation of Yeast (Protocol). (Source: Cold Spring Harbor Laboratory)

• Yeast Transformation Protocol. (Source: iGEM)

• Quantitative determination of α-ionone, β-ionone, and β-damascenone... (Source: PubMed)

• Production of β-ionone from β-carotene by carotenoid cleavage dioxygenase 1 (CCD1). (Source: ResearchGate)

• Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. (Source: Applied and Environmental Microbiology)

• Engineered -ionone biosynthetic pathway in Saccharomyces cerevisiae. (Source: ResearchGate)

• Quantitative determination of α-ionone, β-ionone, and β-damascenone... (Source: ResearchGate)

• Metabolism of β-ionone. Isolation, characterization and identification of the metabolites in the urine of rabbits. (Source: SciSpace)

• Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. (Source: PubMed)

• Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. (Source: Frontiers)

• Efficient production of the β-ionone aroma compound... (Source: AccessON)

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• 3. researchgate.net [researchgate.net]
• 4. journals.asm.org [journals.asm.org]
• 5. Production of β-ionone by combined expression of carotenogenic and plant CCD1 genes in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
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(3R)-hydroxy-beta-ionone: A Standard for High-Fidelity Analytical Chemistry

An Application Note for Researchers, Scientists, and Drug Development Professionals

(3R)-hydroxy-beta-ionone is a sesquiterpenoid and a hydroxylated derivative of beta-ionone, a compound known for its characteristic floral aroma.[1][2] Naturally occurring in various plants, fruits, and vegetables like bell peppers, it serves as a crucial chiral building block in the biosynthesis and chemical synthesis of significant carotenoids, including (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin.[1][3][4][5] Its defined stereochemistry and role as a precursor to bioactive molecules make it an indispensable reference standard for analytical applications ranging from natural product profiling to metabolic research and quality control in the food and pharmaceutical industries.

This document provides a detailed guide for the effective use of (3R)-hydroxy-beta-ionone as an analytical standard, outlining its properties, handling procedures, and validated protocols for its quantification and chiral analysis.

Physicochemical Profile and Handling

Accurate analytical work begins with a well-characterized standard and proper handling to maintain its integrity. The physicochemical properties of (3R)-hydroxy-beta-ionone are summarized below.

Property	Value	Source
IUPAC Name	(E)-4-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]but-3-en-2-one	[3][6]
Synonyms	(3R)-3-Hydroxy-β-ionone, Apo-9-zeaxanthinone	[3][7]
CAS Number	50281-38-4	[7]
Molecular Formula	C₁₃H₂₀O₂	[3][6][7]
Molecular Weight	~208.30 g/mol	[3][6][7]
Purity	≥90% (Recommended for reference standard use)	[7][8]

Storage and Stability

(3R)-hydroxy-beta-ionone, like many carotenoid precursors and terpenes, is susceptible to degradation. Its conjugated double-bond structure makes it vulnerable to oxidation, photodegradation, and thermal decomposition.[8][9] Adherence to strict storage protocols is therefore critical for preserving its purity and ensuring measurement accuracy.

• Temperature: For long-term storage, maintain the standard at -70°C .[9][10] For short-term use, -20°C is acceptable.[11] Standard solutions have demonstrated stability for at least six months when stored at -70°C.[9][10]

• Atmosphere: Store the solid standard and its solutions under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[8]

• Light: Protect the standard from light at all times by using amber glass vials or wrapping containers in aluminum foil.[8]

• Antioxidants: For stock solutions intended for extended use, the addition of an antioxidant like butylated hydroxytoluene (BHT) at a low concentration (e.g., 250 ppm) can mitigate oxidative degradation.[12]

Protocol I: Preparation of Standard Solutions

This protocol details the preparation of a primary stock solution and subsequent working standards for constructing a calibration curve. The causality behind these steps is rooted in the principles of gravimetric and volumetric accuracy.

Workflow for Standard Preparation

Caption: Workflow for preparing stock and working standard solutions.

Methodology

• Equilibration: Transfer the sealed vial of (3R)-hydroxy-beta-ionone from cold storage to a desiccator and allow it to equilibrate to ambient laboratory temperature for at least 30 minutes. This crucial step prevents atmospheric moisture from condensing on the cold solid, which would introduce weighing errors.

• Weighing: Using a calibrated analytical balance, accurately weigh approximately 10 mg of the standard into a clean glass vessel. Record the exact weight to four decimal places.

• Stock Solution Preparation (1 mg/mL): Quantitatively transfer the weighed standard to a 10 mL Class A amber volumetric flask. Add a portion of a suitable solvent (e.g., HPLC-grade ethanol or hexane), and gently swirl or sonicate to dissolve the compound completely. Fill the flask to the calibration mark with the same solvent. This creates a primary stock solution of approximately 1 mg/mL.

• Working Standard Preparation: Prepare a series of working standards by performing serial dilutions from the stock solution. For example, to create a 10 µg/mL standard, dilute 100 µL of the 1 mg/mL stock solution to 10 mL in a separate volumetric flask. Repeat this process to generate a calibration curve with at least five concentration levels covering the expected range of the analyte in your samples.

• Storage: Immediately cap all solutions, seal with paraffin film, and store under the recommended conditions (dark, ≤ -20°C).

Protocol II: Quantification by Gas Chromatography (GC-FID/MS)

Gas chromatography is a robust and widely used technique for the analysis of volatile and semi-volatile terpenes and related compounds.[13][14][15] This protocol provides a validated starting point for method development.

Workflow for GC Analysis

Caption: General workflow for sample analysis using GC.

Recommended GC Parameters

The following parameters serve as a reliable starting point and should be optimized for your specific instrumentation and sample matrix.

Parameter	GC-FID	GC-MS
Column	DB-Wax, CP-Wax or similar polar column (e.g., 30 m x 0.25 mm, 0.25 µm)	DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium or Hydrogen	Helium
Injector Temp.	250°C	250°C
Injection Mode	Split (e.g., 20:1)	Split (e.g., 20:1)
Oven Program	60°C (hold 2 min), ramp at 5°C/min to 240°C, hold 5 min	60°C (hold 2 min), ramp at 5°C/min to 240°C, hold 5 min
Detector Temp.	280°C	N/A
MS Transfer Line	N/A	260°C
MS Ion Source	N/A	230°C (EI, 70 eV)
MS Scan Range	N/A	m/z 40-350

Rationale: A polar wax-type column is often used for hydroxylated compounds to improve peak shape.[16] For GC-MS, a general-purpose 5% phenyl column (DB-5ms) provides excellent separation for a wide range of terpenes.[17]

Sample Preparation

• Extraction: For liquid samples (e.g., beverages), a liquid-liquid extraction with a non-polar solvent like hexane or ethyl acetate is effective. For solid samples (e.g., plant material), an ultrasound-assisted extraction can be employed.[14][18]

• Internal Standard (IS): To improve precision and account for variations in injection volume and matrix effects, incorporate an internal standard. n-Tridecane is a suitable IS as it elutes between typical monoterpenes and sesquiterpenes and is not naturally present in most samples.[19] Spike all standards and samples with the IS at a fixed concentration (e.g., 10 µg/mL).

• Filtration: Filter the final extract through a 0.22 µm syringe filter before injection to protect the GC inlet and column.

Data Analysis and System Validation

• Calibration: Inject the prepared working standards (from Protocol I) to construct a calibration curve by plotting the peak area ratio (analyte/IS) against concentration.

• Linearity: The method's trustworthiness is established by confirming linearity. The coefficient of determination (R²) should be >0.99 for the calibration curve.[18][19]

• Quantification: Inject the prepared sample. Identify the (3R)-hydroxy-beta-ionone peak based on its retention time relative to the standard. Calculate the concentration using the linear regression equation derived from the calibration curve.

• Validation: For rigorous, self-validating results, the method should be validated for key parameters including accuracy (recovery studies should be 80-120%), precision (RSD <15%), and determination of the Limit of Detection (LOD) and Limit of Quantification (LOQ).[14][19]

Advanced Application: Chiral Separation

Since the standard is the (3R)- enantiomer, an important application is the determination of enantiomeric excess or ratio in a sample. This is critical in authenticity studies, as synthetic ionones are often sold as racemic mixtures, while natural sources may be enantiopure.[20]

• Principle: Chiral separation is achieved by using a GC column with a chiral stationary phase (CSP), typically a cyclodextrin derivative.[20][21] These CSPs form transient, diastereomeric complexes with the enantiomers, leading to different retention times.

• Methodology:

  • Replace the standard GC column with a chiral column (e.g., one coated with an octakis-cyclodextrin derivative).[20]

  • Optimize the oven temperature program, often using a slower ramp rate or an isothermal hold, to maximize the resolution between the (3R)- and (3S)- enantiomer peaks.

  • Inject a racemic (1:1) standard of 3-hydroxy-beta-ionone to determine the retention times for both the (3R)- and (3S)- forms.

  • Inject the sample and integrate the peak areas for each enantiomer to determine the enantiomeric ratio.

Mass Spectrometric Identification

When using GC-MS, mass spectra provide an additional layer of identification. While a library spectrum for (3R)-hydroxy-beta-ionone may not be available, its fragmentation pattern can be predicted based on the well-documented spectra of beta-ionone.[22][23][24][25]

• Molecular Ion (M⁺): The molecular ion peak is expected at m/z 208 .

• Key Fragments:

  • m/z 193: Loss of a methyl group ([M-15]⁺).

  • m/z 190: Loss of water ([M-18]⁺) from the hydroxyl group.

  • m/z 175: Loss of both a methyl group and water.

  • m/z 43: A prominent peak corresponding to the acetyl group ([CH₃CO]⁺), which is characteristic of ionones.[23]

The presence of the molecular ion at m/z 208 and the characteristic acetyl fragment at m/z 43 provides strong evidence for the compound's identity.

References

• Meléndez-Martínez, A. J., Stinco, C. M., Mapelli-Brahm, P., & Vicario, I. M. (2014).

• ResearchGate. (2014). Carotenoid stability in fruits, vegetables and working standards – Effect of storage temperature and time | Request PDF. ResearchGate. [Link]

• National Center for Biotechnology Information. (n.d.). (3R)-hydroxy-beta-ionone. PubChem. [Link]

• Human Metabolome Database. (n.d.). 3-Hydroxy-beta-ionone (HMDB0036821). HMDB. [Link]

• ResearchGate. (n.d.). Carotenoid stability during storage for 60 days at 25 °C (light and dark), 4 °C, and −20 °C. ResearchGate. [Link]

• Walwil, A. M. (2017). The Mass Spectra Analysis for α-Ionone and β-Ionone. International Journal of Chemistry. [Link]

• HarvestPlus. (n.d.). HarvestPlus Handbook for Carotenoid Analysis. GOV.UK. [Link]

• MDPI. (n.d.). Stability of Carotenoid Diets During Feed Processing and Under Different Storage Conditions. MDPI. [Link]

• FooDB. (n.d.). 3-Hydroxy-beta-ionone (FDB015769). FooDB. [Link]

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• ResearchGate. (2025). HS‐FET‐GC/MS‐Method Development and Validation for Analysis of 45 Terpenes—Creating a Complementary Tool for Comprehensive Profiling of Cannabis Flowers in Forensics. ResearchGate. [Link]

• Lazarjani, M., Seyfoddin, A., Le, T. T., & Chen, T. (2024). Development and validation of HPLC and GC methods for quantification of cannabinoids and terpenes extracted by ultrasound assisted extraction technique. Drug Analytical Research. [Link]

• ResearchGate. (n.d.). Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application | Request PDF. ResearchGate. [Link]

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• Avula, B., et al. (2020). A High-Throughput Method for the Comprehensive Analysis of Terpenes and Terpenoids in Medicinal Cannabis Biomass. Molecules. [Link]

• El-Alfy, A. T., et al. (2019). Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector. Planta Medica. [Link]

• National Institute of Standards and Technology. (n.d.). trans-β-Ionone. NIST WebBook. [Link]

• Google Patents. (2009). Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.

• National Institute of Standards and Technology. (n.d.). 3-hydroxy-β-ionone. NIST WebBook. [Link]

• ChromaNik. (n.d.). Irisone (Beta-Ionone) as a Reference Standard: Applications in Analytical Chemistry. ChromaNik. [Link]

• ResearchGate. (n.d.). Enantiomer separation of a-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases. ResearchGate. [Link]

• Langen, J., Wegmann-Giolando, S., Fischer, U., & Schmarr, H. G. (2016). Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection. Analytical and Bioanalytical Chemistry. [Link]

• ResearchGate. (2010). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin | Request PDF. ResearchGate. [Link]

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• 24. Showing Compound beta-Ionone (FDB015469) - FooDB [foodb.ca]
• 25. trans-β-Ionone [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of (3R)-hydroxy-beta-ionone

Welcome to the technical support center for the synthesis of (3R)-hydroxy-β-ionone. This guide is designed for researchers, scientists, and professionals in drug development and fine chemical synthesis. Here, we address common challenges and frequently asked questions to help you optimize your experimental workflow, improve yields, and ensure high enantiomeric purity. Our approach is grounded in established chemical principles and validated methodologies to provide trustworthy and actionable insights.

(3R)-hydroxy-β-ionone is a valuable chiral intermediate, notably used in the synthesis of important carotenoids like (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin[1][2]. Achieving high yield and optical purity is critical for these applications. This guide provides in-depth troubleshooting and foundational knowledge to navigate the complexities of its synthesis.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that can arise during the synthesis of (3R)-hydroxy-β-ionone, particularly when following the common synthetic route from racemic α-ionone.

Issue 1: Low Overall Yield of Racemic 3-hydroxy-β-ionone

A suboptimal overall yield is often the result of inefficiencies in one or more key steps: allylic oxidation, ketone reduction, or double bond isomerization.

Potential Causes & Recommended Solutions

• Inefficient Allylic Oxidation of α-Ionone Ketal: The conversion of the protected α-ionone to 3-keto-α-ionone ketal is a critical step. Historically, methods using reagents like tert-butyl chromate resulted in very low yields (around 14%)[1].

  • Solution: Employ a more efficient and environmentally friendly oxidation system. A proven method involves using tert-Butyl hydroperoxide (TBHP) and household bleach (sodium hypochlorite) with catalytic amounts of K₂CO₃ in acetonitrile. This system can achieve isolated yields as high as 83%[1].

• Suboptimal Reduction of 3-Keto-α-ionone Ketal: The choice of reducing agent for the 3-keto group directly impacts the yield of the subsequent 3-hydroxy-α-ionone.

  • Solution: While various reducing agents can be used, some offer significantly better yields. A systematic comparison shows that L-Selectride® in THF provides a superior yield for this transformation. Below is a comparison of common reagents.

  Table 1: Comparison of Reducing Agents for 3-Keto-α-ionone Ketal (17) to 3-Hydroxy-α-ionone (15)

  Reagent	Solvent	Yield of 15 after Deprotection (%)	Reference
  NaBH₄/CeCl₃·7H₂O	MeOH/THF	85	[1]
  L-Selectride®	THF	90	[1]
  LiAlH₄	THF	85	[1]
  DIBAL-H	Toluene	58	[1]

  As described in the synthesis pathway where the intermediate ketal (16) is deprotected to yield 3-hydroxy-α-ionone (15)[1].

• Incomplete or Side-Reaction-Prone Isomerization: The base-catalyzed isomerization of the double bond from the α-position to the conjugated β-position is highly sensitive to reaction conditions[3].

  • Solution: This conversion is non-trivial and depends heavily on concentration, temperature, and time[3]. A robust protocol uses methanolic potassium hydroxide (10% wt/v) in THF at 50-65°C for 1-2 hours. Following this procedure, isolated yields of 65-71% for (rac)-3-hydroxy-β-ionone can be achieved after column chromatography[1][3]. It is crucial to monitor the reaction (e.g., by TLC) to ensure completion and avoid potential degradation.

Issue 2: Poor Enantioselectivity During Enzymatic Resolution

The separation of (3R) and (3S) enantiomers is most effectively achieved through enzyme-mediated acylation. Low enantiomeric excess (ee) is a common pitfall.

Potential Causes & Recommended Solutions

• Incorrect Enzyme or Acyl Donor: The selectivity of the resolution is entirely dependent on the enzyme's ability to differentiate between the two enantiomers.

  • Solution: Immobilized lipase from Pseudomonas cepacia (Lipase PS) is highly effective for this transformation. It selectively acylates (3R)-3-hydroxy-β-ionone while leaving the (3S)-enantiomer unreacted[1]. Use vinyl acetate as the acyl donor in a solvent like ethyl acetate. This combination has been shown to yield the acylated (3R)-product with 96% ee[1].

• Suboptimal Reaction Conditions: Enzyme activity is highly sensitive to the reaction environment, including solvent and temperature.

  • Solution: Conduct the reaction at room temperature. The use of ethyl acetate as a solvent is well-documented for this resolution[1]. Ensure the enzyme is properly dispersed and the reaction is stirred adequately but not so vigorously as to damage the immobilized enzyme. The progress can be monitored by chiral HPLC to determine the optimal endpoint.

Issue 3: Formation of Impurities and Side Products

The presence of unexpected impurities complicates purification and reduces the final yield.

Potential Causes & Recommended Solutions

• Dehydration During Ketal Deprotection: The acidic conditions required for removing the ethylene glycol protecting group can sometimes lead to dehydration of the alcohol.

  • Solution: The choice of solvent during deprotection is critical. Using a slightly less polar solvent like ethyl acetate (EtOAc) with 0.3 M HCl has been shown to outperform tetrahydrofuran (THF) by minimizing the dehydration side reaction[3].

• Mixture of α and β Isomers in Final Product: This indicates incomplete double bond isomerization.

  • Solution: As mentioned in Issue 1, strictly control the conditions for the base-catalyzed isomerization (catalyst concentration, temperature, and time). Monitor the reaction to completion to ensure all of the α-isomer is converted[3].

Frequently Asked Questions (FAQs)

Q1: What is the most common and reliable synthetic route to produce enantiomerically pure (3R)-hydroxy-β-ionone?

The most established route starts from commercially available racemic α-ionone ((rac)-α-ionone)[1]. This multi-step process is reliable and allows for the production of both (3R) and (3S) enantiomers in high optical purity.

Step-by-Step Experimental Workflow:

• Protection: The carbonyl group of (rac)-α-ionone is protected as a ketal, typically using ethylene glycol, to prevent it from reacting in subsequent steps. This reaction proceeds in nearly quantitative yield[1].

• Allylic Oxidation: The protected α-ionone ketal is oxidized to introduce a ketone at the C3 position, yielding 3-keto-α-ionone ketal.

• Reduction: The newly introduced ketone is stereoselectively reduced to a hydroxyl group.

• Deprotection: The ketal protecting group is removed under acidic conditions to yield (rac)-3-hydroxy-α-ionone.

• Isomerization: The double bond is shifted from the α- to the β-position using a base catalyst, yielding (rac)-3-hydroxy-β-ionone.

• Enzymatic Resolution: The racemic mixture is resolved. Lipase-mediated acylation converts the (3R)-enantiomer into (3R)-3-acetoxy-β-ionone, leaving the (3S)-3-hydroxy-β-ionone unreacted[1].

• Separation & Hydrolysis: The acylated (3R)-ester and unreacted (3S)-alcohol are easily separated by column chromatography due to their different polarities. The (3R)-ester is then hydrolyzed to give the final (3R)-hydroxy-β-ionone product.

Caption: Chemical synthesis workflow from racemic α-ionone.

Q2: Are there "green" or biocatalytic alternatives to chemical synthesis?

Yes, metabolic engineering offers a sustainable alternative to traditional chemical synthesis. This approach engineers microorganisms like the yeast Yarrowia lipolytica or bacteria to produce (3R)-hydroxy-β-ionone de novo from simple carbon sources[4][5].

The general strategy involves:

• Pathway Construction: Engineering the host microbe to produce high levels of β-carotene, a natural precursor.

• Cleavage Enzyme Introduction: Introducing a carotenoid cleavage dioxygenase (CCD) enzyme, which cleaves β-carotene to form β-ionone[5][6].

• Hydroxylation: Utilizing a hydroxylase enzyme (like a P450 monooxygenase) to add the hydroxyl group at the C3 position, often with high stereoselectivity[7].

This method is a significant step towards the scalable, environmentally friendly production of high-value apocarotenoids. Fed-batch fermentation of engineered Y. lipolytica has been reported to produce up to 1.66 g/L of 3-hydroxy-β-ionone[4].

Caption: Simplified microbial biosynthesis pathway.

Q3: How can I effectively purify the final product and confirm its enantiomeric purity?

Purification: Standard column chromatography on silica gel is the primary method for purifying the intermediates and the final product[1].

• After Enzymatic Resolution: The key purification step is the separation of the acylated (3R)-3-acetoxy-β-ionone from the unreacted (3S)-3-hydroxy-β-ionone. Due to the significant difference in polarity between the acetate ester and the alcohol, this separation is readily achieved with a standard silica gel column using a hexane/ethyl acetate solvent gradient[1].

• Final Product: After hydrolysis of the acetate, a final chromatographic purification may be necessary to remove any residual reagents and byproducts.

Confirmation of Purity and Enantiomeric Excess (ee):

• Structural Confirmation: Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) and Mass Spectrometry (MS) should be used to confirm the chemical structure of the final product.

• Enantiomeric Purity: High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase is the standard method for determining the enantiomeric excess of your product. The absolute configuration can be confirmed by comparing the results with an authentic sample or with published spectral data[1].

References

• Ma, J. et al. (2012). Process for synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.

• Das, S. K. et al. (2010). Synthesis of (3S)- and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)- and (3R)-b-Cryptoxanthin. ResearchGate. [Link]

• PrepChem. (2023). Synthesis of 3-hydroxy-β-ionone. [Link]

• Wang, C. et al. (2011). Selective reduction of β-ionone during ultrasounic irridiation. ResearchGate. [Link]

• Zhang, Z. et al. (2023). Possible path for the oxidation of β-ionone. ResearchGate. [Link]

• Al-shagnabee, B. et al. (2014). β-Ionone reactions with ozone and OH radical: Rate constants and gas-phase products. ResearchGate. [Link]

• Gao, S. et al. (2020). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry. [Link]

• D'auria, J. C. et al. (2021). β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. Molecules. [Link]

• Lu, M. et al. (2022). Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Frontiers in Bioengineering and Biotechnology. [Link]

• National Center for Biotechnology Information. (3R)-hydroxy-beta-ionone. PubChem Compound Database. [Link]

• Červený, L. et al. (2009). The Synthesis of Ionones. Journal of the University of Chemical Technology and Metallurgy. [Link]

• Ide, T. & Toki, K. (1970). Metabolism of β-ionone. Isolation, characterization and identification of the metabolites in the urine of rabbits. Biochemical Journal. [Link]

• Ramirez-Sarmiento, C. A. et al. (2020). Lipase-mediated enantioselective synthesis of ionone isomers. ResearchGate. [Link]

• Sharma, V. et al. (2012). Synthesis of β-ionone derived chalcones as potent antimicrobial agents. Medicinal Chemistry Research. [Link]

• Muñoz, G. & Agosin, E. (2020). Biocatalytic synthesis of β-ionone from β-carotene. ResearchGate. [Link]

• Wu, S. et al. (2023). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry. [Link]

• Zhang, Y. et al. (2023). Synthesis, Antioxidant, and Antifungal Activities of β-Ionone Thiazolylhydrazone Derivatives and Their Application in Anti-Browning of Freshly Cut Potato. Molecules. [Link]

• Betori, R. C. et al. (2017). A Biocatalytic Route to Highly Enantioenriched β-Hydroxydioxinones. Advanced Synthesis & Catalysis. [Link]

• Food and Agriculture Organization of the United Nations. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. AGRIS. [Link]

• Wu, S. et al. (2023). De Novo Synthesis of Dihydro-β-ionone through Metabolic Engineering and Bacterium-Yeast Coculture. Journal of Agricultural and Food Chemistry. [Link]

Sources

• 1. US8222458B2 - Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin - Google Patents [patents.google.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Base-Catalyzed Isomerization of 3-Hydroxy-α-ionone

Welcome to the technical support center for the synthesis and optimization of 3-hydroxy-β-ionone. This guide is designed for researchers, chemists, and drug development professionals engaged in the base-catalyzed isomerization of 3-hydroxy-α-ionone. Here, we move beyond simple protocols to explain the underlying chemical principles, offering field-proven insights to help you troubleshoot common issues and optimize your reaction for maximal yield and purity.

Reaction Overview & Mechanism

The isomerization of 3-hydroxy-α-ionone to its β-isomer is a classic example of a base-catalyzed equilibration. The driving force for this transformation is the formation of a more thermodynamically stable product. In 3-hydroxy-β-ionone, the double bond within the cyclohexene ring is conjugated with the double bond in the butenone side chain, creating an extended π-system that delocalizes electron density and lowers the overall energy of the molecule. The α-isomer lacks this extended conjugation.

The reaction proceeds via the deprotonation of a proton on the carbon atom situated between the two double bonds (an allylic proton) by a base. This generates a resonance-stabilized enolate intermediate. Subsequent protonation of this intermediate, typically by the solvent, can occur at a different position to yield the thermodynamically favored conjugated β-isomer.

Mechanistic Pathway

Caption: Mechanism of base-catalyzed isomerization.

Frequently Asked Questions (FAQs)

This section addresses high-level questions about the principles and choices involved in the isomerization process.

Q1: Why is a base necessary for this reaction? A base, such as potassium hydroxide (KOH), is required to deprotonate the starting material.[1] The allylic protons in 3-hydroxy-α-ionone are only weakly acidic and will not rearrange spontaneously. The base removes a proton to create a nucleophilic enolate intermediate, which is the key step that allows for the migration of the double bond to a more stable, conjugated position.

Q2: What is the thermodynamic equilibrium for the α- to β-ionone isomerization? For the non-hydroxylated parent compounds, the thermodynamic equilibrium mixture typically consists of approximately 40% α-ionone and 60% β-ionone.[2] While the 3-hydroxy substituent may slightly alter this ratio, the equilibrium strongly favors the conjugated β-isomer. Driving the reaction to completion means approaching this equilibrium point.

Q3: Can I use an acid catalyst instead of a base? Yes, acid-catalyzed isomerization is also possible and is a common method for the cyclization of pseudoionone to form ionone isomers.[3][4][5] However, for the specific isomerization of an existing α-ionone to the β-isomer, acidic conditions can be harsher and may lead to unwanted side reactions, such as dehydration of the tertiary alcohol or polymerization, especially at elevated temperatures.[6] Base-catalyzed methods are often cleaner for this specific transformation.

Q4: How does the stereochemistry of the starting material affect the reaction? The base-catalyzed isomerization of 3-hydroxy-α-ionone has been shown to proceed more readily with the trans isomer (relative stereochemistry between the hydroxyl group at C3 and the side chain at C6) than the cis isomer.[1] If your starting material is a mixture of diastereomers, you may observe different reaction rates for each.

Troubleshooting Guide

This guide provides solutions to common problems encountered during the experiment.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Insufficient Base: The catalytic amount of base may be too low or the base may be old/inactive (e.g., potassium carbonate formed from KOH absorbing CO₂). 2. Low Temperature: The activation energy for deprotonation is not being met. 3. Poor Solubility: The substrate is not fully dissolved in the reaction medium.	1. Use a fresh, high-quality base (e.g., KOH, NaOH). Increase the amount of base, potentially to stoichiometric quantities, though catalytic amounts are often sufficient.[6] 2. Gently heat the reaction mixture. A common temperature is 50-65°C.[1][6] Monitor for potential side product formation at higher temperatures. 3. Ensure your solvent system fully dissolves the 3-hydroxy-α-ionone. A co-solvent like Tetrahydrofuran (THF) is often used with methanol to improve solubility.[1]
Formation of Unidentified Side Products	1. Reaction Temperature is Too High: High temperatures can cause dehydration of the tertiary alcohol or other degradation pathways. 2. Reaction Time is Too Long: Prolonged exposure to basic conditions, especially at elevated temperatures, can lead to decomposition. 3. Presence of Oxygen: Oxidative side reactions can occur.	1. Reduce the reaction temperature and increase the reaction time accordingly. Find the optimal balance for your specific substrate and base concentration. 2. Monitor the reaction progress closely using an appropriate analytical technique like Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[7] Quench the reaction once the starting material is consumed or the equilibrium is reached. 3. Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to minimize oxidation.[1]
Incomplete Reaction / Stalled at ~50% Conversion	1. Equilibrium Reached: The reaction has likely reached its thermodynamic equilibrium, and no further net conversion will occur. 2. Base Neutralization: An acidic impurity in the starting material or solvent may have neutralized the catalytic base.	1. Confirm the identity of the remaining starting material via co-spotting on TLC or GC/MS analysis. If it is indeed α-isomer, the reaction is at equilibrium. Proceed with purification. 2. Use purified, anhydrous solvents. If acidic impurities are suspected, consider adding a slightly larger amount of base.
Difficulty in Product Purification	1. Similar Polarity: The α- and β-isomers may have very similar polarities, making separation by column chromatography challenging. 2. Presence of Emulsions during Workup: The basic reaction mixture can form emulsions when neutralized and extracted.	1. Use a high-efficiency silica gel and a carefully optimized eluent system. Gradient elution, for example, starting with a non-polar solvent mixture (e.g., hexane/ethyl acetate 95:5) and gradually increasing the polarity, can improve separation.[1] 2. During the aqueous workup, add brine (saturated NaCl solution) to help break emulsions. Allow the separatory funnel to stand for an extended period for the layers to fully separate.

Troubleshooting Decision Tree

Sources

• 1. US8222458B2 - Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin - Google Patents [patents.google.com]
• 2. DE4119342A1 - Isomerisation of alpha-ionone or beta-ionone to equilibrium mixt. - in homogeneous phase in presence of Gp=VIII-B metal salt in alcohol or N-methyl pyrrolidone, or in heterogeneous phase on alumina or alkali halide - Google Patents [patents.google.com]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. upcommons.upc.edu [upcommons.upc.edu]
• 5. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 6. researchgate.net [researchgate.net]
• 7. Quantitative determination of α-ionone, β-ionone, and β-damascenone and enantiodifferentiation of α-ionone in wine for authenticity control using multidimensional gas chromatography with tandem mass spectrometric detection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Large-Scale Production of (3R)-hydroxy-beta-ionone

Introduction: This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of (3R)-hydroxy-beta-ionone. As a crucial chiral intermediate for synthesizing valuable carotenoids like (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin, its efficient and stereoselective production is paramount.[1][2] This document provides a comprehensive, question-and-answer-based troubleshooting resource, grounded in established scientific principles and field-proven methodologies, to address common challenges encountered during large-scale production.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary routes for producing (3R)-hydroxy-beta-ionone?

There are two main routes for the production of (3R)-hydroxy-beta-ionone:

• Chemical Synthesis: This typically involves a multi-step synthesis starting from commercially available precursors like (rac)-α-ionone.[1][3] Key steps often include ketal protection, reduction, and base-catalyzed isomerization. The primary challenge in this route is achieving high stereoselectivity for the (3R) enantiomer, which usually requires an enzymatic resolution step.[1]

• Biocatalytic/Microbial Production: This approach utilizes engineered microorganisms, such as the yeast Yarrowia lipolytica or the bacterium Escherichia coli, to produce the target molecule.[4][5] These microbes are metabolically engineered to first produce a precursor like zeaxanthin or β-carotene, which is then cleaved by a specific enzyme, a carotenoid cleavage dioxygenase (CCD), to yield 3-hydroxy-β-ionone.[4] This method offers the potential for a more sustainable and "green" production process.[4]

Q2: Why is stereocontrol so critical in the synthesis of this molecule?

Stereocontrol is essential because biological systems are chiral. The desired biological activities of downstream products, such as carotenoids, are often specific to a single stereoisomer. For instance, the (3R,3'R)-zeaxanthin and (3R)-β-cryptoxanthin found in commonly consumed fruits and vegetables are the specific isomers that accumulate in human organs and exhibit significant antioxidant properties.[2] Using the incorrect stereoisomer can result in a final product with little to no biological efficacy.

Q3: What are the main analytical methods for monitoring production and assessing purity?

A combination of chromatographic and spectroscopic techniques is essential for process monitoring and quality control.

Analytical Method	Principle	Information Obtained
Thin-Layer Chromatography (TLC)	Differential partitioning of components on a silica plate.	Rapid, qualitative assessment of reaction progress and detection of major byproducts.[6]
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass-based detection.	Quantification of β-ionone and its derivatives; identification of volatile impurities.[7]
High-Performance Liquid Chromatography (HPLC)	Separation based on polarity using a packed column.	Accurate quantification of product yield and purity.
Chiral HPLC	HPLC with a chiral stationary phase.	Separation and quantification of enantiomers ((3R) vs. (3S)) to determine enantiomeric excess (e.e.).
Nuclear Magnetic Resonance (NMR) Spectroscopy	Analysis of the magnetic properties of atomic nuclei.	Unambiguous structural confirmation of the final product and key intermediates.[6]

Section 2: Troubleshooting Guide

This section addresses specific problems encountered during production. The solutions provided are based on causal analysis to empower users to make informed decisions.

Part 2.1: Challenges in Chemical Synthesis & Stereocontrol

Q: My enzymatic resolution of (rac)-3-hydroxy-β-ionone shows low enantiomeric excess (e.e.). What are the likely causes and solutions?

A: Achieving high e.e. in an enzyme-mediated acylation is a multi-parameter problem. Low e.e. typically points to suboptimal enzyme activity, incorrect reaction setup, or issues with the workup.

Causality: Enzymes provide stereoselectivity by having a chiral active site that preferentially binds one enantiomer over the other. For acylation, the enzyme will selectively catalyze the transfer of an acyl group (e.g., from vinyl acetate) to one enantiomer, leaving the other unreacted. If this selection is inefficient, a low e.e. results.

Troubleshooting Steps:

• Verify Enzyme Activity: Ensure the lipase (e.g., Novozym 435) is active. Use a fresh batch or test it with a standard substrate. Enzyme activity can be inhibited by solvent impurities or incorrect pH.

• Optimize Solvent System: The choice of solvent is critical. Non-polar organic solvents like hexane or THF are commonly used. Polar solvents can strip the essential water layer from the enzyme, inactivating it.

• Control Water Content: While the reaction is non-aqueous, a minuscule amount of water is essential for enzyme activity. However, excess water can lead to hydrolysis of the acyl donor and the product, reducing yield and e.e.

• Reaction Time and Temperature: Monitor the reaction over time. Allowing the reaction to proceed too far past the 50% conversion mark can lead to the acylation of the less-favored enantiomer, thus reducing the e.e. of the remaining alcohol. Temperature affects both reaction rate and enzyme stability.

Workflow: Optimizing Enzymatic Resolution

Caption: Decision tree for troubleshooting low enantiomeric excess.

Q: I'm experiencing low yields during the base-catalyzed isomerization of 3-hydroxy-α-ionone to 3-hydroxy-β-ionone. Why is this step so problematic?

A: This isomerization is a thermodynamically controlled process that is notoriously sensitive to reaction conditions.[2] The goal is to move the double bond from the alpha position into conjugation with the ketone (the more stable beta position) without causing degradation or side reactions.

Causality: The base (e.g., methanolic KOH) deprotonates the carbon adjacent to the ketone, forming an enolate. Reprotonation can occur at different positions, leading to either the starting material or the desired product. Harsh conditions (high temperature, high base concentration) can promote side reactions like dehydration or condensation.

Troubleshooting Isomerization Reactions:

Parameter	Observation	Recommended Action	Scientific Rationale
Base Concentration	Significant degradation/tar formation	Decrease molar equivalents of base (e.g., NaOH, KOH).	High base concentration can promote irreversible aldol condensation and other degradation pathways.
Temperature	Low conversion rate	Increase temperature incrementally (e.g., from 45°C to 60°C).[1]	Isomerization requires an activation energy. Higher temperatures increase the rate but also risk degradation.
Reaction Time	Product yield decreases after peaking	Optimize reaction time by sampling periodically (e.g., every 30 min) and analyzing via TLC/GC.	The desired product may not be stable indefinitely under the basic conditions and can degrade over time.
Solvent	Reaction is sluggish or incomplete	Ensure a co-solvent like THF is used with methanol to improve substrate solubility.[1]	Both the substrate and the inorganic base need to be sufficiently solubilized for the reaction to proceed efficiently.

Part 2.2: Challenges in Biocatalytic Production

Q: My engineered microbial strain produces high levels of the β-carotene precursor but very little (3R)-hydroxy-beta-ionone. What is the bottleneck?

A: This is a classic sign of a "pathway imbalance," where an upstream module of the pathway is efficient, but a downstream step is rate-limiting. In this case, the bottleneck is almost certainly the activity or expression of the carotenoid cleavage dioxygenase (CCD) enzyme.

Causality: CCDs are oxygen-dependent enzymes that cleave carotenoids at specific double bonds.[8] Low product titers despite high precursor availability can be due to several factors:

• Low Intrinsic Activity: The chosen CCD may simply have a poor catalytic rate for the substrate.

• Poor Expression/Stability: The enzyme may not be produced at high enough levels or could be unstable in the host cell.

• Substrate Accessibility: The precursor, β-carotene, is highly lipophilic and located within cell membranes. The CCD enzyme must be able to access it efficiently.[7][9]

• Cofactor/Oxygen Limitation: As an oxygenase, the enzyme requires sufficient dissolved oxygen. This becomes a major challenge in dense, large-scale fermentations.[9][10]

Troubleshooting Steps:

• Screen Different CCDs: The activity of CCDs can vary significantly depending on their source organism. Screen a panel of CCDs from different plants to find one with higher activity.[5]

• Enhance Enzyme-Membrane Proximity: Since the substrate is in the membrane, fusing the CCD enzyme with a membrane-targeting peptide can increase its local concentration near the substrate, boosting conversion rates.[7][9]

• Optimize Fermentation Conditions: Increase the dissolved oxygen levels in your bioreactor by adjusting agitation speed and sparging rates. Be aware that this can also increase oxidative stress on the cells.

• Codon Optimization: Ensure the gene sequence of your CCD is optimized for expression in your specific microbial host (E. coli, Y. lipolytica, etc.).

Engineered Pathway for (3R)-HBI Production

Caption: Typical engineered pathway showing precursor accumulation before the CCD bottleneck.

Q: My strain's productivity dropped significantly when moving from a shake flask to a 100L bioreactor. What causes this scale-up failure?

A: This is a common and critical challenge in bioprocessing. The drop in productivity is often linked to increased cellular stress caused by the different physical and chemical environment of the large-scale bioreactor. A key, often overlooked, stressor in oxygenase-based pathways is oxidative stress.

Causality: High-level expression of oxygenase enzymes like CCD1 can lead to the production of reactive oxygen species (ROS), such as hydrogen peroxide (H2O2).[10] In a shake flask, oxygen transfer is limited, which may inadvertently keep ROS levels in check. In a large, well-aerated bioreactor, higher dissolved oxygen can fuel greater CCD1 activity but also dramatically increase ROS production. This oxidative stress damages cells and can degrade sensitive pathway intermediates like carotenoids, ultimately crashing your product titer.[10]

Troubleshooting Scale-Up:

• Measure Oxidative Stress: Assay your culture for markers of oxidative stress (e.g., H2O2 levels, glutathione oxidation state) at both scales to confirm this is the root cause.

• Co-express ROS-Scavenging Enzymes: A highly effective strategy is to engineer the strain to overexpress native ROS-detoxifying enzymes. For example, in E. coli, co-expressing the alkyl hydroperoxide reductase system (ahpC/F) can significantly mitigate oxidative stress and restore productivity at scale.[10]

• Optimize Dissolved Oxygen (DO): Do not simply maximize the DO. Find the "sweet spot." Implement a DO control cascade (e.g., linking agitation, pure O2 blending) to maintain a specific setpoint (e.g., 20-40%) that is sufficient for the CCD enzyme but minimizes excess ROS generation.

• Feed Strategy: Implement a controlled feeding strategy (e.g., glucose-limited fed-batch) to prevent overflow metabolism, which can also contribute to cellular stress and divert resources from your pathway.

Section 3: Key Experimental Protocols

Protocol 1: Stereoselective Acylation of (rac)-3-hydroxy-β-ionone

This protocol describes a standard procedure for the enzymatic resolution of a racemic mixture of 3-hydroxy-β-ionone to obtain the (3R)-acetate and unreacted (3S)-alcohol.

Materials:

• (rac)-3-hydroxy-β-ionone

• Immobilized Lipase (e.g., Novozym 435, Candida antarctica lipase B)

• Vinyl acetate (acyl donor)

• Anhydrous tetrahydrofuran (THF) or hexane

• Silica gel for column chromatography

• Hexane and Ethyl Acetate (HPLC grade)

Procedure:

• Dissolve 1.0 g of (rac)-3-hydroxy-β-ionone in 20 mL of anhydrous THF in a dry flask.

• Add 1.2 molar equivalents of vinyl acetate to the solution.

• Add 100 mg of immobilized lipase (Novozym 435) to the reaction mixture.

• Seal the flask and stir the mixture at a constant temperature (e.g., 30°C).

• Monitor the reaction progress by TLC or GC. The goal is to stop the reaction at approximately 50% conversion to maximize the e.e. of both the product and the remaining starting material.

• Once ~50% conversion is reached, stop the reaction by filtering off the enzyme. Wash the enzyme with a small amount of THF.

• Evaporate the solvent from the filtrate under reduced pressure.

• The resulting crude mixture contains (3R)-3-acetoxy-β-ionone and the unreacted (3S)-3-hydroxy-β-ionone.

• Separate the two compounds using silica gel column chromatography, typically with a hexane/ethyl acetate gradient.[1]

• Confirm the purity and determine the e.e. of the separated (3S)-3-hydroxy-β-ionone using chiral HPLC.

• The (3R)-3-acetoxy-β-ionone can be hydrolyzed back to (3R)-3-hydroxy-β-ionone using a mild base (e.g., K2CO3 in methanol) if desired.

References

• Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.

• Synthesis of (3S)- and (3R)-3-Hydroxy-β-ionone and Their Transformation into (3S)- and (3R)-β-Cryptoxanthin. Thieme E-Books & E-Journals. [Link]

• Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin | Request PDF. ResearchGate. [Link]

• De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry (RSC Publishing). [Link]

• Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. PMC - NIH. [Link]

• Synthesis of 3-hydroxy-β-ionone. PrepChem.com. [Link]

• Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Frontiers. [Link]

• The Synthesis of Ionones. Perfumer & Flavorist. [Link]

• (PDF) Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. ResearchGate. [Link]

• Fragrance material review on β-ionone | Request PDF. ResearchGate. [Link]

• Mediating oxidative stress enhances α-ionone biosynthesis and strain robustness during process scaling up. PMC - NIH. [Link]

• Biocatalytic synthesis of β-ionone from β-carotene. CCD1 catalyzes the... ResearchGate. [Link]

• Fungi-Mediated Biotransformation of the Isomeric Forms of the Apocarotenoids Ionone, Damascone and Theaspirane. PMC - NIH. [Link]

• β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. PMC - NIH. [Link]

• Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. PubMed Central. [Link]

Sources

• 1. US8222458B2 - Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain [frontiersin.org]
• 8. β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mediating oxidative stress enhances α-ionone biosynthesis and strain robustness during process scaling up - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Ensuring the Stability of (3R)-hydroxy-beta-ionone

Introduction: (3R)-hydroxy-beta-ionone, a vital carotenoid derivative, is a cornerstone in various research and development applications, from flavor and fragrance to pharmaceutical intermediates.[1][2] As with many complex organic molecules, its chemical integrity during storage is paramount to ensure experimental reproducibility and the success of your research. This technical support guide provides a comprehensive overview of the factors influencing the stability of (3R)-hydroxy-beta-ionone and offers practical solutions to mitigate its degradation.

Frequently Asked Questions (FAQs)

Q1: What is (3R)-hydroxy-beta-ionone and why is its stability important?

(3R)-hydroxy-beta-ionone is a sesquiterpenoid, a class of organic compounds often found in essential oils and as metabolic byproducts of carotenoids in plants.[3] It possesses a chiral center at the 3-position of the cyclohexene ring, with the (3R) stereoisomer being of particular interest in various biological and synthetic applications.[1][4] Its structural integrity is crucial as any degradation can lead to the formation of impurities, altering its biological activity, sensory properties, and reactivity in subsequent experimental steps.

Q2: What are the primary causes of (3R)-hydroxy-beta-ionone degradation?

The primary degradation pathways for (3R)-hydroxy-beta-ionone, like many carotenoid-related compounds, are oxidation and photodegradation .

• Oxidation: The unsaturated structure of (3R)-hydroxy-beta-ionone, particularly the conjugated double bonds, makes it susceptible to attack by atmospheric oxygen and other oxidizing agents. This can lead to the formation of various oxidation products, including epoxides and hydroxylated or carbonylated derivatives.

• Photodegradation: Exposure to light, especially in the UV spectrum, can provide the energy to initiate photochemical reactions, leading to isomerization or cleavage of the molecule. This is a common issue for compounds with extended conjugated systems.

Q3: What are the visible signs of (3R)-hydroxy-beta-ionone degradation?

While subtle degradation may only be detectable by analytical methods, significant degradation can sometimes manifest through:

• Color Change: A noticeable change in the color of the compound, often a yellowing or browning, can indicate the formation of polymeric or oxidized byproducts.

• Changes in Physical State: In some cases, degradation can lead to the material becoming stickier or more viscous.

• Inconsistent Experimental Results: The most critical indicator of degradation is often a loss of expected biological activity or the appearance of unexpected side products in your reactions.

Troubleshooting Guide

This section addresses common issues encountered during the storage and handling of (3R)-hydroxy-beta-ionone.

Issue 1: I observe a new peak in my HPLC/GC analysis of a stored sample.

• Potential Cause: This is a strong indication of degradation. The new peak likely represents a degradation product.

• Troubleshooting Steps:

  • Characterize the Impurity: If possible, use mass spectrometry (LC-MS or GC-MS) to identify the molecular weight of the new peak. This can provide clues about the nature of the degradation (e.g., addition of oxygen).

  • Review Storage Conditions: Were the storage conditions consistently maintained? Was the container properly sealed? Was the sample exposed to light?

  • Implement Preventative Measures: Refer to the "Recommended Storage Protocols" section below to optimize your storage strategy.

Issue 2: The biological activity of my compound has decreased over time.

• Potential Cause: Loss of the active (3R)-hydroxy-beta-ionone due to degradation. The degradation products may be inactive or have a different activity profile.

• Troubleshooting Steps:

  • Quantify the Active Compound: Use a validated analytical method (see "Protocol: Stability-Indicating HPLC Method") to determine the current concentration of (3R)-hydroxy-beta-ionone in your sample.

  • Compare with a Fresh Standard: If possible, analyze a fresh, un-degraded sample of (3R)-hydroxy-beta-ionone to establish a baseline for activity and purity.

  • Re-evaluate Storage: This is a critical sign that your current storage protocol is insufficient.

Logical Flow for Troubleshooting Degradation

Caption: Troubleshooting workflow for suspected degradation.

Recommended Storage Protocols

To maximize the shelf-life of (3R)-hydroxy-beta-ionone, we recommend the following storage conditions.

Short-Term Storage (Up to 4 weeks)

Parameter	Recommendation	Rationale
Temperature	2-8°C	Reduces the rate of chemical reactions.
Atmosphere	Tightly sealed container	Minimizes exposure to atmospheric oxygen.
Light	Amber vial or protected from light	Prevents photodegradation.
Form	Dry powder or in a deoxygenated solvent	Minimizes mobility and reactivity.

Long-Term Storage (> 4 weeks)

Parameter	Recommendation	Rationale
Temperature	-20°C or -80°C	Significantly slows degradation kinetics. -80°C is preferred for maximum stability.
Atmosphere	Under an inert gas (Argon or Nitrogen)	Displaces oxygen, a primary driver of oxidative degradation.
Light	Amber vial stored in the dark	Provides maximum protection from light-induced degradation.
Form	Dry powder	The most stable form for long-term storage. If in solution, use a deoxygenated solvent and store in sealed ampoules.
Additives	Consider the addition of an antioxidant	Can scavenge free radicals and inhibit oxidative chain reactions.

The Role of Antioxidants

The addition of a suitable antioxidant can significantly extend the shelf-life of (3R)-hydroxy-beta-ionone, especially when stored in solution.

Recommended Antioxidants:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that is highly effective at terminating free radical chain reactions.[5] A typical concentration to consider is 0.01-0.1%.

• α-Tocopherol (Vitamin E): A natural antioxidant that is particularly effective at protecting lipids and related compounds from oxidation. It can work synergistically with other antioxidants.

• Polyphenols (e.g., Catechin, Kaempferol): These natural compounds have been shown to enhance the stability of carotenoids against light and heat.[6]

Synergistic Effects:

Research has shown that combinations of antioxidants can be more effective than a single antioxidant alone. For instance, a mixture of lycopene and lutein has demonstrated synergistic effects in protecting against oxidative damage.[7][8] Consider a combination of a primary antioxidant (like BHT or α-tocopherol) with a secondary antioxidant for enhanced protection.

Workflow for Stabilizer Selection

Caption: Decision tree for selecting appropriate stabilizers.

Protocol: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method to monitor the purity of (3R)-hydroxy-beta-ionone and detect the formation of degradation products.

Objective: To separate (3R)-hydroxy-beta-ionone from its potential degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV-Vis or Diode Array Detector (DAD)

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic acid (optional, for improved peak shape)

Procedure:

• Sample Preparation:

  • Accurately weigh and dissolve a known amount of (3R)-hydroxy-beta-ionone in a suitable solvent (e.g., acetonitrile or methanol) to a final concentration of approximately 1 mg/mL.

  • For stability samples, dilute to the same concentration.

  • Filter the sample through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions (Starting Point):

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	0-2 min: 40% B2-15 min: 40% to 90% B15-18 min: 90% B18-20 min: 40% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	290 nm (adjust based on UV spectrum)
Injection Volume	10 µL

• Method Validation:

  • To ensure the method is stability-indicating, perform forced degradation studies. Expose samples of (3R)-hydroxy-beta-ionone to stress conditions (e.g., acid, base, peroxide, heat, and light) to generate degradation products.

  • The method is considered stability-indicating if the degradation product peaks are well-resolved from the main (3R)-hydroxy-beta-ionone peak.

References

• Shi, J., Qu, Q., Kakùda, Y., Yeung, D., & Jiang, Y. (2004). Stability and synergistic effect of antioxidative properties of lycopene and other active components. Critical Reviews in Food Science and Nutrition, 44(7-8), 559-573. [Link]

• Effect of Polyphenols on Antioxidant Properties and Stabilities of Carotenoids. (2023). Shipin gongye ke-ji, 44(19), 57-67. [Link]

• Antioxidant synergism between carotenoids in membranes. Astaxanthin as a radical transfer bridge. (2009). Request PDF. [Link]

• Stahl, W., Junghans, A., de Boer, B., & Sies, H. (1998). Carotenoid mixtures protect multilamellar liposomes against oxidative damage: synergistic effects of lycopene and lutein. FEBS letters, 427(2), 305–308. [Link]

• Stability and Synergistic Effect of Antioxidative Properties of Lycopene and Other Active Components. (2004). Request PDF. [Link]

• Khachik, F. (2012). Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin.

• Khachik, F., & Chang, T. (2011). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin. Request PDF. [Link]

• (3R)-hydroxy-beta-ionone. (n.d.). PubChem. Retrieved January 14, 2026, from [Link]

• Synthesis of 3-hydroxy-β-ionone. (n.d.). PrepChem.com. Retrieved January 14, 2026, from [Link]

• 3-hydroxy-«beta»-ionone. (n.d.). Cheméo. Retrieved January 14, 2026, from [Link]

• 3-Hydroxy-beta-ionone (HMDB0036821). (n.d.). Human Metabolome Database. Retrieved January 14, 2026, from [Link]

• Conversion of β -ionone by CYP264B1. HPLC chromatogram of β -. (n.d.). ResearchGate. Retrieved January 14, 2026, from [Link]

• 3-hydroxy-β-ionone. (n.d.). NIST WebBook. Retrieved January 14, 2026, from [Link]

• Dasari, P., Veerareddy, A., & Madhusudhanreddy, B. (2016). Development and Validation of a RP-HPLC Method for Determination of Related Substances and Degradants in Entacapone. Semantic Scholar. [Link]

• Tan, H. Y., & Prestidge, C. A. (2023). Development and Validation of a Stability-Indicating RP-HPLC Method for Edaravone Quantification. MDPI. [Link]

• Jagadeesh, K., & Annapurna, N. (2017). Stability indicating HPLC method for the quantification of ubidecarenone and piperine simultaneously in tablet formulations. International Journal of Pharmaceutical Research. [Link]

• Validated Stability Indicating RP-HPLC Method for the Quantification of Process Related Impurities of Solifenacin and Mirabegron. (2024). Impactfactor.org. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. (3R)-hydroxy-beta-ionone | C13H20O2 | CID 11127505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Human Metabolome Database: Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821) [hmdb.ca]
• 4. US8222458B2 - Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin - Google Patents [patents.google.com]
• 5. scbt.com [scbt.com]
• 6. Effect of Polyphenols on Antioxidant Properties and Stabilities of Carotenoids [agris.fao.org]
• 7. Carotenoid mixtures protect multilamellar liposomes against oxidative damage: synergistic effects of lycopene and lutein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Peak Tailing in the HPLC Analysis of (3R)-hydroxy-beta-ionone

Welcome to the technical support center. This guide is designed for researchers, scientists, and drug development professionals encountering peak shape issues, specifically peak tailing, during the High-Performance Liquid Chromatography (HPLC) analysis of (3R)-hydroxy-beta-ionone. Instead of a generic checklist, we will explore the causal mechanisms behind peak asymmetry for this specific analyte and provide a logical, in-depth troubleshooting framework.

Section 1: Frequently Asked Questions (FAQs) - Understanding the Problem

This section addresses foundational questions about peak tailing and its relevance to (3R)-hydroxy-beta-ionone.

Q1: What is peak tailing and how is it quantitatively measured?

A: In an ideal chromatographic separation, a peak should be perfectly symmetrical, resembling a Gaussian distribution. Peak tailing occurs when the back half of the peak is broader than the front half.[1][2] This asymmetry indicates that a portion of the analyte molecules are being retained longer than the main band.[3]

This phenomenon is quantitatively measured using the USP Tailing Factor (Tf) or Asymmetry Factor (As). The tailing factor is calculated from the peak width at 5% of the peak height (W₀.₀₅) and the distance from the leading edge to the peak maximum (f).[1]

Tf = W₀.₀₅ / 2f

A perfectly symmetrical peak has a Tf of 1.0. A value greater than 1.2 is generally considered to be tailing, and while some methods accept a Tf up to 1.5 or 2.0, good peak shape is critical for reliable data.[4][5]

Q2: Why is peak tailing a significant problem for my analysis?

A: Peak tailing is not merely an aesthetic issue; it directly compromises data quality in several ways:

• Poor Resolution: Tailing peaks are wider at the base, which can cause them to merge with adjacent peaks, making accurate separation and identification difficult.

• Inaccurate Quantification: The distorted peak shape complicates peak integration. Automated integrators may struggle to consistently define the start and end of the peak, leading to high variability and inaccurate area measurements.[5]

• Lower Sensitivity: As a peak tails, its height decreases. For trace-level analysis, this can lower the signal-to-noise ratio, potentially causing the peak to be missed entirely.

Q3: What specific properties of (3R)-hydroxy-beta-ionone make it susceptible to peak tailing?

A: (3R)-hydroxy-beta-ionone is a sesquiterpenoid that, while largely neutral, possesses polar functional groups that can engage in undesirable secondary interactions with the HPLC stationary phase.[6][7]

• Hydroxyl Group (-OH): This is the primary culprit. The hydroxyl group is a strong hydrogen bond donor and can interact with active sites on the column packing material.

• Ketone Group (C=O): The carbonyl group is polar and can also participate in secondary interactions, although typically to a lesser extent than the hydroxyl group.

The main issue arises from the interaction of these polar groups with residual silanol groups (Si-OH) on the surface of silica-based reversed-phase columns (e.g., C18, C8).[4][8]

Section 2: The Root Cause - Unwanted Secondary Interactions

The primary cause of peak tailing for polar analytes like (3R)-hydroxy-beta-ionone on silica-based columns is a dual retention mechanism.[4] While the main (desired) retention is hydrophobic interaction with the C18 bonded phase, a secondary (undesired) polar interaction occurs between the analyte and acidic silanol groups on the silica surface.[9]

Even with modern end-capping procedures, some residual silanols remain.[3][4] At mid-range pH values (typically > 3), these silanol groups can become deprotonated (SiO⁻), creating highly active, negatively charged sites that strongly interact with polar or basic functional groups on the analyte.[9][10] This interaction holds a fraction of the analyte molecules back, causing the characteristic "tail."

Caption: Mechanism of peak tailing for (3R)-hydroxy-beta-ionone.

Section 3: Systematic Troubleshooting Guide

Follow this workflow to diagnose and resolve peak tailing. Start with the simplest and most common issues before moving to more complex method adjustments.

Caption: A logical workflow for troubleshooting HPLC peak tailing.

Step 1: Initial Checks - Sample Preparation and Injection

Before altering the method, rule out common application errors.

Q: Could my sample be overloaded or dissolved in the wrong solvent?

A: Yes, both are frequent causes of peak distortion.[11][12]

• Column Overload: Injecting too much analyte can saturate the active sites on the stationary phase, leading to tailing.[12]

• Solvent Mismatch: Dissolving the sample in a solvent significantly stronger than the mobile phase (e.g., pure acetonitrile when the mobile phase is 50% acetonitrile/water) can cause the sample band to spread improperly upon injection, resulting in peak distortion.

• Test for Overload: Prepare a dilution of your sample (e.g., 1:10 in mobile phase). Inject the diluted sample. If the peak shape improves and the tailing factor decreases, the original sample was overloaded.

• Test for Solvent Effects: If possible, dissolve your sample directly in the initial mobile phase composition. If this is not feasible due to solubility, use the weakest solvent possible that still provides adequate solubility. Compare the peak shape to your original injection.

Step 2: Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling secondary interactions.

Q: How can I adjust my mobile phase to suppress silanol interactions?

A: The most effective strategy is to control the mobile phase pH to keep the residual silanol groups in their neutral, protonated (Si-OH) form.[4][13] This significantly reduces their ability to interact with the polar hydroxyl group of your analyte.

• Target a Low pH: Adjust your aqueous mobile phase component to a pH between 2.5 and 3.0. This ensures the vast majority of silanol groups are protonated and non-ionic.[5]

• Select an Appropriate Additive:

  • For UV detection, a non-absorbing acid like phosphoric acid is suitable.[14]

  • For MS detection, a volatile acid like formic acid or trifluoroacetic acid (TFA) is required. Start with 0.1% (v/v) formic acid.

• Ensure Proper Buffering: If precise pH control is needed, use a formal buffer (e.g., a phosphate buffer) at a concentration of 10-20 mM.[13] Ensure the buffer is soluble in your organic mobile phase to prevent precipitation.[13]

Strategy	Additive	Typical Concentration	Mechanism of Action
pH Suppression	Formic Acid (MS-compatible)	0.05% - 0.1% (v/v)	Lowers mobile phase pH to protonate silanol groups (Si-OH), reducing their activity.[9][15]
Phosphoric Acid	Adjust to pH 2.5 - 3.0	A non-volatile acid for UV-only methods that effectively protonates silanols.[14]
Silanol Masking	Triethylamine (TEA)	5 - 20 mM	A competing base that binds to active silanol sites, "masking" them from the analyte. This is an older technique and can shorten column life.[8][13]

Step 3: Column Health and Selection

The column is the heart of the separation. Its condition and chemistry are paramount.

Q: Is my column contaminated or simply the wrong type for this analysis?

A: Both are possible. Column contamination can create new active sites that cause tailing.[16] Furthermore, older columns (Type A silica) are notorious for high silanol activity and are unsuitable for polar analytes.[8][13]

• Column Wash: If you suspect contamination, flush the column with a strong solvent series. A typical reversed-phase cleaning is:

  • 20 column volumes of your mobile phase (without buffer).

  • 20 column volumes of 100% Acetonitrile.

  • 20 column volumes of Isopropanol.

  • Reverse the sequence to return to your mobile phase, ensuring the buffer is re-introduced gradually to avoid shock.

• Substitute the Column: The quickest diagnostic test is to replace the current column with a new, identical one. If peak shape improves dramatically, the old column has degraded.[4]

Q: What type of column is best for analyzing (3R)-hydroxy-beta-ionone?

A: For polar analytes, selecting a modern, high-performance column is crucial for minimizing tailing from the start.

Column Type	Key Feature	Best For...	Considerations for (3R)-hydroxy-beta-ionone
High-Purity, End-Capped Silica (Type B)	Low metal content and exhaustive end-capping to cover most silanols.	General purpose, good for a wide range of analytes.	This is the minimum standard. Will likely still require pH control for optimal peak shape.[5][8]
Polar-Embedded Phase	Incorporates a polar group (e.g., amide, carbamate) near the base of the alkyl chain.	Shielding silanols from polar analytes, offering alternative selectivity.	Highly Recommended. The embedded polar group shields the analyte from underlying silanols, significantly improving peak shape for compounds with hydroxyl groups.[10]
Hybrid Particle (e.g., BEH, CS)	Silica-organic hybrid particles that are more resistant to pH extremes and have lower silanol activity.	Robust methods, especially at higher pH.	An excellent choice. The reduced silanol activity provides inherently better peak shape for polar compounds.[5]

Step 4: System & Hardware Considerations

If method and column adjustments do not resolve the issue, investigate the HPLC system itself.

Q: Could my HPLC system be contributing to the peak tailing?

A: Yes. "Extra-column effects" refer to any source of band broadening that occurs outside of the column. This often manifests as tailing or general peak broadening.[10][16] The most common cause is excessive dead volume in the flow path.

• Tubing: Ensure the tubing connecting the injector, column, and detector is as short as possible and has a narrow internal diameter (e.g., 0.005" or ~0.12 mm).[10]

• Fittings: Check all fittings, especially at the column inlet and outlet. A small gap between the ferrule and the bottom of the port can create a void, which is a significant source of dead volume. Use fittings appropriate for your system and ensure they are tightened correctly.

• Injector and Detector: Internal wear or contamination in the injector or a large detector flow cell can also contribute, though these are less common.

By systematically addressing these potential causes, from sample preparation to hardware, you can effectively diagnose and eliminate peak tailing in your analysis of (3R)-hydroxy-beta-ionone, leading to more accurate, reproducible, and reliable results.

References

• Chrom Tech, Inc. (n.d.). What Causes Peak Tailing in HPLC? Retrieved from [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? Retrieved from [Link]

• Hawach. (n.d.). Reasons for Peak Tailing of HPLC Column. Retrieved from [Link]

• YouTube. (2024, October 13). Troubleshooting Poor Peak Shape and Resolution in HPLC. Retrieved from [Link]

• Crawford Scientific. (n.d.). The Theory of HPLC Column Chemistry. Retrieved from [Link]

• GMP Insiders. (n.d.). Peak Tailing In Chromatography: Troubleshooting Basics. Retrieved from [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. Retrieved from [Link]

• Mastelf. (2025, February 21). Why Your HPLC Peaks Look Bad: Common Causes and How to Fix Them. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). beta-Ionone. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11127505, (3R)-hydroxy-beta-ionone. Retrieved from [Link]

• ResearchGate. (n.d.). The Secrets of Good Peak Shape in HPLC. Retrieved from [Link]

• Phenomenex. (n.d.). HPLC Tech Tip: Peak Tailing of Basic Analytes. Retrieved from [Link]

• Pharma Growth Hub. (2023, November 23). What is the effect of free silanols in RPLC and how to reduce it? Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5363700, 3-Hydroxy-beta-ionone. Retrieved from [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821). Retrieved from [Link]

• LCGC International. (2019, November 12). The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. Retrieved from [Link]

• ResearchGate. (2019, August 30). How can i prevent the peak tailing in HPLC? Retrieved from [Link]

• FooDB. (n.d.). Showing Compound 3-Hydroxy-beta-ionone (FDB015769). Retrieved from [Link]

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• 3. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
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• 6. (3R)-hydroxy-beta-ionone | C13H20O2 | CID 11127505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Human Metabolome Database: Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821) [hmdb.ca]
• 8. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
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• 16. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]

Technical Support Center: Matrix Effects in the Quantification of (3R)-hydroxy-beta-ionone

Welcome to the technical support center for the quantitative analysis of (3R)-hydroxy-beta-ionone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of matrix effects in various sample types. As a sesquiterpenoid found in many natural sources, including fruits and vegetables, accurate quantification of (3R)-hydroxy-beta-ionone is crucial for flavor and fragrance research, as well as for understanding its potential biological activities.[1][2][3] This resource provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity and accuracy of your analytical data.

Understanding Matrix Effects

Matrix effects are a significant challenge in quantitative analysis, particularly when using sensitive techniques like liquid chromatography-mass spectrometry (LC-MS).[4][5] These effects arise from the co-eluting components of the sample matrix that can either suppress or enhance the ionization of the target analyte, in this case, (3R)-hydroxy-beta-ionone.[4][6] This interference can lead to inaccurate and unreliable quantification.[5][7]

The primary cause of matrix effects in LC-MS, especially with electrospray ionization (ESI), is competition for ionization between the analyte and matrix components in the ion source.[4][8][9][10] This can result in a phenomenon known as ion suppression, where the analyte's signal is reduced, or ion enhancement, where the signal is amplified.[4][10] The complexity of the sample matrix, such as in food, beverages, or biological fluids, directly correlates with the severity of these effects.[11][12][13]

Troubleshooting Guide

This section addresses common issues encountered during the quantification of (3R)-hydroxy-beta-ionone, providing explanations and actionable solutions.

Q1: I'm observing poor reproducibility and inconsistent results for my (3R)-hydroxy-beta-ionone quantification. What could be the cause?

A1: Poor reproducibility is a classic symptom of unmanaged matrix effects. The variability in the composition of your sample matrix from one sample to another can lead to different degrees of ion suppression or enhancement, causing inconsistent results.[5]

Root Cause Analysis and Solution Workflow:

Caption: Troubleshooting workflow for poor reproducibility.

• Step 1: Evaluate Your Sample Preparation. A robust sample preparation protocol is the first line of defense against matrix effects.[14][15] Techniques like Solid Phase Extraction (SPE) and Liquid-Liquid Extraction (LLE) can effectively remove interfering matrix components before analysis.[12][16] For complex matrices like fruit juices or fermented beverages, a multi-step cleanup may be necessary.[11][17]

• Step 2: Consider Sample Dilution. A straightforward approach to mitigating matrix effects is to dilute the sample.[9][15][18] This reduces the concentration of interfering compounds relative to the analyte. However, ensure that after dilution, the concentration of (3R)-hydroxy-beta-ionone remains above the limit of quantitation (LOQ) of your method.[18]

• Step 3: Implement Matrix-Matched Calibration. If sample preparation and dilution are insufficient, creating calibration standards in a matrix that closely resembles your sample (a "matrix-matched" calibration) can compensate for consistent matrix effects.[19][20][21] This ensures that both your standards and samples are affected similarly.[19]

Q2: My analyte signal for (3R)-hydroxy-beta-ionone is significantly lower than expected, suggesting ion suppression. How can I confirm and address this?

A2: Ion suppression is a common matrix effect in ESI-MS.[8][9][22] You can quantitatively assess ion suppression using the post-extraction spike method.[10][18][23]

Protocol for Quantifying Matrix Effect:

• Prepare three sets of samples:

  • Set A: (3R)-hydroxy-beta-ionone standard in a neat solvent.

  • Set B: Blank sample matrix extract (processed through your sample preparation method).

  • Set C: Blank sample matrix extract spiked with (3R)-hydroxy-beta-ionone at the same concentration as Set A.

• Analyze all three sets using your LC-MS method.

• Calculate the Matrix Effect (%) using the following formula:

  • Matrix Effect (%) = (Peak Area in Set C / Peak Area in Set A) * 100

  • A value < 100% indicates ion suppression, while a value > 100% indicates ion enhancement.[10]

Strategies to Overcome Ion Suppression:

• Optimize Chromatography: Improving the chromatographic separation can help to resolve (3R)-hydroxy-beta-ionone from co-eluting matrix components that cause suppression.[14][24] Experiment with different column chemistries or gradient profiles.

• Switch Ionization Technique: Atmospheric Pressure Chemical Ionization (APCI) is generally less susceptible to matrix effects than ESI.[10][14] If your instrumentation allows, exploring APCI could be a viable solution.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the gold standard for correcting matrix effects. A deuterated or ¹³C-labeled (3R)-hydroxy-beta-ionone will co-elute and experience the same ionization effects as the analyte, allowing for accurate correction.

Q3: I'm developing a new method for (3R)-hydroxy-beta-ionone in a complex food matrix. What are the key validation parameters I should focus on concerning matrix effects?

A3: Method validation is critical to ensure your analytical data is reliable.[11][25] For methods susceptible to matrix effects, the following parameters are crucial:

Validation Parameter	Importance in the Context of Matrix Effects	Acceptance Criteria (Typical)
Selectivity/Specificity	Demonstrates that the method can distinguish (3R)-hydroxy-beta-ionone from other matrix components.	No significant interfering peaks at the retention time of the analyte in blank matrix samples.[26]
Matrix Effect	Quantifies the extent of ion suppression or enhancement from different sources of the same matrix.	The coefficient of variation (CV) of the matrix factor across different lots of matrix should be ≤15%.[23]
Recovery	Evaluates the efficiency of the sample preparation process in extracting (3R)-hydroxy-beta-ionone from the matrix.	Consistent and reproducible recovery, typically within 80-120%.[27]
Accuracy and Precision	Assessed using quality control (QC) samples prepared in the matrix at different concentrations.	Precision (as %CV) ≤15% (≤20% at LOQ), Accuracy (as %bias) within ±15% (±20% at LOQ).[26]

Frequently Asked Questions (FAQs)

Q: What is the best sample preparation technique for (3R)-hydroxy-beta-ionone in a beverage matrix?

A: The choice of sample preparation depends on the complexity of the beverage.

• For clear beverages (e.g., juices without pulp): A simple "dilute and shoot" approach might be sufficient, but should be validated for matrix effects.[28] If needed, SPE with a polymeric reversed-phase sorbent can be effective.

• For complex beverages (e.g., fermented drinks, fruit purees): A more rigorous sample cleanup is often necessary. LLE or a more comprehensive SPE method may be required to remove sugars, organic acids, and other interfering compounds.[12][17][29]

Q: Can I use a structural analog as an internal standard if a stable isotope-labeled version of (3R)-hydroxy-beta-ionone is not available?

A: While a SIL-IS is ideal, a structural analog can be used if it is demonstrated to effectively track and correct for the variability caused by matrix effects. The analog should have similar chemical properties (e.g., polarity, pKa) and chromatographic behavior to (3R)-hydroxy-beta-ionone. However, it's important to validate that the matrix effect on the analog is the same as on the analyte.

Q: How can I minimize matrix effects during method development?

A: Proactively addressing matrix effects during method development is key.

Caption: Proactive approach to minimizing matrix effects.

• Early Assessment: Qualitatively assess the potential for matrix effects early on by analyzing post-extraction spiked samples.[23]

• Chromatographic Optimization: Aim for baseline separation of your analyte from the bulk of the matrix components.

• Source Parameter Optimization: Fine-tuning MS source parameters (e.g., temperatures, gas flows) can sometimes help to reduce the impact of matrix components.

By systematically addressing these potential issues, you can develop a robust and reliable method for the quantification of (3R)-hydroxy-beta-ionone in even the most complex of samples.

References

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• Ion Suppression: A Major Concern in Mass Spectrometry.
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• Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages. (2020, January 31). PubMed.
• Elucidating the Role of Ion Suppression in Secondary Electrospray Ionization. (2023, October 16).
• How to Mitigate Matrix Effects in ICP-MS for Complex Sample Analysis. Drawell.
• Matrix Effects Quantitation: Calibration Strategy, Matrix-Matched And Standard Addition. (2025, September 22). LinkedIn.
• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples.
• Matrix Effects and Ion Suppression in LC-MS: Essential Str
• Method Development and Valid
• Matrix-Matched Calibration for the Quantitative Analysis of Pesticides in Pepper and Wheat Flour: Selection of the Best Calibr
• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (2012). LCGC North America.
• Validation of Analytical Method for Determination of Synthetic Sweeteners and Caffeine in Juices and Carbonated Beverages by HPLC with Photodiode Array Detection. Semantic Scholar.
• Automating the Preparation of Matrix Matched Calibration Standards for the Analysis of Food Contaminants by LC/MS/MS. GERSTEL.
• Validation of Analytical Methods: A Review. Gavin Publishers.
• Matrix-Matched Calibration and Matrix Effects in Analytical Chemistry. (2025, July 7). YouTube.
• Analytical method validation: A brief review. (2022). World Journal of Advanced Research and Reviews.
• Reducing matrix effects in complex food samples. (2021, January 21). YouTube.
• What is Matrix Matching and How is it Affecting Your Results? (2022, July 19). ASI Standards.
• Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review. (2021).
• Simultaneous quantification of terpenes and cannabinoids by reversed-phase LC-APCI-MS/MS in Cannabis sativa L. samples combined with a subsequent chemometric analysis. (2024, May 25).
• Advanced Sample Preparation Techniques for Multi-Residue Analysis in Food and Health Research. (2025, October 21). MDPI.
• Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. (2014).
• Assessment of matrix effect in quantitative LC-MS bioanalysis. (2024).
• Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. (2024, March 19). CDC Stacks.
• Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821).
• Analytical and Sample Preparation Techniques for the Determination of Food Colorants in Food M
• Analytical and Sample Preparation Techniques for the Determination of Food Colorants in Food M
• (3R)-hydroxy-beta-ionone. (2024). PubChem.
• Advancements in Sample Preparation Methods for the Chromatographic and Mass Spectrometric Determination of Zearalenone and Its Metabolites in Food: An Overview. (2023, September 25). MDPI.
• Preparation method of beta-ionone. (2010).
• Showing Compound 3-Hydroxy-beta-ionone (FDB015769). (2010, April 8). FooDB.
• Metabolism of β-ionone. Isolation, characterization and identification of the metabolites in the urine of rabbits. (1951). SciSpace.
• 3-hydroxy-β-ionone. NIST WebBook.

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Technical Support Center: Enhancing the Efficiency of Enzymatic Acylation for Enantiomer Separation

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for enzymatic acylation. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing and troubleshooting the enzymatic kinetic resolution of enantiomers. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring you can design, execute, and troubleshoot your reactions with confidence.

Core Principles: The "Why" of Enzymatic Kinetic Resolution

Enzymatic Kinetic Resolution (EKR) is a powerful technique that leverages the stereoselectivity of enzymes to separate enantiomers from a racemic mixture. In the context of acylation, an enzyme, typically a lipase or protease, selectively catalyzes the transfer of an acyl group to one enantiomer of a racemic substrate (e.g., an alcohol or amine) at a much faster rate than the other.[1][2]

The core of this process lies in the enzyme's chiral active site, which preferentially binds and orients one enantiomer for reaction. The catalytic mechanism for lipases, the most common class of enzymes for this purpose, involves a catalytic triad of amino acids (typically Serine, Histidine, and Aspartate).[3][4][5][6] The serine's hydroxyl group acts as a nucleophile, attacking the acyl donor to form a covalent acyl-enzyme intermediate.[4][6] This activated acyl group is then transferred to the preferred enantiomer of the substrate, regenerating the enzyme. The difference in the rate of reaction between the two enantiomers (kfast vs. kslow) is what allows for their separation. The ultimate goal is to stop the reaction at or near 50% conversion, at which point you have an enriched mixture of the acylated, "fast-reacting" enantiomer and the unreacted, "slow-reacting" enantiomer.

Caption: Kinetic Resolution (KR) vs. Dynamic Kinetic Resolution (DKR).[7][8]

Troubleshooting Guide: Common Experimental Issues

This section addresses the most common challenges encountered during enzymatic acylation experiments in a direct question-and-answer format.

Issue 1: Low or No Reaction Conversion

Q: I've set up my reaction, but after 24 hours, I see little to no product formation. What's going wrong?

A: This is a common issue that can usually be traced back to one of four key areas: the enzyme, the substrates, the reaction medium, or the presence of inhibitors.

• Enzyme Inactivity:

  • Cause: The enzyme may have denatured due to improper storage or extreme pH/temperature in the reaction. Free (non-immobilized) enzymes can be particularly sensitive.

  • Solution: Always run a control reaction with a known, reliable substrate to verify the enzyme's activity. Ensure your enzyme is stored at the recommended temperature. If using a free enzyme, consider immobilization, which is known to enhance stability.[9]

• Poor Substrate/Enzyme Solubility:

  • Cause: The enzyme and/or the substrate may not be soluble or well-dispersed in the chosen organic solvent, leading to mass transfer limitations. The reaction can only occur at the interface between the enzyme and the substrate.

  • Solution: For immobilized enzymes, ensure adequate stirring to keep the particles suspended. If solubility is an issue, screen a different solvent. Hydrophobic solvents like hexane or toluene are often preferred as they are less likely to strip the essential water layer from the enzyme, which is crucial for maintaining its catalytic conformation.[10]

• Inappropriate Acyl Donor:

  • Cause: The chosen acyl donor may be too bulky to fit into the enzyme's active site, or it may not be sufficiently "activated" to facilitate the acylation.

  • Solution: Simple, activated esters like vinyl acetate or isopropenyl acetate are often excellent starting points because they are highly reactive and the byproducts (acetaldehyde and acetone, respectively) are volatile and do not interfere with the reaction equilibrium.[1] If these fail, screen a small library of other donors, such as ethyl acetate or longer-chain vinyl esters.[11][12]

• Presence of Inhibitors:

  • Cause: Your substrate mixture or solvent may contain contaminants that inhibit the enzyme. Water content is a critical factor; while a small amount is essential for activity, excess water can promote the reverse reaction (hydrolysis), leading to low net conversion.

  • Solution: Use high-purity, anhydrous solvents. If substrate purity is a concern, consider purification before the reaction. Control the water activity of the system by adding molecular sieves or using a saturated salt solution environment.

Issue 2: High Conversion but Low Enantioselectivity (Low ee%)

Q: My reaction proceeds to ~50% conversion, but the enantiomeric excess (ee) of both my product and my remaining substrate is very low. How can I improve selectivity?

A: Low enantioselectivity means the enzyme is acylating both enantiomers at similar rates. This is a fundamental optimization problem that requires tuning the reaction conditions to amplify the subtle differences in how the enzyme interacts with each enantiomer.

Caption: Troubleshooting workflow for low enantioselectivity.

• Solvent Choice is Critical:

  • Cause: The solvent directly interacts with the enzyme and can influence its conformational flexibility. A more rigid enzyme conformation can sometimes lead to higher enantioselectivity.[13] Polar solvents can strip essential water from the enzyme, leading to denaturation and loss of selectivity.[14]

  • Solution: Screen a range of non-polar, hydrophobic solvents such as hexane, toluene, and diisopropyl ether. Avoid highly polar solvents like DMSO and DMF unless absolutely necessary for solubility, and even then, their use often leads to reduced activity and selectivity.[15][16]

• Structure of the Acyl Donor:

  • Cause: The size and shape of the acyl donor can influence how the substrate-donor complex fits into the active site. A bulkier acyl donor may create steric hindrance that magnifies the stereochemical differences between the two enantiomers.

  • Solution: If vinyl acetate gives low selectivity, try a bulkier donor like vinyl laurate.[17] Conversely, sometimes a smaller donor is better. This is an empirical process that requires screening.

• Temperature:

  • Cause: Lowering the reaction temperature can sometimes increase enantioselectivity. This is because the activation energy difference between the two enantiomeric transition states becomes more significant relative to the available thermal energy.

  • Solution: Try running the reaction at a lower temperature (e.g., 4°C or room temperature instead of 40-50°C). Be aware that this will also decrease the reaction rate, so longer reaction times will be necessary.

Issue 3: Enzyme Deactivation and Poor Reusability

Q: My immobilized enzyme works well for the first run, but its activity drops significantly in subsequent cycles. Why?

A: Loss of activity upon reuse is typically due to enzyme leaching, denaturation, or fouling of the support material.

• Enzyme Leaching:

  • Cause: If the enzyme is weakly bound to the support (e.g., via simple physical adsorption), it can detach and wash away during the workup and recovery process.

  • Solution: Switch to a stronger immobilization method. Covalent binding creates a permanent link between the enzyme and the support, preventing leaching.[9][18] Cross-Linked Enzyme Aggregates (CLEAs) are another robust, carrier-free option.[19]

• Denaturation or Inactivation:

  • Cause: The solvent, temperature, or mechanical stress (e.g., aggressive stirring) used during the reaction or washing steps can cause the enzyme to unfold and lose its activity. Some byproducts of the reaction can also be denaturing.

  • Solution: Ensure your washing protocol uses a gentle solvent that does not harm the enzyme. Avoid extreme temperatures and excessively vigorous stirring. If a reaction byproduct is the issue (e.g., an acid), you may need to perform the reaction in the presence of a scavenger.

• Support Fouling:

  • Cause: The pores of the immobilization support can become blocked by substrate, product, or polymeric byproducts, preventing new substrate from reaching the enzyme's active sites.

  • Solution: Implement a more rigorous washing protocol between cycles. This might involve washing with a sequence of solvents of different polarities to remove all adsorbed species.

Key Parameter Optimization (FAQs)

Q: How does solvent choice impact my reaction?

A: The solvent is arguably one of the most influential parameters in biocatalysis in non-aqueous media. It affects enzyme activity, stability, and enantioselectivity.[13] Hydrophobic solvents (Log P > 2) are generally preferred because they do not disrupt the crucial layer of water around the enzyme that is necessary to maintain its active conformation.[10] Polar solvents (Log P < 1) can strip this water layer, often leading to denaturation and loss of activity.[14][16]

Solvent Property	Effect on Enzyme	Typical Examples
Hydrophobic (Non-polar)	Tends to maintain or enhance enzyme activity and stability. Often results in higher enantioselectivity due to a more rigid enzyme structure.	Hexane, Heptane, Toluene, Diisopropyl ether
Hydrophilic (Polar)	Often leads to decreased activity and stability. Can strip essential water from the enzyme, causing denaturation.[14]	Acetone, Acetonitrile, DMSO, DMF
Protic Solvents	Generally avoided as they can act as competing nucleophiles in the acylation reaction.	Methanol, Ethanol, Isopropanol

Q: What makes a good acyl donor?

A: An ideal acyl donor should be highly reactive towards the enzyme but unreactive towards the substrate in the absence of the enzyme. It should also generate byproducts that are non-inhibitory and easily removed.

• Activated Esters: Vinyl esters (e.g., vinyl acetate) and isopropenyl esters are excellent choices.[1] The enol byproduct tautomerizes to a stable ketone or aldehyde, which effectively makes the reaction irreversible.

• Simple Esters: Ethyl acetate can be used, but the ethanol byproduct can lead to a reversible reaction and may also act as an inhibitor.

• Acids: In some cases, carboxylic acids can be used directly as acyl donors, which can accelerate the reaction rate compared to their ester counterparts.[11]

Experimental Protocols

Protocol 1: General Procedure for Lipase-Catalyzed Kinetic Resolution of a Secondary Alcohol

This protocol provides a standard starting point for resolving a racemic secondary alcohol.

• Reaction Setup:

  • To a 10 mL vial, add the racemic alcohol (100 mg, 1.0 eq).

  • Add an appropriate anhydrous organic solvent (e.g., 5 mL of hexane or toluene).

  • Add the acyl donor (e.g., vinyl acetate, 1.5 - 2.0 eq). Using a slight excess can be beneficial, but a large excess is often unnecessary.

  • Add the lipase (e.g., Novozym 435, an immobilized Candida antarctica Lipase B, 20-50 mg). The enzyme loading is typically 10-50% by weight relative to the substrate.

• Reaction:

  • Seal the vial and place it in a shaker incubator at a controlled temperature (e.g., 30-45 °C).

• Monitoring:

  • Periodically take small aliquots from the reaction mixture. Filter out the enzyme and analyze the sample by a suitable chromatographic method (e.g., TLC, GC, or chiral HPLC) to monitor the conversion. The goal is to stop the reaction as close to 50% conversion as possible to maximize the yield and ee of both components.

• Workup:

  • Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can be washed with fresh solvent and dried for reuse.

  • Evaporate the solvent from the filtrate under reduced pressure.

• Purification:

  • The resulting mixture of acylated product and unreacted alcohol can be separated by standard column chromatography.

• Analysis:

  • Determine the enantiomeric excess (ee) of the purified alcohol and the acylated product using chiral GC or HPLC.[20][21]

Protocol 2: Enzyme Immobilization via Physical Adsorption

This is a simple method for immobilizing an enzyme onto a hydrophobic support.

• Support Preparation:

  • Choose a hydrophobic support material (e.g., Accurel MP1000).

• Enzyme Solution:

  • Prepare a solution of the free enzyme (e.g., a crude lipase powder) in a suitable buffer (e.g., phosphate buffer, pH 7.0).

• Immobilization:

  • Add the support material to the enzyme solution.

  • Stir the suspension gently at a low temperature (e.g., 4 °C) for several hours (e.g., 12-24 h) to allow the enzyme to adsorb onto the support surface.

• Recovery and Washing:

  • Filter the support material to separate it from the solution.

  • Wash the immobilized enzyme preparation extensively with buffer to remove any loosely bound enzyme.

  • Finally, wash with a non-polar organic solvent (like hexane) and dry under vacuum.

• Activity Assay:

  • Before use, it is crucial to determine the activity of the immobilized preparation to confirm successful immobilization.

Analytical Methods for Determining Enantiomeric Excess (ee%)

Accurate determination of enantiomeric excess is crucial for evaluating the success of a kinetic resolution.[20] The choice of method depends on the analyte's properties and available instrumentation.[21]

Method	Principle	Advantages	Disadvantages
Chiral HPLC	Differential interaction of enantiomers with a chiral stationary phase leads to separation.[22]	High accuracy, precision, and broad applicability.	Can require method development; expensive columns.
Chiral GC	Separation of volatile enantiomers on a chiral capillary column.	High resolution and sensitivity for volatile compounds.	Limited to thermally stable and volatile analytes.
NMR Spectroscopy	Using chiral shift reagents or chiral solvating agents to induce chemical shift differences between enantiomers.[23]	Provides structural information; no separation needed.	Lower sensitivity and accuracy compared to chromatography.
Circular Dichroism (CD)	Measures the differential absorption of left- and right-circularly polarized light.[24]	Fast and can be used for high-throughput screening.	Requires the analyte to be chromophoric; less accurate.

References

• A Researcher's Guide to Analytical Methods for Determining Enantiomeric Excess - Benchchem. ()

• Catalytic mechanism of lipases, adapted from[3]. - ResearchGate. ()

• A Comparative Guide to Analytical Methods for Determining Enantiomeric Excess (ee%) - Benchchem. ()
• Immobilization of Enzymes: Methods and Applic
• Recent Innovative Techniques for Enzyme Immobiliz

• Enzyme immobilization: an overview on techniques and support materials - PubMed Central. ([Link])

• Immobilization of Multi-Enzymes on Support Materials for Efficient Bioc
• How To Calculate Enantiomeric Excess: Learn Quickly - PharmaGuru. ()
• The catalytic mechanism of lipase (Jaeger et al., 1999). (A)
• A Comprehensive Guide to Enzyme Immobiliz

• Solvent effect on lipase enantioselectivity. Evidence for the presence of two thermodynamic states - PubMed. ([Link])

• Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism | Accounts of Chemical Research. ([Link])

• Mechanism of lipase catalysis. The active site of the enzyme contains a...
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. ()
• Solvent Tolerance Improvement of Lipases Enhanced Their Applications: St
• LIPASE-CATALYSED ACYL

• Effect of Organic Solvents on the Structure and Activity of a Minimal Lipase - PubMed. ([Link])

• Lipase in aqueous-polar organic solvents: Activity, structure, and stability - PMC - NIH. ([Link])

• Optimization of 2-alkoxyacetates as acylating agent for enzymatic kinetic resolution of chiral amines | Request PDF - ResearchGate. ([Link])

• Enzymatic mechanism of Lipase - Chemistry Stack Exchange. ([Link])

• The Effect of Solvent Hydrophilicity on the Enzymatic Ring-Opening Polymerization of L-Lactide by Candida rugosa Lipase - PMC - NIH. ([Link])

• Kinetic Resolutions - Ready Lab - UT Southwestern, Dallas, Texas. ()

• Enzymatic strategies for asymmetric synthesis - PMC - PubMed Central - NIH. ([Link])

• N-Acyl glycinates as acyl donors in serine protease-catalyzed kinetic resolution of amines. Improvement of selectivity and reaction rate - ResearchGate. ([Link])

• Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors - ResearchGate. ([Link])

• Practical Considerations in Kinetic Resolution Reactions - STEM - Unipd. ([Link])

• The effect of the acyl donor on the kinetic resolution of racemic... - ResearchGate. ([Link])

• Green Dynamic Kinetic Resolution—Stereoselective Acylation of Secondary Alcohols by Enzyme-Assisted Ruthenium Complexes - MDPI. ([Link])

• Kinetic resolution - Wikipedia. ([Link])

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Overcoming solubility issues of (3R)-hydroxy-beta-ionone in aqueous solutions

Technical Support Center: (3R)-hydroxy-beta-ionone Solubility

Welcome to the technical support guide for (3R)-hydroxy-beta-ionone. This document is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the solubility challenges associated with this lipophilic compound. Here, we move beyond simple protocols to explain the underlying principles of each method, ensuring you can make informed decisions for your specific experimental needs.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental properties of (3R)-hydroxy-beta-ionone that govern its behavior in aqueous solutions.

Q1: What is (3R)-hydroxy-beta-ionone and why is it poorly soluble in water?

A1: (3R)-hydroxy-beta-ionone is a sesquiterpenoid, a class of organic compounds derived from isoprene units.[1][2] Its molecular structure consists of a bulky, nonpolar cyclohexene ring and a hydrocarbon chain, with a single polar hydroxyl (-OH) group and a ketone (=O) group.[3] While the hydroxyl and ketone groups can form hydrogen bonds with water, the large, nonpolar hydrocarbon portion of the molecule dominates, leading to strong hydrophobic characteristics.[4] This lipophilicity results in very low water solubility, as predicted by its high octanol-water partition coefficient (XLogP3 = 1.6) and calculated water solubility of approximately 0.73 g/L.[1][3][5]

Q2: What are the key physicochemical properties I should be aware of?

A2: Understanding these properties is crucial for selecting an appropriate solubilization strategy.

Property	Value	Source	Significance
Molecular Formula	C₁₃H₂₀O₂	PubChem[3]	Indicates a significant hydrocarbon content relative to oxygen.
Molecular Weight	208.30 g/mol	PubChem[2][3]	Moderate molecular weight, relevant for calculating molarity.
XLogP3 (Octanol/Water)	1.6	PubChem[2][3]	A positive value indicates preference for lipid environments over aqueous ones.
Predicted Water Solubility	0.73 g/L	ALOGPS[1][5]	Confirms its classification as a poorly water-soluble compound.
Polar Surface Area	37.3 Ų	PubChem[2][3]	Relatively small polar area compared to the overall molecular size.

Q3: Can I just dissolve it directly in my aqueous buffer or cell culture media?

A3: Direct dissolution in aqueous buffers or media is highly unlikely to succeed, especially at concentrations required for most biological assays. The compound’s hydrophobicity will cause it to precipitate out of solution, leading to inaccurate and non-reproducible experimental results. A solubilization strategy is almost always required.

Part 2: Troubleshooting Guides & Solubilization Strategies

This section provides practical, Q&A-based solutions to common experimental problems.

Scenario 1: Preparing Stock Solutions

Q: I need to make a concentrated stock solution of (3R)-hydroxy-beta-ionone. What solvent should I use?

A: For creating a high-concentration stock solution, you must start with a water-miscible organic solvent. The choice of solvent is critical and depends on the tolerance of your downstream application (e.g., cell culture, enzymatic assay).

Underlying Principle: The principle of "like dissolves like" applies here. A nonpolar solute like (3R)-hydroxy-beta-ionone will readily dissolve in a nonpolar or moderately polar organic solvent. This concentrated stock can then be diluted into your aqueous system, where the co-solvent helps maintain solubility at the final, lower concentration.[6][7]

Recommended Solvents & Protocol:

• Select a Solvent:

  • Dimethyl sulfoxide (DMSO): Excellent solubilizing power for hydrophobic compounds.[8] Generally used for in vitro assays. Be aware that DMSO can have biological effects, so the final concentration in your experiment should typically be kept below 0.5%, and a vehicle control is mandatory.

  • Ethanol (EtOH): Another effective solvent, often preferred when DMSO toxicity is a concern.[8] Ensure the final ethanol concentration is compatible with your experimental system.

  • Dichloromethane (DCM): Effective for dissolving the compound but is not water-miscible and is highly volatile and toxic, making it unsuitable for most biological applications. It is primarily used during chemical synthesis or extraction.[9]

• Stock Solution Preparation (Example with DMSO):

  • Accurately weigh the desired amount of (3R)-hydroxy-beta-ionone powder.

  • Add a small volume of 100% DMSO to the powder.

  • Vortex vigorously until the solid is completely dissolved. Gentle warming in a 37°C water bath can assist, but avoid high temperatures.

  • Add additional DMSO to reach the final desired concentration (e.g., 10 mM, 50 mM).

  • Store the stock solution in a tightly sealed glass vial, protected from light, at -20°C or -80°C.

Scenario 2: Compound Precipitation in Aqueous Media

Q: I diluted my DMSO stock into my buffer, but the compound crashed out. What went wrong and how do I fix it?

A: This is a common issue that occurs when the final concentration of the organic co-solvent is too low to maintain the solubility of the hydrophobic compound in the aqueous environment.

Underlying Principle: When the concentrated stock is added to the buffer, the DMSO is diluted. If the final DMSO concentration falls below the critical level needed to keep the compound in solution, the hydrophobic molecules will aggregate and precipitate.[7][10]

Solutions & Decision Workflow:

The diagram below outlines a decision-making process for addressing precipitation issues.

Caption: Decision workflow for troubleshooting precipitation.

Detailed Solutions:

• Increase Co-solvent Concentration: If your assay can tolerate it, increase the final concentration of DMSO or ethanol. However, always run a parallel vehicle control to ensure the solvent itself is not causing an effect.

• Use Surfactants: Surfactants form micelles that can encapsulate hydrophobic compounds, effectively hiding them from the aqueous environment.[11][12]

  • Mechanism: Above their critical micelle concentration (CMC), surfactant molecules assemble into spherical structures with a hydrophobic core and a hydrophilic exterior. (3R)-hydroxy-beta-ionone partitions into this hydrophobic core, allowing it to be dispersed in the aqueous solution.

  • Common Choice: Polysorbate 20 (Tween-20) or Polysorbate 80 (Tween-80) are non-ionic surfactants commonly used in biological assays. Start with a final concentration of 0.01% - 0.1% (w/v).

Scenario 3: Requiring Higher Concentrations for In Vitro Assays

Q: My experiment requires a higher concentration of (3R)-hydroxy-beta-ionone than co-solvents can achieve without toxicity. What are my options?

A: For higher concentrations, advanced formulation techniques are necessary. Cyclodextrin-based complexation is often the most accessible and effective method for laboratory-scale experiments.

Solution: Cyclodextrin Inclusion Complexes

• Mechanism: Cyclodextrins (CDs) are cyclic oligosaccharides shaped like a truncated cone with a hydrophilic exterior and a hydrophobic interior cavity.[13] The nonpolar part of (3R)-hydroxy-beta-ionone can fit inside this cavity, forming an "inclusion complex."[14] This complex has a hydrophilic exterior, dramatically increasing the apparent water solubility of the guest molecule.[13] Studies on the related compound β-ionone have shown significant solubility enhancement with Hydroxypropyl-β-Cyclodextrin (HP-β-CD).[15][16]

• Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used due to its higher water solubility and lower toxicity compared to native β-cyclodextrin.[17]

Part 3: Detailed Experimental Protocols

This section provides step-by-step methodologies for the advanced techniques discussed.

Protocol 3.1: Preparation of a (3R)-Hydroxy-Beta-Ionone/HP-β-CD Inclusion Complex

This protocol uses the kneading method, which is straightforward and does not require specialized equipment. The goal is to create a solid powder of the complex, which can then be readily dissolved in aqueous buffers.

Materials:

• (3R)-hydroxy-beta-ionone

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Ethanol/Water (1:1 v/v) solution

• Mortar and pestle

• Spatula

• Vacuum oven or desiccator

Workflow Diagram:

Caption: Workflow for preparing an inclusion complex via kneading.

Step-by-Step Procedure:

• Molar Ratio Calculation: A 1:1 molar ratio is a common starting point.

  • MW of (3R)-hydroxy-beta-ionone ≈ 208.3 g/mol

  • Average MW of HP-β-CD ≈ 1380 g/mol

  • For every 1 gram of (3R)-hydroxy-beta-ionone, you will need approximately 6.63 g of HP-β-CD (1380 / 208.3).

• Combine Components: Accurately weigh the calculated amounts of (3R)-hydroxy-beta-ionone and HP-β-CD and place them in a clean mortar.

• Kneading: Begin triturating (grinding) the powders together with the pestle. Slowly add the ethanol/water (1:1) solution dropwise while continuously kneading.

• Form Paste: Continue adding liquid and kneading for 15-20 minutes until a uniform, sticky, paste-like mass is formed. The consistency is critical for ensuring intimate contact between the host and guest molecules.

• Drying: Scrape the paste from the mortar, spread it thinly on a glass dish, and dry it in a vacuum oven at 40°C for 24 hours to remove the solvents. Alternatively, use a vacuum desiccator at room temperature for 48-72 hours.

• Final Product: The resulting dry solid is the inclusion complex. Grind it into a fine, free-flowing powder using the mortar and pestle.

• Storage: Store the powder in a tightly sealed container in a desiccator at room temperature, protected from light and moisture.

Validation (Trustworthiness): To confirm successful complex formation, you can test the solubility of the resulting powder in water compared to the uncomplexed compound. A significant increase in the rate and extent of dissolution indicates success.

Protocol 3.2: Formulation of a Nanoemulsion for High-Payload Delivery

For applications requiring even higher concentrations, such as in vivo studies, a lipid-based nanoemulsion is an excellent strategy. Nanoemulsions are kinetically stable dispersions of oil droplets in water, with droplet sizes typically ranging from 20-200 nm.[18][19]

Underlying Principle: The hydrophobic drug is first dissolved in an oil phase. This oil is then dispersed as nanoscale droplets in an aqueous phase, stabilized by a surfactant and co-surfactant.[18][20] The small droplet size enhances stability and can improve biological absorption.[18][21]

Materials:

• (3R)-hydroxy-beta-ionone

• Carrier Oil (e.g., Medium-Chain Triglyceride (MCT) oil, sesame oil)

• Surfactant (e.g., Polysorbate 80)

• Co-surfactant (e.g., Transcutol® HP, Propylene Glycol)

• Phosphate-buffered saline (PBS) or other aqueous phase

• High-shear homogenizer or probe sonicator

Step-by-Step Procedure:

• Prepare Oil Phase: Dissolve the (3R)-hydroxy-beta-ionone in the carrier oil. Gentle heating and vortexing may be required. This is your drug-loaded oil phase.

• Prepare Aqueous Phase: In a separate container, dissolve the surfactant and co-surfactant in the aqueous phase (e.g., PBS).

• Coarse Emulsion: Slowly add the oil phase to the aqueous phase while stirring with a magnetic stirrer. This will form a milky, coarse emulsion.

• Homogenization: Subject the coarse emulsion to high-energy emulsification.

  • Using a Probe Sonicator: Place the tip of the sonicator into the emulsion and process in pulses (e.g., 30 seconds on, 30 seconds off) in an ice bath to prevent overheating. Continue until the emulsion becomes translucent, indicating the formation of nano-sized droplets.

• Filtration & Storage: Filter the final nanoemulsion through a 0.22 µm syringe filter to remove any large aggregates and ensure sterility. Store at 4°C.

References

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• Rai, V. K., Mishra, N., Yadav, K. S., & Yadav, N. P. (2018). Nanoemulsion as a pharmaceutical carrier for dermal and transdermal drug delivery: Formulation development, stability, and applications. Journal of Controlled Release, 270, 217-231.
• Qian, C., & McClements, D. J. (2011). Nanoemulsion-based delivery systems for poorly water-soluble bioactive compounds: Influence of formulation parameters on Polymethoxyflavone crystallization. Food Hydrocolloids, 25(6), 1438-1445.
• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility.
• Pharmacophore. (n.d.). NANOEMULSION IN ENHANCEMENT OF BIOAVAILABILITY OF POORLY SOLUBLE DRUGS: A REVIEW.
• Sarker, A., Shimu, I. J., Tuhin, M. R. H., & Raju, A. A. (n.d.). Nanoemulsion: An excellent mode for delivery of poorly soluble drug through different routes.
• Ascendia Pharmaceutical Solutions. (2020, June 22).
• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Drug Solubility: Importance and Enhancement Techniques. ISRN Pharmaceutics, 2012, 195727.
• Pharmaguideline. (n.d.). Solubility Enhancement Techniques.
• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
• Hilaris Publisher. (n.d.). Strategies to Improve Solubility and Bioavailability of Lipophilic Drugs: Focusing on Fenretinide.
• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11127505, (3R)-hydroxy-beta-ionone.
• Human Metabolome Database. (n.d.). Showing metabocard for 3-Hydroxy-beta-ionone (HMDB0036821).
• Mura, P. (2014). Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. Molecules, 19(7), 9284-9307.
• ResearchGate. (n.d.). Effects of Branched Cyclodextrins on the Solubility and Stability of Terpenes.
• ResearchGate. (n.d.). Solubility study of β-ionone (a) and phase solubility in presence of Soluplus® (b).
• Kendre, P. N., Gite, M., & Jain, S. (2024). Solubility enhancement of β-ionone with lipidic, amphiphilic, and inclusion complex: extensive polymeric biomaterials to develop formulations for poorly soluble drugs.
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• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5363700, 3-Hydroxy-beta-ionone.
• FooDB. (2010, April 8). Showing Compound 3-Hydroxy-beta-ionone (FDB015769).
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• Cheméo. (n.d.). Chemical Properties of 3-hydroxy-«beta»-ionone.
• Foreverest Resources Ltd. (n.d.). beta-Ionone.
• International Journal of Pharmaceutical and Phytopharmacological Research. (n.d.). Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs.
• Yang, J., et al. (2020). Synthesis and biological evaluation of β-ionone oriented proapoptosis agents by enhancing the ROS generation. Bioorganic Chemistry, 104, 104273.
• van der Vegt, N. F. A., & Nayar, D. (2017). The Hydrophobic Effect and the Role of Cosolvents. The Journal of Physical Chemistry B, 121(43), 9986-9998.
• OAText. (n.d.).
• Santa Cruz Biotechnology. (n.d.). (3R)-3-Hydroxy-β-ionone.
• Gao, Y., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments, (127), 56013.
• ResearchGate. (2017, September 18). (PDF) The Hydrophobic Effect and the Role of Cosolvents.
• Google Patents. (n.d.). EP1748759B1 - Methods of enhancing solubility in water of hydrophobic compounds by micellar dispersions.
• MDPI. (n.d.). Enhancing the Solubility of Co-Formulated Hydrophobic Drugs by Incorporating Functionalized Nano-Structured Poly Lactic-co-glycolic Acid (nfPLGA)
• Oreate AI Blog. (2026, January 7).
• Shi, F., et al. (2021). β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. Molecules, 26(8), 2244.
• Google Patents. (n.d.). WO2021067974A1 - Biosynthesis of alpha-ionone and beta-ionone.
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Technical Support Center: Optimizing Fermentation for Microbial (3R)-hydroxy-beta-ionone Production

Welcome to the technical support center for the microbial production of (3R)-hydroxy-beta-ionone. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing fermentation conditions for this high-value apocarotenoid. Here, we move beyond simple protocols to explain the "why" behind experimental choices, providing you with a robust framework for troubleshooting and process optimization.

Section 1: Foundational Knowledge & Key Challenges

The microbial synthesis of (3R)-hydroxy-beta-ionone, a valuable fragrance and bioactive compound, offers a sustainable alternative to plant extraction and chemical synthesis.[1][2] The process typically involves the heterologous expression of a biosynthetic pathway in a microbial chassis, such as Yarrowia lipolytica or Escherichia coli, to convert a precursor, zeaxanthin, into the target molecule.[1][3] While promising, achieving high titers and yields presents several challenges that we will address in this guide.

Common Hurdles in (3R)-hydroxy-beta-ionone Production:

• Low Precursor Supply: Insufficient production of the zeaxanthin precursor is a primary bottleneck.

• Inefficient Enzymatic Conversion: The activity of the carotenoid cleavage dioxygenase (CCD) enzyme, which cleaves zeaxanthin to produce 3-hydroxy-β-ionone, can be a limiting factor.[1][4]

• Product Toxicity and Volatility: The accumulation of β-ionone and its derivatives can be toxic to the microbial host, and their volatile nature can lead to product loss.[5]

• Suboptimal Fermentation Conditions: Physical and chemical parameters of the fermentation environment critically impact cell growth and product formation.

• Complex Downstream Processing: Isolating and purifying the final product from the fermentation broth can be challenging.[6]

Section 2: Troubleshooting Guide & FAQs

This section is structured in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Low or No Product Titer

Question: My engineered strain is growing well, but I'm detecting very little or no (3R)-hydroxy-beta-ionone. What are the likely causes and how can I troubleshoot this?

Answer: This is a common issue that can stem from several points in the biosynthetic pathway. Let's break down the troubleshooting process systematically.

Step 1: Verify the Precursor Pathway

The first step is to confirm that the upstream pathway for zeaxanthin production is functioning efficiently.

• Analytical Approach: Extract carotenoids from your microbial culture and analyze them using HPLC. Look for the accumulation of zeaxanthin and its intermediates, such as β-carotene. Significant accumulation of β-carotene suggests a bottleneck at the zeaxanthin synthesis step or inefficient cleavage by the CCD enzyme.[7][8]

• Metabolic Engineering Solutions:

  • Gene Copy Number Amplification: Increase the copy number of the genes involved in the zeaxanthin biosynthetic pathway to boost precursor supply.[1]

  • Carbon Flux Redirection: Engineer the central carbon metabolism to direct more flux towards the mevalonate (MVA) pathway, which is the precursor for all isoprenoids.[4]

  • Cofactor Balancing: Ensure an adequate supply of cofactors like NADPH, which are essential for the carotenoid biosynthesis pathway.[1]

Step 2: Evaluate the Carotenoid Cleavage Dioxygenase (CCD) Activity

If zeaxanthin is being produced but not efficiently converted, the issue likely lies with the CCD enzyme.

• Causality: The efficiency of the CCD enzyme is critical. The choice of the CCD, its expression level, and its localization within the cell can significantly impact the conversion of zeaxanthin to (3R)-hydroxy-beta-ionone.[1]

• Troubleshooting Strategies:

  • Enzyme Screening: Screen different CCDs from various plant sources to find one with higher activity towards zeaxanthin.[1][4]

  • Expression Optimization: Optimize the expression of the CCD gene using different promoters and induction strategies. For example, using an inducible promoter can allow for initial biomass accumulation before inducing enzyme production, which can be beneficial if the product is toxic.[9]

  • Protein Engineering: Consider protein engineering to improve the catalytic efficiency or stability of the CCD enzyme.[3][4] Fusing the CCD with membrane-targeting peptides can also enhance its activity by co-localizing it with its lipophilic substrate, β-carotene, in the cell membrane.[8][10]

Visualizing the Biosynthetic Pathway:

Caption: De novo biosynthesis of (3R)-hydroxy-β-ionone from glycerol.

Poor Cell Growth or Biomass Accumulation

Question: My culture is not reaching a high cell density, which is limiting my overall product yield. What fermentation parameters should I optimize?

Answer: Optimizing the fermentation environment is crucial for robust cell growth and, consequently, higher product titers. Key parameters to consider are the culture medium composition, pH, temperature, and aeration.

Table 1: Key Fermentation Parameters for Optimization

Parameter	Typical Range	Rationale and Optimization Strategy
Carbon Source	Glucose, Glycerol, Waste Hydrolysates	Glucose is a common carbon source, but high concentrations can lead to catabolite repression.[7] Using alternative carbon sources like glycerol or waste hydrolysates can be more cost-effective and sometimes lead to higher yields.[3][4][7] Fed-batch strategies are often employed to maintain a controlled supply of the carbon source and avoid inhibitory effects.
Nitrogen Source	Yeast Extract, Peptone, Ammonium Sulfate	The C/N ratio is a critical factor. Systematically vary the concentration of the nitrogen source to find the optimal ratio for your specific strain and process.
pH	5.0 - 7.0	The optimal pH is strain-dependent. Maintain a stable pH using buffers or automated pH control in a bioreactor. A pH shift can negatively impact enzyme activity and cell viability.
Temperature	20°C - 30°C	Lowering the temperature (e.g., to 20°C) after an initial growth phase can sometimes enhance the production of volatile compounds like β-ionone.[7]
Aeration/Oxygen	Critical for CCD activity	The cleavage of carotenoids by CCDs requires molecular oxygen.[7] Insufficient oxygen supply can be a major limiting factor. Ensure adequate aeration and agitation in the fermenter. For shake flask cultures, using baffled flasks and optimizing the shaking speed (e.g., 250 rpm) can improve oxygen transfer.[7]

Experimental Protocol: Systematic Optimization of Fermentation Conditions

A Design of Experiments (DoE) approach, such as Response Surface Methodology (RSM), can be highly effective for systematically optimizing multiple fermentation parameters simultaneously.[11]

• Factor Screening: Identify the key parameters that significantly influence your process (e.g., glucose concentration, temperature, pH).

• Central Composite Design (CCD): Use a CCD to explore the effects of these variables at different levels.

• Model Fitting and Analysis: Analyze the results to develop a mathematical model that describes the relationship between the variables and the response (e.g., product titer).

• Optimization and Validation: Use the model to predict the optimal conditions and then validate these predictions experimentally.

Product Loss and Toxicity

Question: I suspect I'm losing my product due to its volatility, and I'm also concerned about its potential toxicity to the cells. How can I mitigate these issues?

Answer: The volatile nature of β-ionone and its derivatives, coupled with their potential cytotoxicity, necessitates specific strategies to capture the product and protect the microbial culture.

In Situ Product Recovery (ISPR)

The most effective strategy is in situ product recovery (ISPR), where the product is continuously removed from the fermentation broth as it is produced.

• Mechanism: An organic solvent overlay, such as dodecane, is added to the culture medium.[5][7] The hydrophobic (3R)-hydroxy-beta-ionone partitions into the organic phase, thereby reducing its concentration in the aqueous phase and minimizing toxicity. This also prevents the loss of the volatile product to the headspace.

• Implementation:

  • Add a layer of a biocompatible organic solvent (e.g., 10% v/v dodecane) to your fermentation medium at the beginning of the culture.[7]

  • At the end of the fermentation, separate the organic layer for product analysis and downstream processing.

• Solvent Selection: While dodecane is commonly used, other solvents may offer better partition coefficients for (3R)-hydroxy-beta-ionone.[12] Computational screening methods can be employed to identify optimal solvents.[12]

Visualizing the ISPR Workflow:

Caption: In Situ Product Recovery (ISPR) workflow.

Challenges in Downstream Processing

Question: What are the key steps for recovering and purifying (3R)-hydroxy-beta-ionone from the fermentation broth, especially when using an organic overlay?

Answer: A well-designed downstream processing (DSP) strategy is essential for obtaining a high-purity product.[6] The specific steps will depend on whether the product is intracellular or secreted and whether an ISPR strategy was used.

General Downstream Processing Flow:

• Solid-Liquid Separation: The first step is to separate the microbial biomass from the fermentation broth. This can be achieved through centrifugation or microfiltration.[6]

• Product Extraction:

  • With ISPR: The organic layer containing the product is separated from the aqueous phase.

  • Without ISPR: If the product is secreted into the medium, liquid-liquid extraction with a suitable solvent can be used. If the product is intracellular, cell disruption (e.g., high-pressure homogenization) is necessary to release the product before extraction.[6]

• Purification: Chromatographic techniques are typically used for purification.

  • Adsorption Chromatography: Using resins like Diaion HP-20 can be effective for capturing ionones from the aqueous phase.

  • Silica Gel Chromatography: Often used for final polishing to achieve high purity.

• Solvent Removal and Product Formulation: The solvent is removed (e.g., by evaporation under reduced pressure), and the final product is formulated as required.

Section 3: Concluding Remarks

Optimizing the microbial production of (3R)-hydroxy-beta-ionone is a multifactorial challenge that requires a systematic and integrated approach. By understanding the underlying biological principles and employing the troubleshooting strategies outlined in this guide, researchers can significantly improve their chances of success. Remember that each microbial system is unique, and empirical testing and data-driven optimization are key to achieving high titers of this valuable compound.

References

• Yang, D. et al. (2020). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry. Available at: [Link]

• Lu, M. et al. (2022). Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• Zhang, C. et al. (2016). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry. Available at: [Link]

• ResearchGate. (n.d.). Biocatalytic synthesis of β-ionone from β-carotene. CCD1 catalyzes the.... Available at: [Link]

• ResearchGate. (n.d.). Investigation of the pathway intermediates and side products. A The MHO.... Available at: [Link]

• ResearchGate. (n.d.). (PDF) Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Available at: [Link]

• Rottava, I. et al. (2018). Fungi-Mediated Biotransformation of the Isomeric Forms of the Apocarotenoids Ionone, Damascone and Theaspirane. Molecules. Available at: [Link]

• MDPI. (n.d.). β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. Available at: [Link]

• López, J. et al. (2015). Production of β-ionone by combined expression of carotenogenic and plant CCD1 genes in Saccharomyces cerevisiae. Microbial Cell Factories. Available at: [Link]

• López, J. et al. (2020). Engineering Saccharomyces cerevisiae for the Overproduction of β-Ionone and Its Precursor β-Carotene. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

• PubMed. (2024). De Novo Synthesis of Dihydro-β-ionone through Metabolic Engineering and Bacterium-Yeast Coculture. Available at: [Link]

• Schrader, K. et al. (2004). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Applied and Environmental Microbiology. Available at: [Link]

• Van den Abbeele, P. et al. (2023). Systematic optimization of fermentation conditions for in vitro fermentations with fecal inocula. Frontiers in Microbiology. Available at: [Link]

• Frontiers. (n.d.). Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Available at: [Link]

• ResearchGate. (n.d.). Optimized co-fermentation strategy for efficient production of Dihydro-β-ionone from β-Ionol using engineered Escherichia coli and Saccharomyces cerevisiae. Available at: [Link]

• Konzock, O. et al. (2019). Recovery of Natural α-Ionone from Fermentation Broth. Molecules. Available at: [Link]

• Greenering. (2023). In Situ Product Recovery of β‐Ionone from a Fermentation Broth: Computational Solvent Selection and Process Design of Its Extraction. Available at: [Link]

• PubMed Central. (n.d.). Synthesis, Antioxidant, and Antifungal Activities of β-Ionone Thiazolylhydrazone Derivatives and Their Application in Anti-Browning of Freshly Cut Potato. Available at: [Link]

• ResearchGate. (n.d.). In Situ Product Recovery of β-Ionone from a Fermentation Broth: Computational Solvent Selection and Process Design of Its Extraction and Purification. Available at: [Link]

• ResearchGate. (n.d.). Synthesis of β-ionone derived chalcones as potent antimicrobial agents. Available at: [Link]

• National Institutes of Health. (n.d.). Optimization of an In Vitro Colonic Fermentation: Insights into Flavan-3-ol Catabolism and Microbiota Modulation. Available at: [Link]

• Mikami, Y. et al. (1981). Microbial Transformation of beta-Ionone and beta-Methylionone. Applied and Environmental Microbiology. Available at: [Link]

• ResearchGate. (n.d.). (PDF) Factors Affecting the Yield in Formation of Fat-Derived Fragrance Compounds by Yarrowia lipolytica Yeast. Available at: [Link]

• Brieflands. (n.d.). Optimization of Fermentation Conditions for Recombinant Human Interferon Beta Production by Escherichia coli Using the Response Surface Methodology. Available at: [Link]

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• 8. Frontiers | Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain [frontiersin.org]
• 9. Production of β-ionone by combined expression of carotenogenic and plant CCD1 genes in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Engineering Saccharomyces cerevisiae for the Overproduction of β-Ionone and Its Precursor β-Carotene [frontiersin.org]
• 11. brieflands.com [brieflands.com]
• 12. greenering.org [greenering.org]

Refinement of purification protocols to achieve high-purity (3R)-hydroxy-beta-ionone

Welcome to the Technical Support Center for High-Purity (3R)-hydroxy-beta-ionone Purification. As Senior Application Scientists, we understand that achieving high enantiomeric and chemical purity is paramount for research and development. This guide is structured to provide both foundational knowledge through Frequently Asked Questions and targeted solutions in our Troubleshooting section. We will delve into the causality behind protocol choices, ensuring you have the expertise to adapt and refine your purification strategies.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the purification of (3R)-hydroxy-beta-ionone, providing a foundational understanding of the principles involved.

Q1: What is the general strategy for obtaining high-purity (3R)-hydroxy-beta-ionone?

A1: The most effective strategy begins with the synthesis of racemic (rac)-3-hydroxy-β-ionone, followed by a multi-step purification process. The key challenge is not just chemical purity but also chiral separation. The overall workflow involves:

• Initial Purification: Removal of crude impurities from the racemic mixture using standard techniques like flash column chromatography.

• Chiral Resolution: Separation of the (3R) and (3S) enantiomers. A highly specific and efficient method is enzyme-mediated acylation.[1]

• Final Purification: Isolation of the target (3R)-enantiomer from the unreacted (3S)-enantiomer and the acylated product.

This workflow is designed to tackle different types of impurities at distinct stages, which is more efficient than attempting a single, complex purification step.

Q2: Why is enzymatic resolution preferred for separating the enantiomers?

A2: Enzymatic resolution is a powerful technique for separating enantiomers due to the high stereoselectivity of enzymes. For (rac)-3-hydroxy-β-ionone, lipases such as Pseudomonas cepacia lipase (PSL) or Pseudomonas fluorescens lipase (AK) are particularly effective.[1] The enzyme selectively catalyzes the acylation of one enantiomer—in this case, (3R)-3-hydroxy-β-ionone is acylated to (3R)-3-acetoxy-β-ionone—while leaving the other enantiomer, (3S)-3-hydroxy-β-ionone, largely unreacted.[1] This transformation introduces a significant difference in polarity between the acylated (ester) and unreacted (alcohol) forms, making their separation by standard column chromatography straightforward.

Q3: Which analytical techniques are crucial for monitoring purity?

A3: A combination of techniques is essential for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, real-time monitoring of reaction progress and for optimizing solvent systems for column chromatography.[2]

• High-Performance Liquid Chromatography (HPLC):

  • Reversed-Phase HPLC: Used to determine chemical purity by separating the target compound from non-chiral impurities.

  • Chiral HPLC: Essential for determining enantiomeric excess (e.e.). This requires a chiral stationary phase (CSP), such as those based on polysaccharide derivatives (e.g., amylose or cellulose).[3]

• Gas Chromatography (GC): Suitable for assessing the purity of volatile and semi-volatile terpenes and their derivatives.[4][5] Chiral stationary phases are also available for GC to separate enantiomers.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Confirms the chemical structure of the final product and can help identify impurities.

• Mass Spectrometry (MS): Used in conjunction with GC or HPLC to confirm the molecular weight of the product and identify impurities based on their mass-to-charge ratio.[7]

Troubleshooting Guide: Purification of (3R)-hydroxy-beta-ionone

This guide provides solutions to specific problems you may encounter during the purification workflow.

Problem 1: Poor Separation During Initial Flash Chromatography of Racemic Mixture

Symptom	Probable Cause(s)	Recommended Solution(s)
Broad or Tailing Peaks	1. Inappropriate Solvent System: The polarity of the mobile phase is too high or too low, leading to poor differential migration. 2. Column Overloading: Too much crude sample was loaded onto the column, exceeding its separation capacity.[4]	1. Optimize Solvent System with TLC: Systematically test solvent mixtures (e.g., hexane/ethyl acetate). Aim for an Rf value of ~0.3 for the target compound. 2. Reduce Sample Load: A general rule is to load 1 g of crude material per 10-20 g of silica gel for difficult separations. Concentrate the extract to a minimal volume before loading to ensure a sharp band.[4]
Co-elution of Impurities	1. Similar Polarity of Compounds: Impurities have polarity very close to (rac)-3-hydroxy-β-ionone. 2. Improper Column Packing: Channels or cracks in the silica gel bed lead to a non-uniform solvent front.	1. Use a Gradient Elution: Start with a low-polarity mobile phase and gradually increase the polarity. This can improve the resolution between closely eluting compounds. 2. Repack the Column: Ensure a homogenous slurry of silica gel is packed without any air bubbles. Gently tap the column during packing to settle the stationary phase evenly.

Problem 2: Inefficient Enzymatic Resolution (Low Enantiomeric Excess)

Symptom	Probable Cause(s)	Recommended Solution(s)
Low Conversion (<50%) and Low e.e.	1. Inactive Enzyme: The lipase may have degraded due to improper storage or handling. 2. Presence of Inhibitors: Impurities from the synthesis (e.g., residual acid or base) can inhibit enzyme activity. 3. Incorrect Solvent: The chosen organic solvent may denature the enzyme or be unsuitable for the reaction.	1. Use Fresh Enzyme: Purchase new lipase or test the activity of your current batch on a known substrate. 2. Purify Starting Material: Ensure the (rac)-3-hydroxy-β-ionone is of reasonable purity (>90%) before attempting the resolution. 3. Select an Appropriate Solvent: Non-polar organic solvents like ethyl acetate or TBME are often effective.[1] Avoid highly polar or protic solvents unless specified for the enzyme.
High Conversion (>50%) but Low e.e.	1. Prolonged Reaction Time: If the reaction is left for too long, the enzyme may start to slowly acylate the less-favored (3S)-enantiomer, reducing the enantiomeric excess of the remaining alcohol.	1. Conduct a Time-Course Study: Monitor the reaction at different time points (e.g., 4, 8, 12, 20 hours) using chiral HPLC. Stop the reaction when the optimal balance of conversion and e.e. is achieved (ideally close to 50% conversion).

Problem 3: Difficulty Separating (3R)-3-acetoxy-β-ionone and (3S)-3-hydroxy-β-ionone

Symptom	Probable Cause(s)	Recommended Solution(s)
Overlapping Spots on TLC / Peaks in Chromatography	1. Insufficient Polarity Difference: While acylation increases lipophilicity, the difference might not be large enough for baseline separation with a standard solvent system. 2. Incomplete Reaction: A significant amount of unreacted (3R)-hydroxy-beta-ionone remains, complicating the separation.	1. Fine-Tune the Mobile Phase: Use a shallow gradient or an isocratic mobile phase with lower polarity (e.g., a higher ratio of hexane to ethyl acetate). The acetylated product will elute much faster. The large difference in solubility properties should make this separation straightforward.[1] 2. Re-evaluate the Enzymatic Step: Ensure the reaction has proceeded to ~50% conversion to maximize the concentration of the two different species and minimize the presence of the starting (3R)-enantiomer.

Workflow & Troubleshooting Diagrams

A clear visualization of the process can aid in planning and troubleshooting.

Overall Purification Workflow

Caption: Workflow for high-purity (3R)-hydroxy-beta-ionone.

Troubleshooting Decision Tree: Low Final Purity

Caption: Decision tree for diagnosing low purity issues.

Experimental Protocols

The following are detailed, step-by-step methodologies for the key purification stages.

Protocol 1: Flash Chromatography of Racemic 3-hydroxy-β-ionone

This protocol is for the initial cleanup of the crude product after synthesis.

• Solvent System Selection:

  • On a TLC plate, spot the crude reaction mixture.

  • Develop the plate in various hexane:ethyl acetate ratios (e.g., 9:1, 4:1, 2:1).

  • The ideal system will give the product spot an Rf value of approximately 0.3.

• Column Packing:

  • Select a glass column of appropriate size.

  • Place a small plug of glass wool at the bottom.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in the chosen low-polarity solvent (e.g., hexane).

  • Pour the slurry into the column and allow it to pack under gravity or gentle pressure, tapping the column to ensure even packing.[4]

  • Add another layer of sand on top of the silica bed.

• Sample Loading:

  • Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane or the mobile phase).

  • Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution and Fraction Collection:

  • Begin eluting with the solvent system determined in step 1. A gradient elution (gradually increasing the percentage of ethyl acetate) can be used for better separation.

  • Collect fractions in test tubes or vials.

  • Monitor the fractions by TLC to identify which ones contain the desired product.

• Product Recovery:

  • Combine the pure fractions.

  • Remove the solvent using a rotary evaporator to yield the purified (rac)-3-hydroxy-β-ionone.

Protocol 2: Enzymatic Resolution and Final Purification

This protocol is adapted from established methods for resolving hydroxy-ionones.[1]

• Enzymatic Reaction Setup:

  • In a clean, dry flask, dissolve the purified (rac)-3-hydroxy-β-ionone (1 equivalent) in ethyl acetate.

  • Add vinyl acetate (approx. 1.5-2 equivalents) as the acyl donor.

  • Add immobilized lipase PS (Pseudomonas cepacia) (a typical starting point is 10-20% by weight relative to the substrate).

  • Stir the mixture at room temperature (20-25°C).

• Reaction Monitoring:

  • Monitor the reaction progress by taking small aliquots and analyzing them by chiral HPLC or TLC.

  • The goal is to stop the reaction at or near 50% conversion to maximize the yield and e.e. of both enantiomers. This can take several hours (e.g., 20 hours).[1]

• Workup:

  • Once the desired conversion is reached, filter off the immobilized enzyme. The enzyme can often be washed with fresh solvent and reused.

  • Evaporate the solvent from the filtrate to obtain the crude mixture of (3R)-3-acetoxy-β-ionone and (3S)-3-hydroxy-β-ionone.

• Chromatographic Separation:

  • Using the procedure outlined in Protocol 1, separate the mixture on a silica gel column.

  • Use a non-polar solvent system (e.g., a higher hexane content than in the first purification). The (3R)-acetate will elute first, followed by the unreacted (3S)-alcohol.

• Hydrolysis of the Acetate:

  • Combine the fractions containing the pure (3R)-3-acetoxy-β-ionone and remove the solvent.

  • Dissolve the acetate in methanol.

  • Add a mild base, such as potassium carbonate (K₂CO₃), and stir at room temperature until the hydrolysis is complete (monitor by TLC).

  • Neutralize the reaction, extract the product with a suitable organic solvent (e.g., ether or ethyl acetate), and dry the organic layer.

• Final Purification/Recrystallization:

  • Remove the solvent. The resulting (3R)-hydroxy-beta-ionone may be pure enough.

  • If necessary, a final rapid filtration through a small plug of silica or recrystallization can be performed to achieve >99% purity.

References

• Du, Z., et al. (2017). Extraction and Analysis of Terpenes/Terpenoids. Current Protocols in Plant Biology, 2(2), 115-133. Available at: [Link]

• Schalk, K., et al. (2019). One-Step Purification of Microbially Produced Hydrophobic Terpenes via Process Chromatography. Biotechnology Journal, 14(11), e1900133. Available at: [Link]

• S, S., & G, K. (2020). ISOLATION, PURIFICATION AND CHARACTERIZATION OF TERPENE FROM FICUS KRISHNAE. Pharmacophore, 11(2), 30-35. Available at: [Link]

• ResearchGate. (2020). ISOLATION, PURIFICATION AND CHARACTERIZATION OF TERPENE FROM FICUS KRISHNAE. Available at: [Link]

• Gilson. (2025). Cannabis Chromatography Purification Techniques for High-Quality Extracts. Available at: [Link]

• Ide, H., & Toki, S. (1970). Metabolism of β-ionone. Isolation, characterization and identification of the metabolites in the urine of rabbits. Biochemical Journal, 119(2), 281–287. Available at: [Link]

• Chang, A. C. (2012). Process or synthesis of (3S)- and (3R)-3-hydroxy-beta-ionone, and their transformation to zeaxanthin and beta-cryptoxanthin. U.S. Patent No. 8,222,458.

• National Center for Biotechnology Information. (n.d.). (3R)-hydroxy-beta-ionone. PubChem Compound Database. Available at: [Link]

• Quattrini, F., et al. (1999). Enantiomer separation of α-ionone using gas chromatography with cyclodextrin derivatives as chiral stationary phases. Journal of Chromatography A, 865(1-2), 201-209. Available at: [Link]

• Lu, M., et al. (2022). Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain. Frontiers in Bioengineering and Biotechnology, 10, 977533. Available at: [Link]

• KNAUER. (n.d.). Mirror, mirror… - Chiral column screening for enantioseparation of α-ionone. Available at: [Link]

• Aturki, Z., et al. (2013). Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases. Journal of Chemistry, 2013, 831936. Available at: [Link]

Sources

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• 2. pharmacophorejournal.com [pharmacophorejournal.com]
• 3. Screening Approach for Chiral Separation of β-Aminoketones by HPLC on Various Polysaccharide-Based Chiral Stationary Phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Extraction and Analysis of Terpenes/Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Efficient production of the β-ionone aroma compound from organic waste hydrolysates using an engineered Yarrowia lipolytica strain - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Bioactivity of (3R)- and (3S)-Hydroxy-β-ionone Stereoisomers

For researchers, scientists, and professionals in drug development, the subtle yet profound impact of stereochemistry on biological activity is a cornerstone of modern pharmacology. This guide provides an in-depth comparative analysis of the bioactivities of (3R)-hydroxy-β-ionone and (3S)-hydroxy-β-ionone. While direct comparative studies on these two enantiomers are notably scarce in publicly available literature, this document synthesizes the existing knowledge on β-ionone derivatives, highlights the critical importance of stereoisomerism, and provides the experimental frameworks necessary to elucidate the distinct biological profiles of these molecules.

Introduction: The Significance of Chirality in Bioactivity

(3R)- and (3S)-hydroxy-β-ionone are stereoisomers, molecules with the same chemical formula and connectivity but differing in the three-dimensional arrangement of their atoms. Specifically, they are enantiomers, which are non-superimposable mirror images of each other. This difference in spatial arrangement at the C-3 position of the cyclohexene ring can lead to significantly different interactions with chiral biological macromolecules such as enzymes and receptors.

While β-ionone and its derivatives are recognized for a spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial effects, the specific contributions of the (3R) and (3S) enantiomers of 3-hydroxy-β-ionone remain largely undefined.[1][2][3][4] This guide will delve into the known bioactivities of 3-hydroxy-β-ionone (of unspecified or racemic nature) and the limited data available for the individual stereoisomers, underscoring the necessity for direct comparative studies.

Known Bioactivity of 3-Hydroxy-β-ionone (Stereochemistry Unspecified)

Recent research has illuminated the potential of 3-hydroxy-β-ionone as a therapeutic agent, particularly in oncology. Studies on 3-hydroxy-β-ionone, where the specific stereoisomer is not defined, have demonstrated notable anti-cancer properties.

Anti-Cancer Activity

3-Hydroxy-β-ionone has been shown to retard the proliferation, colony formation, and migration of squamous cell carcinoma cells.[5] Furthermore, it can induce apoptosis and cause cell cycle arrest at the G2/M phase.[5] In the context of breast cancer, 3-hydroxy-β-ionone has been found to suppress cancer progression by inducing apoptosis and inhibiting the epithelial-to-mesenchymal transition (EMT), a critical process in metastasis.[6]

The following table summarizes the cytotoxic activity of 3-hydroxy-β-ionone (stereochemistry unspecified) against various breast cancer cell lines.

Cell Line	Cancer Type	IC50 (µg/mL)
MDA-MB-231	Triple-Negative Breast Cancer	388.40[6]
T47D	Estrogen Receptor-Positive Breast Cancer	185.50[6]
MCF7	Estrogen Receptor-Positive Breast Cancer	113.40[6]

Modulation of Signaling Pathways

The anti-cancer effects of 3-hydroxy-β-ionone (stereochemistry unspecified) are linked to its ability to modulate key signaling pathways. Specifically, it has been shown to suppress the TGF-β/Smad signaling pathway, which is centrally involved in EMT and metastasis.[6] This is achieved by reducing the expression of Smad2 and Smad3.[6] Concurrently, it promotes apoptosis by increasing the expression of pro-apoptotic proteins like Bax and caspase-3, while decreasing the levels of the anti-apoptotic protein Bcl-2.[5][6]

Caption: TGF-β/Smad signaling pathway and the inhibitory point of 3-hydroxy-β-ionone.

Bioactivity of Individual Stereoisomers: A Knowledge Gap

Direct, peer-reviewed comparisons of the bioactivity of (3R)-hydroxy-β-ionone and (3S)-hydroxy-β-ionone are conspicuously absent from the current scientific literature. This represents a significant knowledge gap. However, some limited information on the (3R) enantiomer is available.

(3R)-Hydroxy-β-ionone

One study has reported that (3R)-hydroxy-β-ionone exhibits potent allelopathic activity, significantly inhibiting the seedling growth of cress.[7] The concentration required for 50% growth inhibition (I50) was found to be in the range of 0.0001–0.0005 M.[7] While this demonstrates biological activity, it is in a very different context from human cell-based assays.

(3S)-Hydroxy-β-ionone

To date, there is no specific bioactivity data available in the public domain for (3S)-hydroxy-β-ionone. Both (3R)- and (3S)-hydroxy-β-ionone are primarily documented as important intermediates in the synthesis of carotenoids such as zeaxanthin and β-cryptoxanthin.[7]

Proposed Experimental Workflows for Comparative Bioactivity Analysis

Given the lack of direct comparative data, the following experimental protocols are proposed to elucidate the distinct bioactivities of (3R)- and (3S)-hydroxy-β-ionone.

Comparative Cytotoxicity Assessment

A foundational step is to compare the cytotoxic effects of the two enantiomers on various cancer cell lines.

Protocol: MTT Assay for Cell Viability

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231, MCF7, A549) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of (3R)-hydroxy-β-ionone and (3S)-hydroxy-β-ionone in a suitable solvent (e.g., DMSO) and then in culture medium. Treat the cells with a range of concentrations of each enantiomer and a vehicle control.

• Incubation: Incubate the treated cells for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each enantiomer.

Caption: Workflow for the MTT cell viability assay.

Comparative Anti-Inflammatory Activity Assessment

The potential anti-inflammatory properties of the stereoisomers can be compared by measuring their ability to inhibit the production of inflammatory mediators in immune cells.

Protocol: Nitric Oxide (NO) Production Assay in Macrophages

• Cell Seeding: Plate RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10^4 cells per well and incubate for 24 hours.

• Compound Pre-treatment: Pre-treat the cells with various concentrations of (3R)- and (3S)-hydroxy-β-ionone for 1 hour.

• Inflammatory Stimulus: Induce an inflammatory response by adding lipopolysaccharide (LPS; 1 µg/mL) to the wells.

• Incubation: Incubate the cells for 24 hours.

• Nitrite Measurement: Collect the cell culture supernatant. Mix 50 µL of the supernatant with 50 µL of Griess reagent A and 50 µL of Griess reagent B.

• Absorbance Measurement: After 10 minutes, measure the absorbance at 540 nm.

• Data Analysis: Quantify the amount of nitrite (a stable product of NO) using a sodium nitrite standard curve and determine the inhibitory effect of each enantiomer on NO production.

Future Directions and Conclusion

The existing body of research strongly suggests that β-ionone and its derivatives are promising scaffolds for the development of novel therapeutics. However, the critical role of stereochemistry in the bioactivity of 3-hydroxy-β-ionone is a largely unexplored frontier. The clear difference in the spatial orientation of the hydroxyl group in the (3R) and (3S) enantiomers makes it highly probable that they will exhibit distinct pharmacological profiles.

It is imperative that future research focuses on the direct, systematic comparison of these stereoisomers. Such studies will not only provide a deeper understanding of the structure-activity relationships of ionone derivatives but also pave the way for the development of more potent and selective therapeutic agents. The experimental protocols outlined in this guide provide a robust framework for initiating these crucial investigations.

References

• Aloum, L., et al. (2020). Ionone Is More than a Violet's Fragrance: A Review. Molecules, 25(24), 5822. [Link][5]

• Ansari, M., & Emami, S. (2016). β-Ionone and its analogs as promising anticancer agents. European Journal of Medicinal Chemistry, 123, 141-154. [Link][3]

• Imaikedes, P., et al. (2025). 3-Hydroxy-β-ionone Suppresses Breast Cancer Progression by Inducing Apoptosis and Blocking EMT Through the TGF-β/Smad Signaling Pathway. International Journal of Molecular Sciences, 26(18), 8771. [Link][6]

• Khachik, F., & Chang, T. (2011). Synthesis of (3S)- and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)- and (3R)-b-Cryptoxanthin. Request PDF. [Link][7]

• Kang, P., et al. (2013). β-Ionone attenuates LPS-induced pro-inflammatory mediators such as NO, PGE2 and TNF-α in BV2 microglial cells via suppression of the NF-κB and MAPK pathway. ResearchGate. [Link][2]

• Ningbo Inno Pharmchem Co., Ltd. (2026). Beta Ionone: Natural Isolate with Potential Health Benefits. [Link][4]

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• 7. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for (3R)-hydroxy-beta-ionone Quantification

For researchers, scientists, and drug development professionals, the precise and accurate quantification of bioactive compounds is paramount. (3R)-hydroxy-beta-ionone, a naturally occurring carotenoid-derived compound, has garnered significant interest for its potential therapeutic applications. Consequently, robust and reliable analytical methods for its quantification are crucial for research, quality control, and pharmacokinetic studies. This guide provides an in-depth comparison of three common analytical techniques—High-Performance Liquid Chromatography (HPLC) with UV detection, Gas Chromatography-Mass Spectrometry (GC-MS), and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)—for the quantification of (3R)-hydroxy-beta-ionone. The focus is on the validation of these methods, underpinned by the principles of scientific integrity and adherence to regulatory guidelines.

The Importance of Method Validation

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[1] This process is mandated by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) to ensure the reliability and consistency of analytical data.[2][3] Key validation parameters, as outlined in guidelines like USP General Chapter <1225> and ICH Q2(R2), include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).[1][4]

Comparative Overview of Analytical Techniques

The choice of an analytical technique for (3R)-hydroxy-beta-ionone quantification depends on several factors, including the sample matrix, required sensitivity, and the desired throughput. Each method presents a unique set of advantages and limitations.

Feature	HPLC-UV	GC-MS	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation of volatile compounds, detection by mass fragmentation pattern.	Separation by liquid chromatography, detection by mass-to-charge ratio of precursor and product ions.
Sensitivity	Moderate	High	Very High
Selectivity	Moderate	High	Very High
Sample Volatility	Not required	Required	Not required
Derivatization	Generally not needed	May be required to improve volatility and thermal stability.	Generally not needed
Throughput	High	Moderate	High
Cost	Low	Moderate	High

High-Performance Liquid Chromatography (HPLC) with UV Detection

HPLC is a widely used technique for the separation and quantification of non-volatile or thermally labile compounds.[5] For (3R)-hydroxy-beta-ionone, which possesses a chromophore, UV detection is a suitable and cost-effective approach.

Experimental Protocol: HPLC-UV

1. Sample Preparation:

• Solid Samples (e.g., plant material): Homogenize the sample and perform a solvent extraction, typically with a mixture of hexane, ethanol, and acetone.[6] Subsequent liquid-liquid extraction or solid-phase extraction (SPE) may be necessary to remove interfering matrix components.[4][7]

• Liquid Samples (e.g., plasma): Protein precipitation followed by centrifugation is a common initial step.[8] The supernatant can then be directly injected or subjected to further cleanup by SPE.

2. Chromatographic Conditions:

• Column: A reversed-phase C18 or C30 column is typically effective for separating carotenoid-derived compounds.[6][9]

• Mobile Phase: A gradient elution with a mixture of an organic solvent (e.g., acetonitrile or methanol) and water is commonly employed.[10] The addition of a small percentage of acid (e.g., formic acid) can improve peak shape.

• Detection: UV detection at the wavelength of maximum absorbance for (3R)-hydroxy-beta-ionone.

3. Method Validation:

• Linearity: A typical linear range for HPLC-UV analysis of similar compounds is in the µg/mL to ng/mL range.[11]

• Accuracy & Precision: Acceptance criteria are generally within ±15% for accuracy and a relative standard deviation (RSD) of ≤15% for precision.[12]

• LOD & LOQ: These will be dependent on the specific instrument and sample matrix but are generally in the low ng/mL range.

Causality in Experimental Choices

The choice of a C30 column over a C18 is often deliberate for carotenoid analysis as it provides better resolution for structurally similar isomers.[9] The use of a gradient elution is necessary to effectively separate (3R)-hydroxy-beta-ionone from other matrix components with varying polarities, ensuring a clean baseline and accurate integration.

Workflow for HPLC-UV Analysis

Caption: Workflow for (3R)-hydroxy-beta-ionone quantification by HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[7] Due to its high separation efficiency and the specificity of mass spectrometric detection, it is well-suited for the analysis of terpenes and their derivatives in complex matrices.

Experimental Protocol: GC-MS

1. Sample Preparation:

• Extraction: Similar to HPLC, solvent extraction is the initial step. For volatile compounds, headspace solid-phase microextraction (HS-SPME) is an effective technique that requires minimal solvent.[13]

• Derivatization (if necessary): To improve the volatility and thermal stability of (3R)-hydroxy-beta-ionone, derivatization to form a trimethylsilyl (TMS) ether may be performed.

2. Chromatographic and Mass Spectrometric Conditions:

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms) is commonly used for terpene analysis.

• Carrier Gas: Helium at a constant flow rate.

• Temperature Program: A temperature gradient is essential for separating a wide range of volatile compounds.

• Ionization: Electron Ionization (EI) at 70 eV.

• Detection: Mass scanning in full scan mode for identification and selected ion monitoring (SIM) mode for quantification to enhance sensitivity.

3. Method Validation:

• Linearity: GC-MS methods for terpenes typically show linearity over a wide concentration range, often from pg to ng on-column.[14]

• Accuracy & Precision: Similar to HPLC, accuracy should be within ±15% and precision (RSD) ≤15%.[14]

• LOD & LOQ: The use of SIM mode allows for very low detection limits, often in the pg range on-column.[5]

Causality in Experimental Choices

The choice of a specific temperature program is critical in GC to achieve optimal separation of isomers and other closely related compounds. The use of SIM mode for quantification is a key strategy to increase the signal-to-noise ratio, thereby improving the sensitivity and allowing for the detection of trace amounts of (3R)-hydroxy-beta-ionone.

Workflow for GC-MS Analysis

Caption: Workflow for (3R)-hydroxy-beta-ionone quantification by GC-MS.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS combines the separation power of HPLC with the high sensitivity and selectivity of tandem mass spectrometry, making it the gold standard for bioanalytical quantification.[15]

Experimental Protocol: LC-MS/MS

1. Sample Preparation:

• Sample preparation is similar to that for HPLC-UV, often involving protein precipitation and/or SPE.[16] The goal is to minimize matrix effects, which can suppress or enhance the ionization of the analyte.

2. Chromatographic and Mass Spectrometric Conditions:

• Chromatography: Similar to HPLC-UV, a reversed-phase C18 column with a gradient elution is typically used.

• Ionization: Atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) are common ionization techniques for compounds of this nature.

• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. This involves selecting a specific precursor ion for (3R)-hydroxy-beta-ionone and monitoring one or more of its characteristic product ions.

3. Method Validation:

• Linearity: LC-MS/MS methods can achieve linearity over several orders of magnitude, often from pg/mL to µg/mL.[17]

• Accuracy & Precision: The acceptance criteria are typically ±15% for accuracy and ≤15% for precision (RSD), with a tighter acceptance of ±20% and ≤20% at the Lower Limit of Quantification (LLOQ).[18]

• LOD & LOQ: LC-MS/MS offers the lowest detection limits, often in the pg/mL range.[19]

Causality in Experimental Choices

The use of MRM is the cornerstone of LC-MS/MS quantification. By monitoring a specific precursor-to-product ion transition, interferences from other compounds in the matrix are virtually eliminated, leading to exceptional selectivity and sensitivity. The choice between ESI and APCI depends on the polarity and thermal stability of the analyte; for a moderately polar compound like (3R)-hydroxy-beta-ionone, both could be viable, with APCI sometimes being preferred for less polar analytes.

Workflow for LC-MS/MS Analysis

Caption: Workflow for (3R)-hydroxy-beta-ionone quantification by LC-MS/MS.

Conclusion and Recommendations

The selection of an analytical method for the quantification of (3R)-hydroxy-beta-ionone should be guided by the specific requirements of the study.

• HPLC-UV is a robust, cost-effective, and high-throughput method suitable for routine quality control and for the analysis of samples where high sensitivity is not a primary concern.

• GC-MS offers high sensitivity and is an excellent choice for the analysis of volatile components in complex matrices. Its ability to provide structural information through mass spectra is also a significant advantage for compound identification.

• LC-MS/MS stands out for its superior sensitivity and selectivity, making it the preferred method for bioanalytical studies, such as pharmacokinetics, where trace levels of the analyte need to be quantified in complex biological matrices.

Regardless of the chosen method, a thorough validation according to established regulatory guidelines is non-negotiable to ensure the generation of reliable and reproducible data, which is the bedrock of sound scientific research and drug development.

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• United States Pharmacopeia.
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A Comparative Guide to the Anticancer Effects of (3R)-hydroxy-beta-ionone and beta-ionone

For researchers and drug development professionals exploring the therapeutic potential of natural compounds, the ionone family presents a compelling area of investigation. As an end-ring analog of β-carotenoids, beta-ionone is a well-documented agent with anti-proliferative, anti-metastatic, and apoptosis-inducing properties in various cancer models[1]. Its hydroxylated derivative, (3R)-hydroxy-beta-ionone, has more recently emerged as a potent anticancer agent, particularly in the context of breast cancer. This guide provides an in-depth, objective comparison of the anticancer effects of these two molecules, supported by experimental data, to inform future research and development.

Structural and Chemical Properties

Beta-ionone and (3R)-hydroxy-beta-ionone share a common chemical scaffold, a C13-norisoprenoid, but differ by the presence of a hydroxyl group at the 3-position of the cyclohexane ring in the latter[2]. This seemingly minor structural modification has significant implications for the biological activity of the molecule, influencing its polarity, bioavailability, and interaction with cellular targets.

Comparative Cytotoxicity

A direct comparison of the cytotoxic potential of these two compounds is crucial for understanding their relative efficacy. While a comprehensive head-to-head study across a wide range of cancer cell lines is not yet available in the literature, we can draw comparisons from existing data, particularly in breast cancer models.

Compound	Cell Line	IC50 Value	Exposure Time	Assay Method	Reference
(3R)-hydroxy-beta-ionone	MDA-MB-231	388.40 µg/mL	Not Specified	MTT Assay	[1][3]
T47D	185.50 µg/mL	Not Specified	MTT Assay	[1][3]
MCF7	113.40 µg/mL	Not Specified	MTT Assay	[1][3]
beta-ionone	MCF7	104 µM	Not Specified	Not Specified	[4]
MDA-MB-435	42 µM	7 days	Growth Inhibition	[4]
LNCaP	130 µM	72 hours	Flow Cytometry	[4]
DU-145	210 µM	72 hours	Flow Cytometry	[4]

Analysis of Cytotoxicity Data:

To directly compare the potency in MCF7 cells, we must convert the units to a common scale. The molecular weight of (3R)-hydroxy-beta-ionone is approximately 208.3 g/mol , and for beta-ionone, it is 192.3 g/mol .

• (3R)-hydroxy-beta-ionone (MCF7): 113.40 µg/mL is equivalent to approximately 544.4 µM.

• beta-ionone (MCF7): The reported IC50 is 104 µM[4].

Mechanistic Insights: Divergent Signaling Pathways

The most striking difference between these two molecules lies in their mechanisms of action. Current research points to their modulation of distinct signaling pathways to exert their anticancer effects.

(3R)-hydroxy-beta-ionone: Targeting the TGF-β/Smad Pathway to Inhibit EMT

Recent studies have elucidated a novel mechanism for (3R)-hydroxy-beta-ionone in triple-negative breast cancer (TNBC), a particularly aggressive subtype. This compound has been shown to induce apoptosis and, critically, block the Epithelial-to-Mesenchymal Transition (EMT)[1][3]. EMT is a key process in cancer progression, enabling cancer cells to gain migratory and invasive properties, leading to metastasis.

The inhibitory effect on EMT is mediated through the TGF-β/Smad signaling pathway . (3R)-hydroxy-beta-ionone has been demonstrated to downregulate the expression of key proteins in this pathway, including Smad2 and Smad3, and the mesenchymal marker N-cadherin, while upregulating the epithelial marker E-cadherin[3]. This suggests that (3R)-hydroxy-beta-ionone may act as an inhibitor of the TGF-β/Smad pathway, thereby preventing the cellular changes associated with metastasis.

Caption: Mechanisms of beta-ionone's anticancer effects.

Structure-Activity Relationship: The Role of Hydroxylation

The observed differences in potency and mechanism between (3R)-hydroxy-beta-ionone and beta-ionone underscore the importance of the hydroxyl group in defining the molecule's anticancer activity. While direct studies on ionone derivatives are limited, we can infer some principles from broader medicinal chemistry:

• Increased Polarity: The addition of a hydroxyl group increases the polarity of the molecule. This can affect its ability to cross cell membranes and may alter its binding affinity for specific protein targets.

• New Binding Interactions: The hydroxyl group can participate in hydrogen bonding, which may enable (3R)-hydroxy-beta-ionone to interact with different or the same targets with altered affinity compared to beta-ionone. This could explain its specific activity against the TGF-β/Smad pathway.

• Metabolic Stability: The hydroxyl group can also be a site for metabolic modification, which could influence the compound's half-life and overall bioavailability.

The lower potency of (3R)-hydroxy-beta-ionone in MCF7 cells suggests that for the mechanism of action in this particular cell line (cell cycle arrest), the non-polar nature of beta-ionone might be more favorable for reaching its intracellular targets. Conversely, the specific interaction of (3R)-hydroxy-beta-ionone with the TGF-β/Smad pathway highlights the potential for targeted drug design by modifying the ionone scaffold.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments used to characterize the anticancer effects of these compounds.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability.

Caption: Workflow for the MTT cell viability assay.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for the Annexin V/PI apoptosis assay.

Cell Cycle Analysis (Propidium Iodide Staining)

This flow cytometry method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M).

Caption: Workflow for cell cycle analysis using PI staining.

Conclusion and Future Directions

This comparative analysis highlights the potential for developing a new class of anticancer agents based on the ionone scaffold. Future research should focus on:

• Direct comparative studies: A comprehensive head-to-head comparison of the two compounds across a panel of cancer cell lines is essential to fully understand their relative efficacy and selectivity.

• Structure-activity relationship studies: Synthesis and evaluation of a library of hydroxylated and otherwise modified ionone derivatives will provide a clearer understanding of the structural requirements for targeting specific signaling pathways.

• In vivo studies: Preclinical animal studies are necessary to evaluate the efficacy, pharmacokinetics, and safety of these compounds in a whole-organism context.

By further exploring the distinct and complementary anticancer activities of (3R)-hydroxy-beta-ionone and beta-ionone, the scientific community can pave the way for the development of novel and effective cancer therapies.

References

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A Comparative Guide to the Cross-Validation of GC-MS and HPLC Methods for (3R)-hydroxy-beta-ionone Analysis

Introduction: The Imperative of Chiral Purity in Modern Drug Development

In the landscape of pharmaceutical development and scientific research, the stereochemistry of a molecule is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different pharmacological, toxicological, and sensory properties. (3R)-hydroxy-beta-ionone, a sesquiterpenoid found in various natural sources, is a chiral molecule where the spatial orientation of the hydroxyl group can significantly influence its biological activity and organoleptic characteristics.[1][2] Consequently, the accurate quantification of its enantiomeric purity is a critical quality attribute.

This guide provides an in-depth technical comparison of two orthogonal analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC), for the analysis of (3R)-hydroxy-beta-ionone. We will delve into the principles of each method, present detailed experimental protocols, and provide a framework for the cross-validation of the analytical data to ensure the highest degree of scientific rigor and confidence in the results. The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[3]

The Principle of Cross-Validation: A Foundation of Trustworthiness

Cross-validation of analytical methods involves the comparison of results from two distinct analytical techniques to provide a high degree of confidence in the reported values.[4] This is particularly crucial for chiral analysis where the subtle differences between enantiomers can be challenging to resolve. By employing two fundamentally different separation mechanisms, we can mitigate the risk of method-specific biases and build a more robust and defensible analytical data package.

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A Comparative Analysis of the Allelopathic Potential of (3R)-hydroxy-beta-ionone and Other Prominent Phytotoxins

Introduction: The Chemical Language of Plants

In the intricate theater of plant ecosystems, a silent but potent form of chemical warfare is constantly waged. This phenomenon, known as allelopathy, involves the production and release of secondary metabolites by one plant that influence the growth, survival, and reproduction of neighboring plants[1]. These chemical agents, or allelochemicals, can be released from various plant parts—including roots, leaves, and decaying tissues—and represent a significant factor in plant competition and community dynamics[1][2]. For researchers in agrochemistry and drug development, understanding the potency and mechanisms of these phytotoxins offers a promising avenue for creating novel, bio-rational herbicides that can circumvent the environmental and resistance issues associated with synthetic alternatives[3].

This guide provides an in-depth comparative analysis of the allelopathic potential of (3R)-hydroxy-beta-ionone , a C13-norisoprenoid apocarotenoid, against a panel of well-characterized phytotoxins: the potent naphthoquinone juglone , the lipidic benzoquinone sorgoleone , and the non-proteinogenic amino acid m-tyrosine . Our objective is to furnish researchers with a clear, data-driven comparison of their phytotoxic efficacy, mechanisms of action, and the experimental protocols required for their evaluation.

Mechanisms of Phytotoxicity: A Diverse Arsenal

The efficacy of a phytotoxin is intrinsically linked to its molecular mechanism of action. The selected compounds exhibit remarkably diverse strategies for inhibiting plant growth, from disrupting energy metabolism to corrupting protein synthesis. Understanding these distinct pathways is critical for developing targeted bioherbicidal strategies.

• (3R)-hydroxy-beta-ionone : This compound, isolated from sources like the moss Rhynchostegium pallidifolium and Elaeocarpus floribundus leaves, is a documented growth suppressant[3][4]. While its precise molecular target is an area of ongoing research, evidence suggests that allelochemicals of this nature can induce significant oxidative stress within plant cells by inhibiting antioxidant enzymes, leading to the accumulation of reactive oxygen species (ROS) that ultimately stunt growth[3].

• Juglone : As the primary allelochemical of the black walnut (Juglans nigra), juglone (5-hydroxy-1,4-naphthoquinone) is a classic example of a potent phytotoxin[5][6]. Its primary mechanism of action is the inhibition of essential enzymes required for metabolic function, most notably those involved in mitochondrial respiration[6][7]. By depriving sensitive plants of the energy required for metabolic activity, juglone leads to symptoms such as wilting, foliar yellowing, and eventual death[6][8].

• Sorgoleone : Exuded from the root hairs of sorghum (Sorghum spp.), sorgoleone is a powerful, hydrophobic allelochemical[9][10]. It has multiple modes of action, making it a particularly effective bioherbicide. Sorgoleone is a potent inhibitor of photosystem II, a critical component of the photosynthetic electron transport chain, and also disrupts mitochondrial respiration[10][11]. Furthermore, it inhibits the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in plastoquinone synthesis[10].

• m-Tyrosine : This non-protein amino acid, released by fine fescue grasses (Festuca spp.), represents a more insidious mechanism of toxicity[12][13]. As a structural isomer of the proteinogenic amino acid L-p-tyrosine, m-tyrosine is mistakenly incorporated into proteins in place of phenylalanine[13][14]. This misincorporation leads to the synthesis of non-functional proteins, particularly affecting organellar biogenesis and function, which in turn causes defects in respiration and photosynthesis, ultimately inhibiting root development and overall growth[14][15].

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A Senior Application Scientist's Guide to the Spectroscopic Comparison of (3R)- and (3S)-hydroxy-β-ionone

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and natural product chemistry, the precise characterization of chiral molecules is paramount. Enantiomers, mirror-image isomers of a chiral compound, can exhibit remarkably different pharmacological, toxicological, and sensory properties. This guide provides an in-depth comparison of the spectroscopic data for (3R)- and (3S)-hydroxy-β-ionone, crucial intermediates in the synthesis of valuable carotenoids like zeaxanthin and β-cryptoxanthin.[1][2] Understanding their spectroscopic signatures is essential for confirming absolute stereochemistry and ensuring enantiomeric purity, which are critical quality attributes in drug development.

The Challenge of Distinguishing Mirror Images

(3R)- and (3S)-hydroxy-β-ionone are enantiomers. In a standard, achiral environment, they possess identical physical properties such as melting point, boiling point, and solubility. This identity extends to most common spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: In a typical achiral solvent (e.g., CDCl₃), the ¹H and ¹³C NMR spectra of (3R)- and (3S)-hydroxy-β-ionone are indistinguishable.[3][4] This is because the magnetic environment of each corresponding nucleus is identical, resulting in the same chemical shifts and coupling constants.

• Infrared (IR) Spectroscopy: The vibrational energy levels of enantiomers are identical. Consequently, their IR spectra, which arise from transitions between these levels, will be superimposable.

• Mass Spectrometry (MS): Standard MS techniques measure the mass-to-charge ratio of a molecule and its fragments. Since enantiomers have the same molecular formula and mass, their mass spectra are identical.[1]

To overcome this challenge, one must either introduce a chiral element into the analysis to create a diastereomeric interaction or employ a technique that is inherently sensitive to chirality.

Comparative Analysis: Unveiling Spectroscopic Differences

While most spectroscopic methods are "blind" to chirality, specific approaches can be used to differentiate between the (3R) and (3S) enantiomers of hydroxy-β-ionone.

1. NMR Spectroscopy in a Chiral Environment

Although standard NMR is ineffective for enantiomeric distinction, it can be a powerful tool when a chiral auxiliary is introduced.[3] The interaction between the enantiomers and a single enantiomer of a chiral auxiliary (like a chiral solvating agent or a chiral derivatizing agent) forms transient diastereomeric complexes.[3][4] These diastereomeric complexes have distinct physical properties and, therefore, different NMR spectra.[4]

• Mechanism: The formation of diastereomers breaks the energetic degeneracy of the enantiomers, leading to observable differences in the chemical shifts (Δδ) of corresponding protons or carbons.

• Application: This method is highly effective for determining enantiomeric excess (ee). By reacting the racemic hydroxy-β-ionone with a chiral derivatizing agent like Mosher's acid, the resulting diastereomeric esters can be distinguished and quantified by integrating their unique NMR signals.[3]

2. Chiroptical Spectroscopy: The Definitive Method

Chiroptical techniques, which measure the differential interaction of chiral molecules with polarized light, are the most direct and definitive methods for distinguishing enantiomers.

Circular Dichroism (CD) Spectroscopy is the gold standard for this purpose. It measures the difference in absorption of left and right circularly polarized light by a chiral molecule.

• The Cotton Effect: Enantiomers exhibit opposite CD signals, known as the Cotton effect. For (3R)- and (3S)-hydroxy-β-ionone, one enantiomer will show a positive Cotton effect (a peak in the CD spectrum) at a specific wavelength, while the other will show a negative Cotton effect (a trough) of equal magnitude at the same wavelength.

• Structural Assignment: The sign of the Cotton effect can be correlated to the absolute configuration of the stereocenter. The absolute configuration of synthesized (3R)- and (3S)-hydroxy-β-ionone can be definitively established by comparing their CD spectra to that of an authentic sample derived from a natural product of known stereochemistry, such as (3R,3′R,6′R)-lutein.[1]

Spectroscopic Technique	(3R)-hydroxy-β-ionone	(3S)-hydroxy-β-ionone	Rationale for Similarity/Difference
¹H & ¹³C NMR (Achiral Solvent)	Identical Spectra	Identical Spectra	Enantiomers are isochronous (exhibit identical chemical shifts) in an achiral environment.[3][4]
¹H & ¹³C NMR (Chiral Auxiliary)	Unique Spectrum	Unique Spectrum	Formation of diastereomeric complexes leads to non-equivalent magnetic environments and distinct chemical shifts.[5]
Infrared (IR) Spectroscopy	Identical Spectra	Identical Spectra	Vibrational modes and bond energies are identical for enantiomers.
Mass Spectrometry (MS)	Identical Spectra	Identical Spectra	Enantiomers have the same mass-to-charge ratio.[1]
Circular Dichroism (CD)	Opposite Sign Cotton Effect	Opposite Sign Cotton Effect	Enantiomers exhibit mirror-image differential absorption of circularly polarized light.

Experimental Protocols & Methodologies

Protocol 1: Enantiomeric Differentiation by NMR using a Chiral Derivatizing Agent (CDA)

This protocol outlines the general steps for using a CDA, such as (R)-(-)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (Mosher's acid chloride), to determine the enantiomeric excess of a hydroxy-β-ionone sample.

• Sample Preparation:

  • Dissolve a known quantity (e.g., 5-10 mg) of the hydroxy-β-ionone sample in a dry, inert solvent (e.g., 0.5 mL of dry pyridine-d₅) in an NMR tube.

  • Add a slight molar excess (e.g., 1.1 equivalents) of the chiral derivatizing agent (e.g., Mosher's acid chloride).

  • Allow the reaction to proceed to completion at room temperature. The reaction forms diastereomeric Mosher's esters.

• NMR Acquisition:

  • Acquire a high-resolution ¹H NMR spectrum of the resulting diastereomeric mixture.

  • Ensure a sufficient number of scans to achieve a good signal-to-noise ratio for accurate integration.

• Data Analysis:

  • Identify a well-resolved signal (ideally a singlet or a simple multiplet) that is clearly separated for the two diastereomers.

  • Carefully integrate the corresponding signals for each diastereomer.

  • Calculate the enantiomeric excess (ee) using the formula: ee (%) = [|Integration₁ - Integration₂| / (Integration₁ + Integration₂)] x 100.

Protocol 2: Determination of Absolute Configuration by Circular Dichroism (CD) Spectroscopy

This protocol describes the procedure for acquiring a CD spectrum to distinguish between (3R)- and (3S)-hydroxy-β-ionone.

• Sample Preparation:

  • Prepare a dilute solution of the purified hydroxy-β-ionone enantiomer in a suitable spectroscopic grade solvent (e.g., methanol or acetonitrile). The concentration should be adjusted to yield an absorbance of ~0.5-1.0 at the wavelength of maximum absorption (λₘₐₓ).

  • Prepare a blank sample using the same solvent.

• Instrument Setup:

  • Use a calibrated CD spectrometer.

  • Set the spectral range to scan across the relevant electronic transitions of the molecule (e.g., 200-400 nm).

  • Set appropriate parameters for scan speed, bandwidth, and number of accumulations to ensure high-quality data.

• Data Acquisition:

  • Run the blank solvent sample first to obtain a baseline spectrum.

  • Run the sample of the hydroxy-β-ionone enantiomer.

  • The instrument software will automatically subtract the baseline from the sample spectrum.

• Data Interpretation:

  • Analyze the resulting CD spectrum. The spectrum is a plot of differential absorption (ΔA) or molar ellipticity ([θ]) versus wavelength.

  • Identify the sign (positive or negative) of the Cotton effect at the key absorption maxima.

  • Compare the sign of the observed Cotton effect to literature data or a known standard to assign the absolute (R) or (S) configuration.[1]

Visualizing the Analytical Workflow

The following workflow diagram illustrates the logical process for characterizing a sample of 3-hydroxy-β-ionone.

Caption: Workflow for the spectroscopic analysis of 3-hydroxy-β-ionone.

Conclusion

The differentiation of (3R)- and (3S)-hydroxy-β-ionone is a classic challenge in stereochemistry that highlights the limitations of standard spectroscopic techniques. While NMR, IR, and MS are essential for confirming the compound's covalent structure, they are inherently insensitive to chirality. The definitive distinction between these enantiomers relies on chiroptical methods, primarily Circular Dichroism spectroscopy, which provides an unambiguous signature for each enantiomer based on their differential interaction with polarized light. For quantitative analysis of enantiomeric mixtures, NMR spectroscopy in the presence of a chiral derivatizing agent is a robust and reliable method. A multi-technique approach, as outlined in this guide, is crucial for the comprehensive characterization and quality control of these important chiral building blocks in research and development.

References

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• PubMed. (2021, December 22). Molecular enantiodiscrimination by NMR spectroscopy in chiral oriented systems: Concept, tools, and applications.
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The Enantioselective Quest for (3R)-hydroxy-beta-ionone: A Comparative Guide to Chemical Synthesis and Biotransformation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

(3R)-hydroxy-beta-ionone, a chiral molecule with significant applications as a precursor in the synthesis of high-value carotenoids like zeaxanthin and β-cryptoxanthin, presents a compelling case study in the choice between traditional chemical synthesis and modern biotransformation.[1] The critical importance of its stereochemistry, with the (3R) enantiomer being the biologically relevant form, necessitates highly selective production methods.[1] This guide provides a comprehensive comparison of the prevailing chemoenzymatic synthesis and a cutting-edge de novo biotransformation approach for obtaining enantiomerically pure (3R)-hydroxy-beta-ionone, offering insights into the rationale behind experimental choices, detailed protocols, and a comparative analysis of their respective merits and drawbacks.

The Challenge of Chirality in Ionone Synthesis

The synthesis of single-enantiomer compounds is a persistent challenge in organic chemistry.[2][3] While chemical methods have advanced significantly, they often involve multi-step processes, harsh reaction conditions, and the use of chiral auxiliaries or catalysts, which can be expensive and generate considerable waste.[4][5] Biocatalysis, on the other hand, leverages the inherent stereoselectivity of enzymes to perform highly specific transformations under mild, environmentally benign conditions.[6][7][8] This fundamental difference forms the basis of our comparative analysis.

Chemical Synthesis: A Chemoenzymatic Strategy

A common and effective route to (3R)-hydroxy-beta-ionone is a chemoenzymatic approach that begins with the readily available and inexpensive (rac)-α-ionone. This multi-step synthesis culminates in an enzymatic resolution to isolate the desired enantiomer.[1]

Rationale for the Chemoenzymatic Approach

The decision to employ a chemoenzymatic strategy is rooted in pragmatism. A purely chemical asymmetric synthesis of (3R)-hydroxy-beta-ionone can be complex and may not achieve the high enantiomeric purity required for pharmaceutical applications. The chosen pathway strategically utilizes classical organic reactions to construct the racemic core of 3-hydroxy-beta-ionone, followed by a highly efficient enzymatic kinetic resolution. This approach leverages the strengths of both chemical synthesis (scalability and access to starting materials) and biocatalysis (unparalleled stereoselectivity).

Experimental Workflow: Chemical Synthesis

Caption: Chemoenzymatic synthesis of (3R)-hydroxy-beta-ionone.

Detailed Protocol: Chemoenzymatic Synthesis

Step 1: Protection of (rac)-α-ionone The carbonyl group of (rac)-α-ionone is protected as a ketal to prevent its reduction in a subsequent step. This is a standard strategy in multi-step synthesis to selectively modify other functional groups.

Step 2: Allylic Oxidation The protected α-ionone undergoes allylic oxidation to introduce a ketone at the 3-position.

Step 3: Stereoselective Reduction The 3-keto group is reduced to a hydroxyl group using a reducing agent like RED-AL™. While this reduction is not enantioselective, it sets the stage for the subsequent resolution.

Step 4: Deprotection The ketal protecting group is removed under acidic conditions to yield (rac)-3-hydroxy-α-ionone.

Step 5: Isomerization A base-catalyzed double bond isomerization converts (rac)-3-hydroxy-α-ionone to the more stable (rac)-3-hydroxy-β-ionone.[1] This reaction is typically driven to completion by the formation of the thermodynamically favored conjugated system.

Step 6: Enzymatic Kinetic Resolution This is the key step for achieving high enantiomeric purity. The racemic mixture is subjected to acylation catalyzed by a lipase, such as Pseudomonas cepacia lipase (Lipase PS), in the presence of an acyl donor like vinyl acetate. The lipase selectively acylates the (3R)-enantiomer, leaving the (3S)-enantiomer largely unreacted.[1]

Step 7: Separation and Hydrolysis The resulting mixture of (3R)-3-acetoxy-β-ionone and (3S)-3-hydroxy-β-ionone is separated by column chromatography. The acetylated (3R)-enantiomer is then hydrolyzed to afford the final product, (3R)-hydroxy-beta-ionone, with high enantiomeric excess.[1]

Biotransformation: A De Novo Biosynthesis Approach

An increasingly attractive alternative to chemical synthesis is the use of engineered microorganisms to produce (3R)-hydroxy-beta-ionone directly from simple carbon sources. The oleaginous yeast Yarrowia lipolytica has emerged as a powerful host for this de novo biosynthesis.[9]

Rationale for the De Novo Biosynthesis Approach

The primary motivation for developing a de novo biosynthesis route is to create a more sustainable and potentially more cost-effective process.[7] This approach circumvents the need for multiple reaction steps, hazardous reagents, and complex purification procedures associated with chemical synthesis. Yarrowia lipolytica is an excellent choice of host due to its ability to accumulate high levels of acetyl-CoA, a key precursor for terpenoid biosynthesis, and its well-established genetic tools.[10][11] By introducing the necessary biosynthetic genes, the yeast can be engineered to produce the target molecule directly.

Experimental Workflow: De Novo Biotransformation

Caption: De novo biosynthesis of (3R)-hydroxy-beta-ionone in Y. lipolytica.

Detailed Protocol: De Novo Biotransformation

Step 1: Strain Engineering A strain of Yarrowia lipolytica is engineered to overproduce the precursor zeaxanthin. This involves:

• Enhancing the mevalonate pathway: Key genes in the native mevalonate pathway are overexpressed to increase the flux towards the terpenoid backbone, geranylgeranyl pyrophosphate (GGPP).

• Introducing the zeaxanthin biosynthetic pathway: Genes encoding β-carotene synthase and β-carotene hydroxylase are introduced to convert GGPP to zeaxanthin.

Step 2: Introduction of the Cleavage Enzyme A gene encoding a carotenoid cleavage dioxygenase (CCD) is introduced into the zeaxanthin-producing strain. The choice of CCD is critical as it determines the cleavage pattern of zeaxanthin to yield 3-hydroxy-β-ionone.

Step 3: Fermentation The engineered Y. lipolytica strain is cultivated in a suitable fermentation medium containing a simple carbon source like glucose.[12] Key fermentation parameters such as temperature, pH, and dissolved oxygen are carefully controlled to ensure optimal cell growth and product formation.[11]

Step 4: In Situ Product Removal (Optional but Recommended) To avoid product inhibition and degradation, an organic solvent overlay, such as dodecane, can be used during fermentation to continuously extract the produced (3R)-hydroxy-beta-ionone from the aqueous phase.[10]

Step 5: Downstream Processing After fermentation, the organic phase containing the product is separated from the culture broth. The (3R)-hydroxy-beta-ionone is then purified from the organic solvent, typically through distillation or chromatography.

Comparative Analysis

Feature	Chemical Synthesis (Chemoenzymatic)	Biotransformation (De Novo)
Starting Material	(rac)-α-ionone	Simple carbon source (e.g., glucose)
Number of Steps	Multiple (approx. 7)	Single fermentation step
Stereoselectivity	Achieved through enzymatic resolution	Inherently stereoselective
Reaction Conditions	Varied, can involve harsh reagents and temperatures	Mild (ambient temperature and pressure)
Solvents	Organic solvents	Primarily aqueous
Yield	~46% overall yield to racemic mixture, then resolution	Titers up to 1.66 g/L reported[9]
Enantiomeric Excess (ee)	High (e.g., 96% ee)[1]	Potentially very high, dependent on enzyme specificity
Downstream Processing	Chromatographic separation of enantiomers	Extraction from fermentation broth and purification
Environmental Impact	Higher, due to use of organic solvents and reagents	Lower, considered a "greener" process[5][6]
Scalability	Well-established for chemical processes	Can be challenging, but improving

Conclusion

The choice between chemical synthesis and biotransformation for the production of (3R)-hydroxy-beta-ionone depends on a variety of factors, including the desired scale of production, cost considerations, and sustainability goals.

The chemoenzymatic chemical synthesis route offers a reliable and well-understood pathway to high-purity (3R)-hydroxy-beta-ionone.[1] Its primary advantages are the use of a readily available starting material and the established scalability of chemical processes. However, it is a multi-step process that involves the use of organic solvents and reagents, and the overall yield can be moderate. The key to its success lies in the highly efficient enzymatic resolution step, which effectively resolves the racemic mixture.

The de novo biotransformation approach represents a more modern and sustainable alternative.[9] Its single-step fermentation process from a simple carbon source is highly attractive from both an economic and environmental perspective.[7] The reported high titers in engineered Yarrowia lipolytica demonstrate the significant potential of this technology.[9] While challenges in scaling up fermentation processes and optimizing downstream processing remain, ongoing advances in synthetic biology and metabolic engineering are continuously improving the viability of biotransformation for the industrial production of fine chemicals.

For researchers and drug development professionals, the de novo biotransformation route offers a promising avenue for the sustainable and efficient production of (3R)-hydroxy-beta-ionone and other valuable chiral compounds. As the field of synthetic biology matures, it is likely that biological routes will become increasingly competitive with, and in many cases superior to, traditional chemical syntheses.

References

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• International Journal of Advanced Chemistry Research. (n.d.). Sustainable synthesis of fine chemicals using biocatalysis. [Link]

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• Gao, S., et al. (2019). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry. [Link]

• Al-Aamri, M. S., et al. (2021). β-Ionone: Its Occurrence and Biological Function and Metabolic Engineering. Plants. [Link]

• Lutz-Wahl, S., et al. (1998). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Applied and Environmental Microbiology. [Link]

• Macedo, A. C., & Alves, T. L. M. (2020). Biocatalytic vs. Chemical Synthesis of Enantiomerically Pure Compounds. Processes.
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• Khachik, F., & Chang, J. C. (2011). Synthesis of (3S)-and (3R)-3-Hydroxy-b-ionone and Their Transformation into (3S)-and (3R)-b-Cryptoxanthin. Journal of Agricultural and Food Chemistry.
• Cerveny, L., Marhoul, A., & Zoubkova, L. (2004). The Synthesis of Ionones. Perfumer & Flavorist.

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• Yang, D., et al. (2021). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry.

• Czajka, J. J., et al. (2018). Engineering the oleaginous yeast Yarrowia lipolytica to produce the aroma compound β-ionone. Microbial Cell Factories. [Link]

• Grumezescu, A. M. (Ed.). (2018). Greener synthesis of chemical compounds and materials. In Materials for Biomedical Engineering. Elsevier.
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A Senior Application Scientist's Guide to Microbial Production of (3R)-Hydroxy-β-Ionone: A Comparative Analysis

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of (3R)-Hydroxy-β-ionone

(3R)-Hydroxy-β-ionone is a high-value apocarotenoid, a class of organic compounds derived from the enzymatic cleavage of carotenoids. It serves as a crucial chiral building block in the synthesis of vital molecules, most notably zeaxanthin, a carotenoid xanthophyll with significant applications in the pharmaceutical, nutraceutical, and food industries for its potent antioxidant properties and role in eye health. Traditional chemical synthesis of this specific stereoisomer is often complex and environmentally taxing. Consequently, microbial biosynthesis and biotransformation have emerged as sustainable and highly specific alternative manufacturing routes.

This guide provides an in-depth comparison of the efficacy of different microbial platforms for the production of (3R)-hydroxy-β-ionone. We will critically evaluate the performance of engineered yeasts, bacterial systems, and wild-type fungal and actinomycete strains, supported by experimental data, detailed protocols, and mechanistic pathway diagrams to inform your research and development decisions.

Section 1: Engineered Yeast - The Frontrunner in De Novo Synthesis

The oleaginous yeast Yarrowia lipolytica has been successfully engineered to become a highly efficient cell factory for the de novo production of (3R)-hydroxy-β-ionone. This approach is distinguished by its ability to synthesize the target molecule from simple carbon sources like glucose, bypassing the need for precursor feeding.

Metabolic Strategy: From Glucose to (3R)-Hydroxy-β-ionone

The core of this strategy involves a sophisticated metabolic engineering cascade. First, the endogenous mevalonate (MVA) pathway of Y. lipolytica is upregulated to increase the supply of the universal terpenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP). Subsequently, a heterologous pathway is introduced to convert these precursors into β-carotene. The crucial steps for producing the target molecule are the subsequent hydroxylation of β-carotene to zeaxanthin and the final, specific cleavage of zeaxanthin.

The key enzymatic steps are:

• β-Carotene to Zeaxanthin: Introduction of a β-carotene hydroxylase. The natural stereoselectivity of this enzyme leads to the formation of (3R,3'R)-zeaxanthin.

• Zeaxanthin to (3R)-Hydroxy-β-ionone: Expression of a carotenoid cleavage dioxygenase (CCD) that specifically cleaves the C9-C10 double bond of the (3R)-hydroxylated ring of zeaxanthin.

This de novo pathway is highly advantageous as it ensures the production of the correct (3R) stereoisomer, a direct consequence of the stereospecificity of the enzymes involved in zeaxanthin biosynthesis.

Caption: De novo biosynthesis pathway for (3R)-hydroxy-β-ionone in engineered Y. lipolytica.

Performance Data

Engineered Y. lipolytica stands out for its high production titers, demonstrating the feasibility of industrial-scale production.

Microbial System	Strain Type	Method	Titer	Cultivation Mode	Reference
Yarrowia lipolytica	Engineered	De Novo Synthesis	1.66 g/L	Fed-batch Fermentation	[1]
Yarrowia lipolytica	Engineered	De Novo Synthesis	416.8 mg/L	Shake Flask	[1]

Section 2: Engineered Bacterial Systems - A Biotransformation Approach

Engineered bacteria, particularly Escherichia coli, have been explored for producing hydroxylated ionones through biotransformation, where a precursor molecule is supplied to the culture and converted to the desired product. A notable strategy involves a co-culture system to separate the production of the precursor from its hydroxylation.

Metabolic Strategy: A Two-Strain Co-Culture System

This approach utilizes two distinct engineered E. coli strains:

• Strain A (Producer): This strain is engineered to produce β-ionone from a simple carbon source like glycerol. It contains the necessary metabolic pathways to synthesize β-carotene, which is then cleaved by a CCD to yield β-ionone.

• Strain B (Converter): This strain is designed to hydroxylate the β-ionone produced by Strain A. It expresses a cytochrome P450 monooxygenase, often a mutated version from an organism like Bacillus megaterium (e.g., P450 BM3), which is capable of adding a hydroxyl group to the β-ionone ring.

The primary challenge with this system is controlling the regioselectivity of the hydroxylation. Most wild-type and engineered P450 enzymes show a strong preference for hydroxylating the C4 position of β-ionone, leading to the formation of 4-hydroxy-β-ionone as the main product, with 3-hydroxy-β-ionone being a minor byproduct.[2] This lack of specificity is a significant drawback compared to the Yarrowia system for producing the pure (3R)-isomer.

Caption: Co-culture system for hydroxylated β-ionone production using engineered E. coli.

Performance Data

The titers achieved with bacterial co-culture systems for hydroxylated ionones are currently much lower than those from engineered yeast, and the primary product is not the desired 3-hydroxy isomer.

Microbial System	Strain Type	Method	Titer	Cultivation Mode	Reference
E. coli Co-culture	Engineered	Biotransformation	4.18 mg/L (of 4-OH-β-ionone)	Co-fermentation	[2]

Section 3: Fungal and Actinomycete Strains - Natural Biocatalysts

A wide range of wild-type filamentous fungi and actinomycetes (like Streptomyces) have been screened for their natural ability to hydroxylate β-ionone. This approach leverages the native enzymatic machinery of these organisms without the need for genetic engineering.

Metabolic Strategy: Whole-Cell Biotransformation

In this method, resting or growing cells of the selected microorganism are incubated with β-ionone as a substrate. The cells' native enzymes, typically cytochrome P450 monooxygenases, catalyze the hydroxylation reaction.

However, extensive screening has revealed two significant limitations:

• Poor Regioselectivity: Similar to the bacterial P450s, fungal and actinomycete enzymes overwhelmingly favor hydroxylation at the C2 and C4 positions of the β-ionone ring.[3] Strains like Aspergillus niger are known to produce a complex mixture of products, including (R)-4-hydroxy-β-ionone and (S)-2-hydroxy-β-ionone as major derivatives.[4]

• Low to No C3-Hydroxylation: Studies involving hundreds of Streptomyces strains have shown that while they can convert β-ionone, they produce 4-hydroxy-β-ionone with little to no conversion to the desired 3-hydroxy product.[5]

While these organisms are powerful biocatalysts for other reactions, they have proven to be inefficient and non-selective for the specific production of (3R)-hydroxy-β-ionone from a β-ionone precursor.

Performance Data

Data for these systems are primarily qualitative or semi-quantitative, focusing on conversion rates and product identification rather than high-titer production.

Microbial System	Strain Type	Method	Key Finding	Reference
Aspergillus niger	Wild-type	Biotransformation	Produces a complex mixture, mainly 2-OH and 4-OH derivatives.	[4]
Streptomyces spp.	Wild-type	Biotransformation	Low conversion of β-ionone; no 3-OH product detected, only 4-OH.	[5]
Penicillium roqueforti	Wild-type	Biotransformation	A small amount of 3-hydroxy-β-ionone was reported.	[6]

Section 4: Experimental Protocols

Protocol 1: Fed-Batch Fermentation of Engineered Yarrowia lipolytica

This protocol is adapted from methodologies for high-density cultivation of engineered Y. lipolytica for carotenoid and apocarotenoid production.[1]

• Pre-culture Preparation: Inoculate a single colony of the engineered Y. lipolytica strain into a 250 mL flask containing 50 mL of YPD medium (10 g/L yeast extract, 20 g/L peptone, 20 g/L glucose). Incubate at 30°C with shaking at 220 rpm for 24 hours.

• Bioreactor Inoculation: Aseptically transfer the pre-culture into a 5-L bioreactor containing 2.0 L of initial batch medium (e.g., 30 g/L glucose, 20 g/L peptone, 10 g/L yeast extract).

• Batch Phase Cultivation: Control the temperature at 30°C and pH at 6.0 (using NH₄OH). Maintain dissolved oxygen (DO) above 20% by adjusting agitation (300-800 rpm) and aeration (1-2 vvm).

• Fed-Batch Phase: Once the initial glucose is depleted (indicated by a sharp increase in DO), initiate the feeding strategy. Supply a concentrated feed solution (e.g., 500 g/L glucose, 50 g/L yeast extract) at a controlled rate to maintain a low glucose concentration in the fermenter.

• Sampling and Analysis: Periodically take samples to measure cell density (OD₆₀₀), and quantify the extracellular (3R)-hydroxy-β-ionone concentration using GC-MS or HPLC after appropriate extraction (e.g., with ethyl acetate).

• Harvest: Continue fermentation for 120-160 hours, or until productivity plateaus.

Protocol 2: Co-Culture Fermentation of Engineered E. coli

This protocol is based on the co-culture strategy for producing hydroxylated ionones.[2]

• Individual Pre-cultures: Prepare separate overnight cultures of the β-ionone producer strain and the hydroxylator strain in LB medium with appropriate antibiotics at 37°C.

• Main Culture Inoculation: Inoculate the β-ionone producer strain into a production medium (e.g., M9 minimal medium with glycerol) in a baffled flask. Incubate at 30°C with shaking at 250 rpm.

• Induction of Producer Strain: When the culture reaches an OD₆₀₀ of ~0.6-0.8, induce protein expression with IPTG (e.g., 0.1 mM). Continue incubation for 24 hours to allow β-ionone production and accumulation.

• Inoculation of Converter Strain: Inoculate the hydroxylator strain into the same flask.

• Induction of Converter Strain: Simultaneously induce the hydroxylator strain with IPTG.

• Biotransformation and Analysis: Continue the co-culture incubation for another 48-72 hours. Extract the culture with an organic solvent (e.g., ethyl acetate) and analyze the supernatant for hydroxylated ionones by GC-MS.

Conclusion and Future Outlook

The comparative analysis clearly demonstrates that engineered Yarrowia lipolytica is currently the most efficacious and selective microbial platform for the production of (3R)-hydroxy-β-ionone . Its ability to perform de novo synthesis from simple sugars, coupled with the high stereoselectivity of the engineered pathway, results in significantly higher titers (up to 1.66 g/L) compared to other systems.

Bacterial systems, while demonstrating the principle of biotransformation, are hampered by low titers and, more critically, a lack of regioselectivity, favoring the production of 4-hydroxy-β-ionone. Wild-type fungal and actinomycete strains are unsuitable for this specific transformation due to poor selectivity and low conversion rates for the desired product.

Future research should focus on optimizing the fermentation process for the engineered Y. lipolytica to further enhance yield and productivity. For bacterial systems, extensive protein engineering of cytochrome P450s would be required to shift the regioselectivity from the C4 to the C3 position, a non-trivial challenge that currently limits their applicability for this specific target molecule.

References

• Chen, X., et al. (2025). De novo biosynthesis of zeaxanthin and 3-hydroxy-β-ionone by engineered Yarrowia lipolytica. Green Chemistry.[1]

• Zhang, C., et al. (2025). Microbial Biosynthesis of β-Ionone and Its Hydroxylated Derivative via Enzyme and Metabolic Engineering. Journal of Agricultural and Food Chemistry.[2]

• Urlacher, V. B., Makhsumkhanov, A., & Schmid, R. D. (2006). Biotransformation of beta-ionone by engineered cytochrome P450 BM-3. Applied Microbiology and Biotechnology, 70(1), 53–59.

• Lutz-Wahl, S., et al. (1998). Stereo- and Regioselective Hydroxylation of α-Ionone by Streptomyces Strains. Applied and Environmental Microbiology, 64(10), 3878–3881.[5]

• Mikami, Y., Fukunaga, Y., Arita, M., & Kisaki, T. (1981). Microbial Transformation of β-Ionone and β-Methylionone. Applied and Environmental Microbiology, 41(3), 610–617.[3][4]

• Haag, A., Eschenmoser, W., & Eugster, C. H. (1980). Synthese von (–)-(R)-4-hydroxy-β-ionon und (–)-(5R,6S)-5-Hydroxy-4,5-dihydro-α-ionone aus (–)-(S)-α-ionone. Helvetica Chimica Acta, 63(1), 10-15.

• Serra, S., et al. (2018). Fungi-Mediated Biotransformation of the Isomeric Forms of the Apocarotenoids Ionone, Damascone and Theaspirane. Molecules, 23(12), 3323.[6]

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A Comparative Sensory Analysis of (3R)-hydroxy-beta-ionone and Other Key Flavor Compounds

This guide provides a detailed sensory profile comparison of (3R)-hydroxy-beta-ionone with other significant flavor compounds. Designed for researchers, scientists, and professionals in drug development, this document offers an in-depth analysis supported by experimental data and methodologies to elucidate the nuanced world of flavor perception.

Introduction to (3R)-hydroxy-beta-ionone: A Subtle Influencer in Flavor Chemistry

(3R)-hydroxy-beta-ionone is a naturally occurring C13-norisoprenoid, a class of compounds derived from the enzymatic cleavage of carotenoids.[1] While its parent compound, beta-ionone, is well-recognized for its characteristic violet and woody aroma, (3R)-hydroxy-beta-ionone presents a more nuanced sensory profile.[2][3] As a hydroxylated derivative, its polarity is increased, which can influence its volatility and interaction with olfactory receptors, thereby altering its perceived aroma. Although extensive sensory data for (3R)-hydroxy-beta-ionone is not widely published, its structural similarity to beta-ionone suggests a profile that retains some of the core floral and woody characteristics, potentially with added fruity or sweet nuances and reduced intensity. One study noted its "fruity violet-like characteristics".[4] This guide will explore this inferred profile in comparison to well-characterized flavor compounds.

Comparative Sensory Profiles

The sensory characteristics of flavor compounds are defined by a combination of their odor descriptors and their odor threshold, which is the lowest concentration at which a substance can be detected by the human nose. The following sections detail the sensory profiles of (3R)-hydroxy-beta-ionone and selected comparator compounds from different chemical classes to provide a broad context for its potential applications.

The Ionone Family: Floral and Woody Notes

Beta-Ionone: As the parent compound, beta-ionone serves as the primary benchmark for understanding (3R)-hydroxy-beta-ionone.[5] It is described as having a floral, woody, sweet, and fruity aroma with berry and tropical undertones.[3] Some sources also describe a violet and orris-like scent.[6] Its odor is considered to be of medium strength.[3] The taste profile is characterized as woody, berry, floral, green, and fruity.[3]

(3R)-hydroxy-beta-ionone (Inferred Profile): Based on its chemical structure, it is hypothesized that the addition of a hydroxyl group at the 3-position of the cyclohexene ring would likely introduce subtle changes to the sensory profile of beta-ionone. The increased polarity may lead to a slightly higher odor threshold and a potential shift in the aroma profile towards sweeter, fruitier, or even slightly earthy notes, while retaining the foundational floral-woody character. The "fruity violet-like" description found in the literature supports this inference.[4]

The Damascones: Complex Fruity and Rosy Aromas

The damascones are a group of ketones known for their potent and complex fruity-floral scents, often with rosy and woody aspects.

• Alpha-Damascone: Possesses an intensely rosy-floral core with fruity notes of apple and pear, honey-like sweetness, and a tobacco-like dryness in its finish.[7]

• Beta-Damascone: Characterized by prominent fruity notes of ripe plum, blackcurrant, and sweet berries, with floral undertones and hints of honey or mild tobacco.[8]

• Delta-Damascone: Offers a profile of cooked fruits and jam, often used in conjunction with other damascones.[9]

• Gamma-Damascone: Has a unique coniferous and thuja-like facet, setting it apart from the more common rosy and fruity damascones.[10]

Terpene Alcohols: Fresh and Floral Scents

Linalool: This widely used fragrance and flavor compound exists as two enantiomers with distinct sensory profiles.[11]

• (S)-(+)-Linalool: Described as sweet, floral, and petitgrain-like.[4][11]

• (R)-(-)-Linalool: Perceived as more woody and lavender-like.[4][11]

Geraniol: Another common terpene alcohol, geraniol has a characteristic sweet, rose-like odor with citrus and fruity nuances.[12][13] It is considered a key component in rose and geranium accords.

Quantitative Sensory Data Summary

The following table summarizes the key sensory attributes and reported odor thresholds for the discussed flavor compounds. It is important to note that odor thresholds can vary significantly depending on the medium (e.g., water, air, ethanol solution) and the sensory evaluation methodology used.

Compound	Odor Descriptors	Odor Threshold	Source(s)
(3R)-hydroxy-beta-ionone	Fruity, violet-like (inferred to be floral, woody, sweet)	Not widely reported	[4]
beta-Ionone	Floral, woody, sweet, fruity, berry, tropical, violet, orris	0.007 µg/L in water	[2][3][6]
alpha-Damascone	Rosy-floral, apple, pear, honey, tobacco	Not specified	[7]
beta-Damascone	Fruity (plum, blackcurrant, berry), floral, honey, tobacco	0.002 µg/L in water	[8]
delta-Damascone	Cooked fruit, jammy	0.007 ng/L in air	[9]
gamma-Damascone	Coniferous, thuja-like	Not specified	[10]
(S)-(+)-Linalool	Sweet, floral, petitgrain-like	7.4 ppb (in air)	[4][11]
(R)-(-)-Linalool	Woody, lavender-like	0.8 ppb (in air)	[4][11]
Geraniol	Sweet, rose, citrus, fruity, waxy	4-75 ppb (detection in air)	[12]

Experimental Protocols for Sensory Analysis

To objectively compare the sensory profiles of flavor compounds, standardized and validated methodologies are essential. The following are outlines of two widely accepted techniques in the field of sensory science.

Quantitative Descriptive Analysis (QDA)

QDA is a behavioral sensory evaluation method that provides a detailed, quantitative description of a product's sensory characteristics.[11]

Methodology:

• Panelist Selection and Screening: A panel of 8-15 individuals is selected based on their sensory acuity and ability to discriminate differences in the relevant product category.

• Term Generation: Panelists, not the researchers, develop a consensus vocabulary of descriptive terms (attributes) to characterize the sensory properties of the samples.

• Training: Panelists are trained to use the agreed-upon attributes and an intensity scale (e.g., a 0-100 line scale) to rate the intensity of each attribute for a range of reference standards and the test samples.

• Evaluation: Samples are presented to the panelists in a controlled environment, typically in individual booths to prevent interaction.[11] Each panelist independently rates the intensity of each attribute for each sample.

• Data Analysis: The intensity ratings are statistically analyzed to determine significant differences in the sensory profiles of the samples. The results are often visualized using spider or radar plots.

Caption: Workflow for Quantitative Descriptive Analysis (QDA).

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector to identify odor-active compounds in a sample.

Methodology:

• Sample Preparation: The volatile fraction of the sample is extracted using methods such as solvent extraction, distillation, or solid-phase microextraction (SPME).

• Gas Chromatographic Separation: The extracted volatiles are injected into a gas chromatograph, where they are separated based on their boiling points and interactions with the stationary phase of the GC column.

• Olfactometric Detection: The effluent from the GC column is split, with one portion going to a conventional detector (e.g., a mass spectrometer for identification) and the other to a sniffing port. A trained sensory assessor sniffs the effluent from the sniffing port and records the retention time, odor description, and intensity of each detected aroma.

• Data Analysis: The olfactometric data is combined with the chromatographic data to identify the compounds responsible for specific aromas.

Caption: Workflow for Gas Chromatography-Olfactometry (GC-O).

Biochemical Pathway: Formation of Ionones

(3R)-hydroxy-beta-ionone, like other ionones, is formed from the oxidative cleavage of carotenoids, specifically β-carotene.[1] This process is catalyzed by carotenoid cleavage dioxygenases (CCDs).[1]

Caption: Simplified biochemical pathway for the formation of (3R)-hydroxy-beta-ionone.

Conclusion

While direct and comprehensive sensory data for (3R)-hydroxy-beta-ionone remains limited in publicly accessible literature, its structural relationship to the well-characterized beta-ionone allows for an informed inference of its sensory profile. The presence of a hydroxyl group likely modulates the characteristic floral and woody notes of beta-ionone, potentially enhancing its fruity and sweet facets. A thorough sensory evaluation using methodologies such as Quantitative Descriptive Analysis and Gas Chromatography-Olfactometry would be invaluable to precisely characterize its unique sensory space. Understanding these nuances is critical for its effective application in the development of novel flavors and fragrances, as well as for researchers investigating its biological activities. The comparative data provided in this guide serves as a foundational resource for scientists and developers working with this and related flavor compounds.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of (3R)-hydroxy-beta-ionone

Introduction: Beyond the Bench - A Commitment to Safety and Environmental Stewardship

As researchers, our focus is often on the synthesis and application of novel compounds like (3R)-hydroxy-beta-ionone. However, our responsibility extends beyond the successful completion of an experiment. The life cycle of every chemical we use concludes with its proper disposal—a critical step that ensures the safety of our colleagues, the integrity of our facilities, and the health of our environment. This guide provides a comprehensive, technically grounded protocol for the disposal of (3R)-hydroxy-beta-ionone, moving beyond mere compliance to foster a culture of intrinsic safety and environmental responsibility. The procedures outlined herein are designed to be a self-validating system, integrating best practices with clear, actionable steps.

Hazard Identification and Risk Assessment: Know Your Waste

The foundational step in any disposal procedure is a thorough understanding of the material's hazards. While (3R)-hydroxy-beta-ionone itself may not have an exhaustive regulatory profile, we must operate under the precautionary principle, drawing data from its parent compound, beta-ionone, and established chemical safety standards.

The U.S. Environmental Protection Agency (EPA) defines hazardous waste based on characteristics such as ignitability, corrosivity, reactivity, and toxicity.[1] As the generator of the waste, it is your legal responsibility to determine if your waste stream—which may include (3R)-hydroxy-beta-ionone, solvents, and other reagents—is classified as hazardous.[2][3] The Safety Data Sheet (SDS) for beta-ionone, a structurally similar compound, indicates that it is considered a hazardous substance and is toxic to aquatic life, which strongly suggests that waste containing (3R)-hydroxy-beta-ionone should be managed as hazardous waste to prevent environmental release.[4][5][6]

Table 1: Key Safety and Regulatory Data for (3R)-hydroxy-beta-ionone Waste Management

Parameter	Guideline / Data	Rationale & Source(s)
Hazard Classification	Presumed Hazardous Waste. Toxic to aquatic organisms, may cause long-term adverse effects in the aquatic environment.[5]	Based on data for the analogous compound, beta-ionone. The principle of environmental protection necessitates treating it as hazardous to prevent release into waterways.[4][5]
Primary Regulatory Bodies	EPA (Environmental Protection Agency), OSHA (Occupational Safety and Health Administration), DOT (Department of Transportation).[7]	The EPA governs environmental disposal under the Resource Conservation and Recovery Act (RCRA).[1][7] OSHA ensures worker safety during handling and storage.[8][9]
Required PPE	Nitrile gloves, chemical safety goggles (or face shield), lab coat.	Standard laboratory practice for handling chemicals to prevent skin and eye contact.[2]
Incompatible Materials	Strong oxidizing agents, strong reducing agents, strong Lewis or mineral acids.[2][3]	Segregation is crucial to prevent potentially violent reactions, fires, or the release of toxic fumes.[8]
Emergency Response	Have an emergency response plan.[10] In case of a spill, absorb with inert material (e.g., sand, vermiculite), collect, and place in a sealed container for disposal.[2][11] Ensure adequate ventilation.[11]	A documented plan is an OSHA requirement for facilities handling hazardous waste.[10] Using an inert absorbent contains the spill without reacting with the chemical. Proper ventilation protects personnel from inhaling vapors.
Container Requirements	Must be compatible with the waste, in good condition, and kept securely closed when not in use.[1][12]	Prevents leaks, spills, and volatilization of contents. Chemical compatibility avoids degradation of the container.

Step-by-Step Disposal Protocol: From Generation to Manifest

This protocol provides a direct, procedural guide for the safe disposal of (3R)-hydroxy-beta-ionone waste.

Step 1: Waste Characterization

• Action: As the generator, you must determine if the waste is hazardous under EPA guidelines.[7]

• Causality: This is a legal requirement under the RCRA. Mischaracterizing waste can lead to significant penalties and environmental harm. Given the aquatic toxicity of the parent compound, it is best practice to manage this waste stream as hazardous.[4][5]

Step 2: Segregation at the Source

• Action: Collect waste containing (3R)-hydroxy-beta-ionone in a dedicated, clearly labeled waste container at the point of generation. Do not mix with incompatible waste streams (e.g., strong acids, oxidizers).[8]

• Causality: Segregation prevents dangerous chemical reactions and simplifies the disposal process. OSHA requires that incompatible materials be separated to prevent risks.[8]

Step 3: Container Selection and Labeling

• Action: Use a chemically compatible container (e.g., a high-density polyethylene or glass bottle) that is in good condition with a secure, leak-proof cap.[1] Affix a "Hazardous Waste" label immediately.

• Label Details: The label must include:

  • The words "Hazardous Waste"[1]

  • The full chemical name: "(3R)-hydroxy-beta-ionone" and any other components in the waste (e.g., "Methanol," "Hexane").

  • The accumulation start date (the date the first drop of waste enters the container).[1]

  • An appropriate hazard identification (e.g., "Toxic," "Environmental Hazard").

• Causality: Proper containment and labeling are mandated by the EPA and are crucial for safety, inventory management, and ensuring the waste is handled correctly by all personnel, including during transport and final disposal.[12]

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

• Action: Store the waste container in a designated SAA, which should be at or near the point of generation and under the control of the operator. Keep the container closed at all times unless waste is being added.[12]

• Causality: SAAs provide a controlled, safe area for the initial collection of hazardous waste, minimizing the risk of spills and exposure. Keeping containers closed prevents the release of vapors.

Step 5: Transfer to a Central Accumulation Area (CAA)

• Action: Once the container is full, or the accumulation time limits are approaching, securely transport it to your facility's CAA. This area must meet specific OSHA and EPA requirements for secondary containment and ventilation.[8]

• Causality: CAAs are designed for the safe storage of larger quantities of hazardous waste before it is transported off-site. Regulations for these areas are stricter to manage the increased risk.

Step 6: Arranging for Disposal

• Action: Engage a licensed hazardous waste disposal company. You will need to provide them with an accurate characterization of the waste.

• Causality: Only certified transporters are legally permitted to transport hazardous waste to a licensed Treatment, Storage, and Disposal Facility (TSDF).[7][10]

Step 7: Manifesting and Record Keeping

• Action: Complete a Uniform Hazardous Waste Manifest. This is a legal document that tracks the waste from your facility to its final destination.[12][13] Retain copies of all manifests and waste determination records as required by law.

• Causality: The manifest system creates a cradle-to-grave paper trail, ensuring the waste is properly managed throughout its entire lifecycle. This documentation is essential for regulatory compliance.

Visualization of the Disposal Workflow

The following diagram illustrates the decision-making and operational flow for the proper disposal of (3R)-hydroxy-beta-ionone waste.

Caption: Disposal workflow for (3R)-hydroxy-beta-ionone waste.

Emergency Preparedness: Planning for the Unexpected

Even with robust protocols, accidents can happen. An effective emergency response plan is not just good practice; it is an OSHA requirement.[10][14]

• Spill Response:

  • Alert personnel in the immediate area and evacuate if necessary.

  • Ensure the area is well-ventilated.

  • Wearing appropriate PPE, contain the spill using an inert absorbent material like vermiculite, sand, or a universal binder.[2][11] Do not use combustible materials like paper towels to absorb large spills.

  • Carefully collect the absorbed material using non-sparking tools and place it in a sealable, labeled container for disposal as hazardous waste.

  • Decontaminate the spill area according to your lab's standard procedures.

• Personnel Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[2]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[2]

  • Inhalation: Move the affected person to fresh air.

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water.[2]

  • In all cases of significant exposure, seek immediate medical attention and provide the SDS or chemical information to the medical personnel.

By adhering to these detailed procedures, researchers can ensure that the disposal of (3R)-hydroxy-beta-ionone is conducted safely, responsibly, and in full compliance with regulatory standards, thereby upholding their commitment to both scientific advancement and environmental stewardship.

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Navigating the Unknown: A Guide to Personal Protective Equipment for Handling (3R)-hydroxy-beta-ionone

Welcome to your comprehensive guide on the safe handling of (3R)-hydroxy-beta-ionone. As researchers and drug development professionals, our work often involves navigating the frontiers of science with novel or specialized compounds. While (3R)-hydroxy-beta-ionone is a fascinating sesquiterpenoid found in nature, its specific toxicological properties have not been fully investigated[1][2]. This guide is structured to provide a robust framework for safety, grounded in the established protocols for structurally similar compounds and the core principles of laboratory hygiene. Our primary objective is to empower you to manage risk effectively, ensuring that your focus remains on innovation and discovery.

Hazard Assessment: Understanding the Risk Profile

Due to a lack of specific safety data for (3R)-hydroxy-beta-ionone, we will base our initial hazard assessment on its parent compound, beta-ionone. This conservative approach is a cornerstone of laboratory safety when dealing with chemicals with incomplete toxicological profiles. The primary hazards associated with beta-ionone involve potential irritation and unknown long-term effects, alongside environmental toxicity[1][3].

Hazard Category	Description	Rationale and Source
Acute Toxicity (Oral)	May be harmful if swallowed[1]. An LD50 of 4590 mg/kg (rat) is reported for a mixture containing beta-ionone, indicating low acute toxicity[3].	Based on data for the parent compound, beta-ionone. Direct ingestion in a lab setting is an unexpected route of exposure but must be considered[1].
Skin Contact	Avoid contact with skin[1]. While not classified as a primary irritant, prolonged or repeated contact may cause sensitization or irritation[3].	Prudent practice dictates avoiding all personal contact. Clothing wet with the material should not remain in contact with the skin[3].
Eye Contact	Causes serious eye irritation[4]. Direct contact may lead to transient discomfort, tearing, or redness[3].	Standard protocol for all chemical handling is to protect the eyes from splashes. Conforms to OSHA 29 CFR 1910.133 and European Standard EN166[1].
Inhalation	Avoid breathing vapors or mists[1]. High concentrations may cause headaches, dizziness, or respiratory irritation[4].	Handling should occur in well-ventilated areas to minimize vapor concentration.
Aquatic Toxicity	Toxic to aquatic life with long-lasting effects[3][5].	This dictates strict disposal protocols to avoid environmental release[3][5].
Reactivity	Stable under normal conditions. Avoid contact with strong oxidizing agents, strong acids, or alkalis[5][6].	Incompatible materials can lead to hazardous reactions. Understanding chemical stability is key to safe storage and handling[5].

Core Directive: Selecting Your Personal Protective Equipment

The selection of PPE is not a passive step but an active risk mitigation strategy. The following recommendations are based on a synthesis of safety data for structurally related compounds and best practices in chemical hygiene.

Eye and Face Protection

Direct splashes are a primary risk during the handling of liquid chemicals.

• Standard Operation: At a minimum, safety glasses with side shields compliant with EN166 (EU) or OSHA 29 CFR 1910.133 (US) are mandatory[1].

• Higher Risk Operations: When handling larger quantities (>50 mL) or when there is a significant risk of splashing (e.g., during heating, vortexing, or transferring under pressure), chemical goggles should be worn. For maximum protection, a face shield should be used in conjunction with chemical goggles.

Skin and Body Protection

• Gloves: Chemical-resistant gloves are your first line of defense against skin contact.

  • Recommended Material: Neoprene or nitrile rubber gloves are recommended[7]. Always check the manufacturer's specifications for compatibility with ketones and alcohols.

  • Protocol: Inspect gloves for any signs of degradation or puncture before use. For prolonged or frequently repeated contact, a glove with a higher protection class (breakthrough time >240 minutes) is advised[3]. Remove gloves using the proper technique to avoid contaminating your skin and wash hands thoroughly after handling[6].

• Laboratory Coat: A standard laboratory coat is required to protect against incidental contact. For procedures with a higher risk of splashes, a chemically resistant apron over the lab coat provides an additional layer of safety.

Respiratory Protection

Under normal laboratory conditions with adequate ventilation, respiratory protection is not typically required[1].

• When is it necessary? A NIOSH-approved respirator with an organic vapor cartridge may be necessary if you are:

  • Handling large quantities in a poorly ventilated area.

  • Cleaning up a significant spill.

  • Generating aerosols or mists of the compound.

• Causality: The goal is to keep exposure below any established occupational exposure limits. In the absence of such limits, the principle of "As Low As Reasonably Practicable" (ALARP) must be applied.

Operational Protocol: A Step-by-Step Workflow for Safe Handling

This protocol ensures that safety is integrated into every step of your workflow, from preparation to disposal.

Step 1: Pre-Operational Safety Check

• Verify Ventilation: Confirm that the chemical fume hood or other local exhaust ventilation is operational.

• Assemble PPE: Don your laboratory coat, safety glasses/goggles, and appropriate gloves.

• Locate Safety Equipment: Ensure you know the location and proper operation of the nearest safety shower, eyewash station, and fire extinguisher[5].

• Prepare Spill Kit: Have a spill kit with absorbent material (e.g., sand, silica gel, universal binder) readily accessible[1].

Step 2: Chemical Handling

• Aliquotting and Transfer: Conduct all transfers of (3R)-hydroxy-beta-ionone inside a certified chemical fume hood to minimize inhalation exposure.

• Avoid Contamination: Use clean glassware and tools. Do not return unused chemicals to the original container.

• Heating: If heating is required, use a controlled heating source like a water bath or heating mantle. Avoid open flames[8].

Step 3: Post-Operational Procedure

• Decontamination: Wipe down the work surface with an appropriate solvent (e.g., alcohol), followed by soap and water.

• Glove Removal: Carefully remove gloves, turning them inside out to trap any contamination, and dispose of them immediately.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE[6].

Disposal Plan: Environmental Responsibility

(3R)-hydroxy-beta-ionone is considered toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment[1][3]. Therefore, proper disposal is critical.

• Chemical Waste: All solutions and neat (3R)-hydroxy-beta-ionone must be collected in a designated, properly labeled hazardous waste container. Do NOT dispose of it down the drain[5].

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, absorbent paper, and pipette tips, must be placed in a sealed, vapor-tight plastic bag and disposed of as solid hazardous waste[9].

• Regulations: Waste disposal must adhere to all local, regional, and national hazardous waste regulations to ensure complete and accurate classification and disposal[1].

Visualization: PPE Selection Workflow

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the experimental context.

Caption: Decision workflow for selecting appropriate PPE.

By adhering to this structured safety guide, you can confidently handle (3R)-hydroxy-beta-ionone, ensuring your personal safety and the integrity of your research environment. Always remember that a proactive approach to safety is the hallmark of an exemplary scientist.

References

• The Perfumers Apprentice. (2025, May 14). Safety Data Sheet - Dihydro Ionone Beta. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11127505, (3R)-hydroxy-beta-ionone. Retrieved from [Link]

• Safety Data Sheet. (2024, July 11). [Prepared in accordance with Regulation EC 1907/2006 (REACH), as amended]. (Source URL not fully provided)

• Gelest, Inc. (2014, October 29). Safety Data Sheet - DECAMETHYLCYCLOPENTASILOXANE. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Beta-Ionone, Synthetic, 96%. Retrieved from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. biosynth.com [biosynth.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. info.soft99.eu [info.soft99.eu]
• 5. shop.perfumersapprentice.com [shop.perfumersapprentice.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. gelest.com [gelest.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. BETA-IONONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]